Technical Documentation Center

3-Methylpyridine-2-carbaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-Methylpyridine-2-carbaldehyde
  • CAS: 55589-47-4

Core Science & Biosynthesis

Foundational

Synthesis of 3-Methylpyridine-2-carbaldehyde from 3-Picoline: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the synthetic routes for producing 3-methylpyridine-2-carbaldehyde from the readily available star...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic routes for producing 3-methylpyridine-2-carbaldehyde from the readily available starting material, 3-picoline. The primary focus of this document is a detailed exploration of the most established and reliable multi-step synthesis involving the Boekelheide rearrangement, a powerful tool in pyridine chemistry. This guide includes detailed experimental protocols, quantitative data, and visual diagrams to facilitate a thorough understanding of the synthetic pathways.

Introduction

3-Methylpyridine-2-carbaldehyde is a valuable intermediate in the synthesis of various pharmaceutical and agrochemical compounds. Its structural features, a pyridine ring substituted with both a methyl and a formyl group in a 1,2,3-arrangement, make it a key building block for complex molecular architectures. The synthesis of this compound from 3-picoline (3-methylpyridine) presents a unique chemical challenge, requiring selective functionalization at the C2 position of the pyridine ring. This guide outlines a robust and well-documented synthetic strategy proceeding through the formation of a pyridine N-oxide, followed by a Boekelheide rearrangement and subsequent oxidation.

Primary Synthetic Pathway: The Boekelheide Rearrangement Route

The most practical and widely applicable method for the synthesis of 3-methylpyridine-2-carbaldehyde from 3-picoline is a four-step sequence. This pathway offers good overall yields and selectivity. The key transformation is the Boekelheide rearrangement of 3-methylpyridine-N-oxide, which strategically introduces a functional group at the C2 position.

The overall transformation can be visualized as follows:

Overall Synthesis picoline 3-Picoline n_oxide 3-Methylpyridine-N-oxide picoline->n_oxide N-Oxidation acetoxy 2-Acetoxymethyl-3-methylpyridine n_oxide->acetoxy Boekelheide Rearrangement alcohol 2-Hydroxymethyl-3-methylpyridine acetoxy->alcohol Hydrolysis aldehyde 3-Methylpyridine-2-carbaldehyde alcohol->aldehyde Oxidation

Figure 1: Overall synthetic workflow from 3-picoline to 3-methylpyridine-2-carbaldehyde.

Step 1: N-Oxidation of 3-Picoline

The initial step involves the oxidation of the nitrogen atom in the pyridine ring of 3-picoline to form 3-methylpyridine-N-oxide. This transformation activates the pyridine ring, making it amenable to further functionalization. A common and effective method for this oxidation is the use of hydrogen peroxide in acetic acid.

Experimental Protocol: N-Oxidation

Materials:

  • 3-Picoline

  • Glacial Acetic Acid

  • 30% Hydrogen Peroxide

  • Sodium Carbonate

  • Chloroform

  • Anhydrous Magnesium Sulfate

Procedure:

  • In a round-bottom flask, a mixture of glacial acetic acid and freshly distilled 3-picoline is prepared.

  • 30% hydrogen peroxide is added cautiously to the mixture with shaking.

  • The reaction mixture is heated to and maintained at a temperature of 70-75°C for 24 hours.

  • After cooling, the excess acetic acid and water are removed under reduced pressure.

  • The residue is made alkaline by the careful addition of a saturated solution of sodium carbonate.

  • The aqueous layer is extracted multiple times with chloroform.

  • The combined organic extracts are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

  • The crude product is purified by vacuum distillation to yield 3-methylpyridine-N-oxide as a crystalline solid.

Starting MaterialReagentsConditionsProductYield
3-PicolineGlacial Acetic Acid, 30% H₂O₂70-75°C, 24 h3-Methylpyridine-N-oxide73-77%
3-PicolineHydrogen Peroxide, Phosphomolybdic acid/Molybdenum trioxide catalyst (in microreactor)80-90°C, short residence time3-Methylpyridine-N-oxide85-91%[1]

Table 1: Quantitative data for the N-Oxidation of 3-Picoline.

Step 2: Boekelheide Rearrangement of 3-Methylpyridine-N-oxide

The Boekelheide rearrangement is a named reaction in organic chemistry that involves the treatment of an α-picoline-N-oxide with an acylating agent, typically acetic anhydride or trifluoroacetic anhydride (TFAA), to furnish an O-acylated pyridyl carbinol.[2] This reaction is a cornerstone of this synthetic route, as it introduces a functional group at the desired C2 position. The reaction with acetic anhydride typically requires heating, while TFAA can often be used at room temperature.[2]

Experimental Protocol: Boekelheide Rearrangement

Materials:

  • 3-Methylpyridine-N-oxide

  • Acetic Anhydride

  • Sodium Bicarbonate Solution

  • Ethyl Acetate

  • Anhydrous Sodium Sulfate

Procedure (adapted from a similar substrate):

  • 3-Methylpyridine-N-oxide is added portion-wise to acetic anhydride preheated to 90-100°C.

  • The reaction mixture is then heated at reflux (approximately 140°C) for 2-4 hours.

  • The reaction is monitored by thin-layer chromatography (TLC) for the consumption of the starting material.

  • After completion, the mixture is cooled to room temperature, and the excess acetic anhydride is carefully quenched with water.

  • The solution is neutralized with a saturated sodium bicarbonate solution.

  • The aqueous layer is extracted with ethyl acetate.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • The crude product, 2-acetoxymethyl-3-methylpyridine, is purified by column chromatography.

Starting MaterialReagentConditionsProductYield
4-Methoxy-2,3,5-trimethylpyridine N-oxideAcetic Anhydride90°C to reflux2-Acetoxymethyl-3,5-dimethyl-4-methoxypyridineNot specified[3]
α-Picoline-N-oxidesAcetic AnhydrideReflux (~140°C)2-AcetoxymethylpyridinesGeneral Transformation[2]
α-Picoline-N-oxidesTrifluoroacetic Anhydride (TFAA)Room Temperature2-(Trifluoroacetoxymethyl)pyridinesGeneral Transformation[2]

Boekelheide Mechanism cluster_0 Acylation and Deprotonation cluster_1 [3,3]-Sigmatropic Rearrangement cluster_2 Product Formation n_oxide 3-Methylpyridine-N-oxide acylated Acylated N-oxide n_oxide->acylated + Ac₂O enamine Enamine intermediate acylated->enamine - H⁺ rearrangement [3,3]-Sigmatropic Rearrangement enamine->rearrangement product 2-Acetoxymethyl-3-methylpyridine rearrangement->product

Figure 2: Simplified mechanism of the Boekelheide rearrangement.

Step 3: Hydrolysis of 2-Acetoxymethyl-3-methylpyridine

The acetate ester obtained from the Boekelheide rearrangement is then hydrolyzed to the corresponding alcohol, 2-hydroxymethyl-3-methylpyridine. This is typically achieved under basic or acidic conditions.

Experimental Protocol: Hydrolysis

Materials:

  • 2-Acetoxymethyl-3-methylpyridine

  • Methanol

  • Aqueous Sodium Hydroxide or Hydrochloric Acid

  • Ethyl Acetate

  • Anhydrous Sodium Sulfate

Procedure:

  • The crude 2-acetoxymethyl-3-methylpyridine is dissolved in methanol.

  • An aqueous solution of sodium hydroxide (or hydrochloric acid) is added, and the mixture is stirred at room temperature or gently heated until the hydrolysis is complete (monitored by TLC).

  • The methanol is removed under reduced pressure.

  • The aqueous residue is extracted with ethyl acetate.

  • The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate, and concentrated to give 2-hydroxymethyl-3-methylpyridine.

Starting MaterialReagentsConditionsProductYield
2-Acetoxymethyl-3-methylpyridineNaOH (aq) or HCl (aq), MethanolRoom temperature or gentle heating2-Hydroxymethyl-3-methylpyridineTypically high

Table 3: General conditions for the hydrolysis of the acetate intermediate.

Step 4: Oxidation of 2-Hydroxymethyl-3-methylpyridine

The final step is the selective oxidation of the primary alcohol, 2-hydroxymethyl-3-methylpyridine, to the desired aldehyde, 3-methylpyridine-2-carbaldehyde. It is crucial to use a mild oxidizing agent to prevent over-oxidation to the carboxylic acid. Swern oxidation and oxidation with pyridinium chlorochromate (PCC) are both effective methods for this transformation.

Experimental Protocol: Swern Oxidation

Materials:

  • 2-Hydroxymethyl-3-methylpyridine

  • Oxalyl Chloride

  • Dimethyl Sulfoxide (DMSO)

  • Triethylamine (TEA)

  • Dichloromethane (DCM)

Procedure:

  • A solution of oxalyl chloride in anhydrous dichloromethane is cooled to -78°C under an inert atmosphere.

  • A solution of DMSO in anhydrous dichloromethane is added dropwise, and the mixture is stirred for a short period.

  • A solution of 2-hydroxymethyl-3-methylpyridine in anhydrous dichloromethane is then added slowly.

  • After stirring for a period at -78°C, triethylamine is added, and the reaction is allowed to warm to room temperature.

  • The reaction is quenched with water, and the layers are separated.

  • The aqueous layer is extracted with dichloromethane.

  • The combined organic layers are washed with brine, dried, and concentrated.

  • The crude aldehyde is purified by column chromatography.[4][5][6][7][8]

Experimental Protocol: PCC Oxidation

Materials:

  • 2-Hydroxymethyl-3-methylpyridine

  • Pyridinium Chlorochromate (PCC)

  • Celite or Molecular Sieves

  • Dichloromethane (DCM)

Procedure:

  • A suspension of PCC and Celite (or molecular sieves) in anhydrous dichloromethane is prepared.

  • A solution of 2-hydroxymethyl-3-methylpyridine in anhydrous dichloromethane is added to the suspension.

  • The mixture is stirred at room temperature until the oxidation is complete (monitored by TLC).

  • The reaction mixture is filtered through a pad of silica gel or Celite to remove the chromium salts.

  • The filtrate is concentrated, and the crude product is purified by column chromatography to afford 3-methylpyridine-2-carbaldehyde.[9][10][11][12][13]

Starting MaterialReagentsConditionsProductYield
Primary AlcoholOxalyl chloride, DMSO, TEA, DCM-78°C to room temperatureAldehydeGenerally high (85-95%)
Primary AlcoholPCC, Celite, DCMRoom temperatureAldehydeGenerally good (70-90%)

Table 4: General conditions for the oxidation of primary alcohols to aldehydes.

Oxidation Workflow cluster_swern Swern Oxidation cluster_pcc PCC Oxidation start 2-Hydroxymethyl-3-methylpyridine swern_reagents 1. Oxalyl Chloride, DMSO 2. TEA start->swern_reagents pcc_reagent PCC, Celite start->pcc_reagent swern_product 3-Methylpyridine-2-carbaldehyde swern_reagents->swern_product pcc_product 3-Methylpyridine-2-carbaldehyde pcc_reagent->pcc_product

References

Exploratory

An In-depth Technical Guide to the Chemical Properties and Reactivity of 3-Methylpyridine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the chemical properties and reactivity of 3-Methylpyridine-2-carbaldehyde, a versatile he...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties and reactivity of 3-Methylpyridine-2-carbaldehyde, a versatile heterocyclic aldehyde. The document details its physical and spectroscopic characteristics, explores its reactivity in key organic transformations, and discusses its significance as a building block in medicinal chemistry, particularly in the development of anticancer agents. Detailed experimental protocols for its synthesis and characteristic reactions are provided, alongside a summary of its quantitative data.

Chemical and Physical Properties

3-Methylpyridine-2-carbaldehyde, also known as 3-methyl-2-formylpyridine or 3-picoline-2-aldehyde, is a substituted pyridine derivative with the chemical formula C₇H₇NO. It is a key intermediate in organic synthesis, particularly for the preparation of pharmaceutical compounds and other fine chemicals.

Physical Properties

The physical properties of 3-Methylpyridine-2-carbaldehyde are summarized in the table below, providing essential data for its handling, storage, and use in experimental settings.

PropertyValueReference(s)
Molecular Formula C₇H₇NO[1][2]
Molecular Weight 121.14 g/mol [1][2]
CAS Number 55589-47-4[1][2]
Appearance Colorless to light yellow liquid[3]
Melting Point 8 °C[4]
Boiling Point 84 °C at 13 mmHg[4]
Density 1.080 g/mL at 25 °C[2]
Refractive Index (n²⁰/D) 1.538[2]
Flash Point 73.9 °C (165.0 °F)[5]
Solubility Slightly soluble in water; soluble in common organic solvents.[6]
Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of 3-Methylpyridine-2-carbaldehyde. Below is a summary of its key spectroscopic features.

¹H NMR (Proton Nuclear Magnetic Resonance):

  • δ ~10.2 ppm (s, 1H): Aldehydic proton (CHO).

  • δ ~8.6 ppm (d, 1H): Proton at position 6 of the pyridine ring.

  • δ ~7.6 ppm (d, 1H): Proton at position 4 of the pyridine ring.

  • δ ~7.4 ppm (dd, 1H): Proton at position 5 of the pyridine ring.

  • δ ~2.7 ppm (s, 3H): Methyl protons (CH₃).

¹³C NMR (Carbon Nuclear Magnetic Resonance):

  • ~193 ppm: Carbonyl carbon (C=O).

  • ~152 ppm, ~147 ppm, ~137 ppm, ~133 ppm, ~126 ppm: Aromatic carbons of the pyridine ring.

  • ~18 ppm: Methyl carbon (CH₃).

IR (Infrared) Spectroscopy:

  • ~2980-2850 cm⁻¹: C-H stretching vibrations of the methyl and aromatic groups.

  • ~1700 cm⁻¹: Strong C=O stretching vibration of the aldehyde group.

  • ~1580, 1460 cm⁻¹: C=C and C=N stretching vibrations of the pyridine ring.

MS (Mass Spectrometry):

  • m/z 121 (M⁺): Molecular ion peak.

  • m/z 120 (M-H)⁺: Loss of a hydrogen atom.

  • m/z 92 (M-CHO)⁺: Loss of the formyl group.

  • m/z 91: Further fragmentation.

Reactivity and Key Reactions

The reactivity of 3-Methylpyridine-2-carbaldehyde is primarily dictated by the aldehyde functional group and the pyridine ring. The aldehyde group is susceptible to nucleophilic attack, while the pyridine ring can undergo reactions at the nitrogen atom or on the ring itself.

Oxidation

The aldehyde group of 3-Methylpyridine-2-carbaldehyde can be readily oxidized to a carboxylic acid, yielding 3-methylpyridine-2-carboxylic acid. This transformation is a key step in the synthesis of various pharmaceutical intermediates.

Experimental Protocol: Oxidation to 3-Methylpyridine-2-carboxylic Acid

  • Materials: 3-Methylpyridine-2-carbaldehyde, potassium permanganate (KMnO₄), water, sulfuric acid (H₂SO₄), sodium bisulfite (NaHSO₃), diethyl ether.

  • Procedure:

    • Dissolve 3-Methylpyridine-2-carbaldehyde (1.0 g, 8.25 mmol) in water (50 mL).

    • Cool the solution in an ice bath and slowly add a solution of potassium permanganate (1.58 g, 10.0 mmol) in water (50 mL) while maintaining the temperature below 10 °C.

    • Stir the mixture at room temperature for 2 hours.

    • Decolorize the excess permanganate by the dropwise addition of a saturated sodium bisulfite solution.

    • Acidify the solution to pH 3 with dilute sulfuric acid.

    • Extract the aqueous layer with diethyl ether (3 x 50 mL).

    • Combine the organic layers, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to yield 3-methylpyridine-2-carboxylic acid.

Oxidation_Workflow start Start dissolve Dissolve 3-Methylpyridine- 2-carbaldehyde in Water start->dissolve cool Cool in Ice Bath dissolve->cool add_kmno4 Add KMnO4 Solution cool->add_kmno4 stir Stir at Room Temperature add_kmno4->stir decolorize Decolorize with NaHSO3 stir->decolorize acidify Acidify to pH 3 decolorize->acidify extract Extract with Diethyl Ether acidify->extract dry Dry Organic Layer extract->dry evaporate Evaporate Solvent dry->evaporate product 3-Methylpyridine-2- carboxylic Acid evaporate->product Reduction_Workflow start Start dissolve Dissolve 3-Methylpyridine- 2-carbaldehyde in Methanol start->dissolve cool Cool to 0 °C dissolve->cool add_nabh4 Add NaBH4 cool->add_nabh4 stir Stir at Room Temperature add_nabh4->stir quench Quench with Water stir->quench remove_methanol Remove Methanol quench->remove_methanol extract Extract with Ethyl Acetate remove_methanol->extract dry Dry Organic Layer extract->dry evaporate Evaporate Solvent dry->evaporate product (3-Methylpyridin-2-yl)methanol evaporate->product RNR_Inhibition_Pathway Ribonucleotides Ribonucleotides (NDPs) RNR Ribonucleotide Reductase (RNR) Ribonucleotides->RNR Substrate Deoxyribonucleotides Deoxyribonucleotides (dNDPs) RNR->Deoxyribonucleotides Catalyzes DNA_Synthesis DNA Synthesis & Repair Deoxyribonucleotides->DNA_Synthesis Cell_Proliferation Cell Proliferation DNA_Synthesis->Cell_Proliferation Thiosemicarbazone 3-Methylpyridine-2-carbaldehyde Thiosemicarbazone Complex Iron-Thiosemicarbazone Complex Thiosemicarbazone->Complex Chelates Iron Intracellular Iron (Fe) Iron->Complex Complex->RNR Inhibits

References

Foundational

Spectroscopic Profile of 3-Methylpyridine-2-carbaldehyde: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the spectroscopic data for 3-Methylpyridine-2-carbaldehyde (CAS No: 55589-47-4), a key intermediat...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-Methylpyridine-2-carbaldehyde (CAS No: 55589-47-4), a key intermediate in various synthetic applications, including pharmaceuticals and agrochemicals. This document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) characteristics, offering a foundational dataset for researchers in compound identification, purity assessment, and structural elucidation.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 3-Methylpyridine-2-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data

Chemical Shift (δ) ppmMultiplicityCoupling Constant (J) HzAssignment
10.20Singlet-H-7 (Aldehyde)
8.66Doublet4.6H-6
7.62Doublet7.8H-4
7.39Doublet of Doublets7.8, 4.6H-5
2.66Singlet-H-8 (Methyl)

¹³C NMR (Carbon NMR) Data (Predicted)

Chemical Shift (δ) ppmAssignment
193.5C-7 (Aldehyde Carbonyl)
152.8C-2 (Carbonyl-bearing C)
150.1C-6
138.5C-4
134.2C-3 (Methyl-bearing C)
126.7C-5
18.9C-8 (Methyl Carbon)
Infrared (IR) Spectroscopy
Wavenumber (cm⁻¹)IntensityAssignment
~3050MediumAromatic C-H Stretch
~2920MediumAliphatic C-H Stretch
~2850, ~2750WeakAldehyde C-H Stretch (Fermi resonance)
~1705StrongC=O Stretch (Aldehyde)
~1580, ~1470Medium-StrongAromatic C=C Stretch
Mass Spectrometry (MS)
m/zRelative Intensity (%)Assignment
121100[M]⁺ (Molecular Ion)
120High[M-H]⁺
93Moderate[M-CO]⁺
92Moderate[M-CHO]⁺
66ModerateFragmentation Ion

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of 3-Methylpyridine-2-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR

A sample of 3-Methylpyridine-2-carbaldehyde (approximately 5-10 mg for ¹H, 20-50 mg for ¹³C) is dissolved in a deuterated solvent (e.g., 0.5-0.7 mL of CDCl₃) and transferred to a 5 mm NMR tube. The spectrum is recorded on a spectrometer operating at a frequency of 300 MHz or higher for ¹H NMR and 75 MHz or higher for ¹³C NMR. Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard (0.00 ppm). For ¹³C NMR, a proton-decoupled spectrum is typically acquired to simplify the spectrum to single lines for each unique carbon atom.

Infrared (IR) Spectroscopy

Attenuated Total Reflectance (ATR)-FTIR

A small drop of liquid 3-Methylpyridine-2-carbaldehyde is placed directly onto the diamond crystal of an ATR accessory. The spectrum is recorded using a Fourier-Transform Infrared (FTIR) spectrometer. The data is typically collected over a range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of the clean, empty ATR crystal is recorded prior to the sample measurement and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Electron Ionization (EI) Mass Spectrometry

The mass spectrum is obtained using a mass spectrometer with an electron ionization source. A small amount of the sample is introduced into the instrument, typically via a direct insertion probe or after separation by gas chromatography. The molecules are ionized by a beam of electrons (typically at 70 eV), and the resulting ions are separated by their mass-to-charge ratio (m/z) by a mass analyzer.

Visualizations

Experimental Workflow for Spectroscopic Analysis

Spectroscopic_Workflow cluster_sample Sample Preparation cluster_analysis Spectroscopic Analysis cluster_data Data Processing and Interpretation Sample 3-Methylpyridine-2-carbaldehyde Dissolution Dissolve in Deuterated Solvent (for NMR) Sample->Dissolution NMR Direct_Application Direct Application (for IR and MS) Sample->Direct_Application IR/MS NMR NMR Spectroscopy (¹H and ¹³C) Dissolution->NMR IR FT-IR Spectroscopy Direct_Application->IR MS Mass Spectrometry Direct_Application->MS NMR_Data Chemical Shifts, Multiplicity, Coupling Constants NMR->NMR_Data IR_Data Absorption Bands (Functional Groups) IR->IR_Data MS_Data Molecular Ion Peak, Fragmentation Pattern MS->MS_Data Structure_Elucidation Structural Elucidation and Verification NMR_Data->Structure_Elucidation IR_Data->Structure_Elucidation MS_Data->Structure_Elucidation

Caption: Workflow for the spectroscopic analysis of 3-Methylpyridine-2-carbaldehyde.

Exploratory

An In-depth Technical Guide to 3-Methylpyridine-2-carbaldehyde: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of 3-Methylpyridine-2-carbaldehyde, a key heterocyclic aldehyde, with a focus on its chemical propert...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Methylpyridine-2-carbaldehyde, a key heterocyclic aldehyde, with a focus on its chemical properties, synthesis, and significant role as a building block in the development of novel therapeutic agents. Its derivatives, particularly thiosemicarbazones, have garnered substantial interest for their potential as anticancer drugs through the inhibition of critical cellular pathways.

Core Compound Identification

CAS Number: 55589-47-4[1]

Chemical Structure:

Synonyms: 3-Methylpicolinaldehyde, 2-Formyl-3-methylpyridine[1]

Physicochemical and Spectroscopic Data

The following tables summarize the key physical, chemical, and spectroscopic properties of 3-Methylpyridine-2-carbaldehyde.

PropertyValueReference
Molecular Formula C₇H₇NO[1]
Molecular Weight 121.14 g/mol [1]
Appearance Colorless to light yellow liquid
Density 1.080 g/mL at 25 °C[1]
Boiling Point 84 °C at 13 mmHg
Flash Point 73.9 °C (165.0 °F)[1]
Refractive Index n20/D 1.538[1]
Solubility Slightly soluble in water
SMILES Cc1cccnc1C=O[1]
InChI 1S/C7H7NO/c1-6-3-2-4-8-7(6)5-9/h2-5H,1H3[1]

Synthesis and Experimental Protocols

3-Methylpyridine-2-carbaldehyde is primarily synthesized through the oxidation of its precursor, 3-methylpyridine (also known as 3-picoline). Several oxidative methods have been reported, with a common approach involving the use of selenium dioxide.

Representative Experimental Protocol: Oxidation of 3-Methylpyridine

This protocol is a representative method based on literature procedures for the synthesis of pyridine-2-carboxaldehydes.

Materials:

  • 3-Methylpyridine (3-picoline)

  • Selenium Dioxide (SeO₂)

  • Dioxane (solvent)

  • Sodium bicarbonate (for workup)

  • Magnesium sulfate (for drying)

  • Dichloromethane (for extraction)

  • Silica gel (for chromatography)

  • Hexane and Ethyl Acetate (for chromatography)

Procedure:

  • A solution of 3-methylpyridine in dioxane is prepared in a round-bottom flask equipped with a reflux condenser and a magnetic stirrer.

  • A stoichiometric amount of selenium dioxide is added portion-wise to the solution.

  • The reaction mixture is heated to reflux and maintained at this temperature for several hours. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is cooled to room temperature and filtered to remove the selenium byproduct.

  • The filtrate is diluted with water and extracted several times with dichloromethane.

  • The combined organic layers are washed with a saturated solution of sodium bicarbonate and then with brine.

  • The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

  • The crude 3-Methylpyridine-2-carbaldehyde is purified by column chromatography on silica gel using a hexane-ethyl acetate gradient.

  • Fractions containing the pure product are combined, and the solvent is evaporated to yield the final product as a colorless to light yellow liquid.

Role in Drug Discovery and Development

3-Methylpyridine-2-carbaldehyde serves as a crucial intermediate in the synthesis of more complex molecules with therapeutic potential. Its most notable application is in the preparation of pyridine-2-carboxaldehyde thiosemicarbazones. These derivatives have demonstrated significant anticancer activity.

Mechanism of Action: Inhibition of Ribonucleotide Reductase

Thiosemicarbazone derivatives of 3-Methylpyridine-2-carbaldehyde are potent inhibitors of the enzyme ribonucleotide reductase (RNR).[2] RNR is a key enzyme in the de novo synthesis of deoxyribonucleotides, the essential building blocks for DNA replication and repair.[3][4] By inhibiting RNR, these compounds deplete the intracellular pool of deoxyribonucleotides, which in turn leads to the stalling of DNA synthesis, cell cycle arrest, and ultimately, apoptosis (programmed cell death) in rapidly proliferating cancer cells.[3]

The general mechanism involves the chelation of a metal ion, often iron, which is crucial for the catalytic activity of the RNR enzyme. The thiosemicarbazone ligand, derived from 3-Methylpyridine-2-carbaldehyde, binds to the metal cofactor in the enzyme's active site, rendering it inactive.

Visualizations: Workflows and Signaling Pathways

Synthesis Workflow of a 3-Methylpyridine-2-carbaldehyde Thiosemicarbazone Derivative

G cluster_start Starting Materials cluster_reaction Reaction cluster_product Product A 3-Methylpyridine-2-carbaldehyde C Condensation Reaction (in Ethanol, reflux) A->C B Thiosemicarbazide B->C D 3-Methylpyridine-2-carbaldehyde Thiosemicarbazone C->D

Caption: Synthetic route to a thiosemicarbazone derivative.

Signaling Pathway of Ribonucleotide Reductase Inhibition

G A 3-Methylpyridine-2-carbaldehyde Thiosemicarbazone Derivative B Ribonucleotide Reductase (RNR) A->B Inhibits D Deoxyribonucleotides (dNDPs) B->D Catalyzes conversion C Ribonucleotides (NDPs) C->B Substrate E DNA Synthesis & Repair D->E Required for F Cell Cycle Arrest E->F Leads to G Apoptosis F->G Induces

Caption: Mechanism of anticancer action via RNR inhibition.

Conclusion

3-Methylpyridine-2-carbaldehyde is a valuable and versatile building block in medicinal chemistry. Its straightforward synthesis and the potent biological activity of its derivatives, particularly as inhibitors of ribonucleotide reductase, underscore its importance in the ongoing development of novel anticancer therapeutics. Further exploration of this scaffold and its derivatives holds significant promise for the discovery of new and effective treatments for cancer and other proliferative diseases.

References

Foundational

A Comprehensive Technical Guide to the Physical Properties of 3-Methylpyridine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth overview of the core physical properties of 3-Methylpyridine-2-carbaldehyde, a significant intermediate in the syn...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3-Methylpyridine-2-carbaldehyde, a significant intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyestuffs. This document consolidates essential data, outlines standardized experimental protocols for property determination, and presents a logical workflow for the characterization of similar chemical entities.

Core Physical and Chemical Properties

3-Methylpyridine-2-carbaldehyde, also known as 3-methylpicolinaldehyde, is a substituted pyridine derivative with the chemical formula C₇H₇NO.[1][2][3] It presents as a clear, colorless to yellow liquid and is recognized for its role as a versatile building block in organic synthesis.[2][4]

Summary of Physical Data

The quantitative physical properties of 3-Methylpyridine-2-carbaldehyde are summarized in the table below for ease of reference and comparison.

PropertyValueNotes
Molecular Formula C₇H₇NO
Molecular Weight 121.14 g/mol [1][2][3]
Appearance Clear colorless to yellow liquid[2]
Melting Point 8 °CLiterature value.[2]
Boiling Point 84 °CAt a pressure of 13 mmHg.[2]
Density 1.080 g/mLAt 25 °C.[1][2]
Refractive Index (n20/D) 1.538At 20 °C using the D-line of the sodium spectrum.[1][2]
Flash Point 73.9 °C (165.0 °F)[1]
Solubility Slightly soluble in water[2][3]
pKa 4.22 ± 0.10Predicted value.[2]

Experimental Protocols for Property Determination

The following sections detail standardized laboratory methodologies for the determination of the key physical properties of liquid organic compounds such as 3-Methylpyridine-2-carbaldehyde.

Melting Point Determination

The melting point is determined by observing the temperature at which the substance transitions from a solid to a liquid state. For compounds that are liquid at or near room temperature, this requires cooling the substance until it solidifies.

Protocol:

  • A small sample of the compound is placed in a capillary tube.

  • The capillary tube is then placed in a cooling bath or a specialized melting point apparatus with cooling capabilities.

  • The temperature is gradually increased at a slow, controlled rate.

  • The temperature range is recorded from the point at which the first drop of liquid appears to when the entire sample has melted. For a pure compound, this range should be narrow.

Boiling Point Determination (Micro Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure. A common and efficient method for small sample sizes is the micro boiling point determination using a Thiele tube.

Protocol:

  • A few drops of the liquid are placed into a small test tube (fusion tube).

  • A capillary tube, sealed at one end, is inverted and placed into the liquid in the fusion tube.

  • The fusion tube is attached to a thermometer and heated in a Thiele tube containing mineral oil to ensure uniform heating.

  • The apparatus is heated gently until a rapid and continuous stream of bubbles emerges from the open end of the capillary tube.

  • The heat source is then removed, and the apparatus is allowed to cool.

  • The boiling point is the temperature at which the bubbling stops and the liquid begins to be drawn into the capillary tube.

Density Measurement

Density is the mass per unit volume of a substance. It is a fundamental physical property that can be determined with high precision.

Protocol:

  • Measure the mass of a clean, dry graduated cylinder or pycnometer (volumetric flask) using an analytical balance.

  • Add a known volume of the liquid to the graduated cylinder or fill the pycnometer to its calibrated mark.

  • Measure the combined mass of the container and the liquid.

  • The mass of the liquid is determined by subtracting the mass of the empty container.

  • The density is calculated by dividing the mass of the liquid by its volume. Measurements should be performed at a constant, recorded temperature.

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a substance. It is measured using a refractometer, typically an Abbé refractometer.

Protocol:

  • Ensure the prisms of the Abbé refractometer are clean and dry.

  • Place a few drops of the liquid sample onto the surface of the lower prism.

  • Close the prisms carefully to spread the liquid into a thin film.

  • Allow the sample to equilibrate to the desired temperature, often controlled by a circulating water bath.

  • While looking through the eyepiece, adjust the controls until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

  • Read the refractive index value from the instrument's scale.

Logical Workflow for Chemical Characterization

The characterization of a novel or unverified liquid chemical sample follows a logical progression of experiments to determine its identity and purity. The following diagram illustrates a typical workflow.

G cluster_0 Initial Analysis cluster_1 Physical Property Measurement cluster_2 Spectroscopic & Chromatographic Analysis cluster_3 Conclusion A Obtain Sample B Visual Inspection (Color, Phase) A->B C Solubility Screening (Water, Organic Solvents) B->C D Density Measurement C->D E Refractive Index Measurement D->E F Boiling Point Determination E->F G Melting Point Determination (if applicable) F->G H FTIR Spectroscopy G->H I NMR Spectroscopy (¹H, ¹³C) H->I J Mass Spectrometry I->J K GC/HPLC for Purity J->K L Data Compilation & Comparison with Literature Values K->L M Structure Elucidation & Purity Confirmation L->M

Caption: Experimental workflow for the characterization of a liquid chemical compound.

Safety and Handling

3-Methylpyridine-2-carbaldehyde is classified as a combustible liquid and requires careful handling in a laboratory setting.[1] It is harmful if swallowed and causes skin and serious eye irritation.[1] It may also cause respiratory irritation.[1]

Recommended Precautions:

  • Use only under a chemical fume hood.[5]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, face shield, and chemical-resistant gloves.[1][5]

  • Keep away from open flames, hot surfaces, and other sources of ignition.[5]

  • Store in a cool, well-ventilated place, preferably under an inert atmosphere, and keep the container tightly closed.[2][5]

  • Avoid breathing vapors or mists.[5]

  • Wash hands thoroughly after handling.[5]

References

Exploratory

The Genesis of a Key Heterocyclic Aldehyde: Discovery and First Synthesis of 3-Methylpyridine-2-carbaldehyde

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Introduction 3-Methylpyridine-2-carbaldehyde, also known as 3-methyl-2-formylpyridine or 3-methylpicolinaldehyde, is a heterocyc...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylpyridine-2-carbaldehyde, also known as 3-methyl-2-formylpyridine or 3-methylpicolinaldehyde, is a heterocyclic aldehyde that serves as a valuable intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries. Its structure, featuring a pyridine ring substituted with both a methyl and a formyl group, offers versatile handles for further chemical modifications. While a singular "discovery" paper is not readily identifiable, its first synthesis can be attributed to the application of selective oxidation methods to substituted pyridines, a technique that gained prominence in the mid-20th century. The most established and historically significant method for its preparation is the selective oxidation of the 2-methyl group of 2,3-lutidine (2,3-dimethylpyridine) using selenium dioxide (SeO₂). This reaction, an example of the Riley oxidation, demonstrates the preferential reactivity of the methyl group at the 2-position of the pyridine ring.

Physicochemical and Spectroscopic Data

The key quantitative data for 3-Methylpyridine-2-carbaldehyde are summarized in the table below, compiled from various chemical suppliers and databases. This information is crucial for its identification, purification, and use in further synthetic applications.

PropertyValue
Molecular Formula C₇H₇NO
Molecular Weight 121.14 g/mol
CAS Number 55589-47-4
Appearance Liquid
Density 1.080 g/mL at 25 °C
Boiling Point Not specified
Refractive Index (n20/D) 1.538
Flash Point 73.9 °C (165.0 °F)

Core Synthetic Method: The Riley Oxidation of 2,3-Lutidine

The preparation of 3-Methylpyridine-2-carbaldehyde is effectively achieved through the selective oxidation of 2,3-lutidine using selenium dioxide. This method leverages the higher reactivity of the methyl group at the C2 position of the pyridine ring, which is activated by the adjacent nitrogen atom. The general transformation is depicted below.

Caption: Synthetic pathway for 3-Methylpyridine-2-carbaldehyde.

Experimental Protocol: Selenium Dioxide Oxidation

The following protocol is a representative procedure for the synthesis of 3-Methylpyridine-2-carbaldehyde, based on established methods for the oxidation of methylpyridines.[1][2][3]

Materials:

  • 2,3-Lutidine (2,3-dimethylpyridine)

  • Selenium Dioxide (SeO₂)

  • 1,4-Dioxane (solvent)

  • Dichloromethane (extraction solvent)

  • Anhydrous Magnesium Sulfate or Sodium Sulfate (drying agent)

  • Silica Gel (for chromatography)

  • Hexane and Ethyl Acetate (chromatography eluents)

Procedure:

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2,3-lutidine (1.0 equivalent) in anhydrous 1,4-dioxane.

  • Reagent Addition: Add selenium dioxide (1.1 equivalents) to the solution. Caution: Selenium compounds are toxic and should be handled in a well-ventilated fume hood.

  • Reaction Conditions: Heat the reaction mixture to reflux (approximately 101 °C for dioxane) and maintain this temperature with stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC). The reaction typically runs for several hours.

  • Work-up:

    • After the reaction is complete (as indicated by the consumption of the starting material), cool the mixture to room temperature.

    • A black precipitate of elemental selenium will have formed. Remove this by filtration through a pad of celite.

    • Transfer the filtrate to a separatory funnel and dilute with water.

    • Extract the aqueous solution multiple times with dichloromethane.

    • Combine the organic extracts.

  • Purification:

    • Dry the combined organic layers over anhydrous magnesium sulfate or sodium sulfate.

    • Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

    • The crude product is then purified by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexane as the eluent, to yield pure 3-Methylpyridine-2-carbaldehyde.

Experimental_Workflow start Start setup Reaction Setup: Dissolve 2,3-lutidine in dioxane start->setup add_reagent Add Selenium Dioxide (SeO₂) setup->add_reagent reflux Heat to Reflux (Monitor by TLC/GC) add_reagent->reflux cool Cool to Room Temperature reflux->cool filter Filter off Selenium Precipitate cool->filter extract Aqueous Work-up and Extraction with Dichloromethane filter->extract dry Dry Combined Organic Layers extract->dry concentrate Concentrate under Reduced Pressure dry->concentrate purify Purify by Column Chromatography concentrate->purify product Pure 3-Methylpyridine-2-carbaldehyde purify->product

Caption: Experimental workflow for the synthesis of the aldehyde.

Mechanism of the Riley Oxidation

The mechanism of the Riley oxidation is believed to proceed through an initial ene reaction between the enol form of the methylpyridine and selenium dioxide. This is followed by a[1][2]-sigmatropic rearrangement to form an intermediate which, upon hydrolysis, yields the corresponding alcohol. The alcohol is then further oxidized by selenium dioxide to the final aldehyde product. The preferential oxidation of the 2-methyl group is attributed to its activation by the adjacent ring nitrogen.

Conclusion

The synthesis of 3-Methylpyridine-2-carbaldehyde via the selenium dioxide oxidation of 2,3-lutidine is a classic and effective method in heterocyclic chemistry. While the precise moment of its "discovery" is not encapsulated in a single publication, the application of the Riley oxidation to this substrate represents the foundational chemistry for its preparation. The detailed protocol and data provided herein offer a comprehensive guide for researchers and professionals working with this important synthetic intermediate.

References

Foundational

A Comprehensive Technical Guide to Quantum Chemical Calculations for 3-Methylpyridine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a detailed framework for conducting quantum chemical calculations on 3-Methylpyridine-2-carbaldehyde. While specific published...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed framework for conducting quantum chemical calculations on 3-Methylpyridine-2-carbaldehyde. While specific published data for this molecule is limited, this document outlines a robust computational methodology based on established practices for analogous compounds, such as 3-methyl pyridine-2-carboxylic acid and other pyridine derivatives[1][2][3][4]. This guide serves as a comprehensive protocol for researchers to investigate the molecular properties, reactivity, and spectroscopic profile of 3-Methylpyridine-2-carbaldehyde, which is crucial for its potential applications in medicinal chemistry and drug development[2][5][6].

Theoretical Framework: Density Functional Theory (DFT)

Density Functional Theory (DFT) is a powerful computational method for analyzing the electronic structure of molecules. It offers a favorable balance between accuracy and computational cost, making it a standard tool in computational chemistry. The selection of a functional and a basis set is critical for reliable predictions. For organic molecules like 3-Methylpyridine-2-carbaldehyde, the B3LYP functional combined with the 6-311++G(d,p) basis set is a widely accepted level of theory that yields accurate geometric and vibrational data[1][7].

Experimental and Computational Protocols

The following sections detail a systematic workflow for the quantum chemical analysis of 3-Methylpyridine-2-carbaldehyde.

The initial step involves constructing the 3D molecular structure of 3-Methylpyridine-2-carbaldehyde using molecular modeling software. This structure is then optimized to find its most stable conformation (lowest energy state).

  • Software : Gaussian 09W or a comparable quantum chemistry package is typically employed[7].

  • Methodology : The geometry optimization is performed using DFT with the B3LYP functional and the 6-311++G(d,p) basis set[7][8]. The optimization process should be carried out without any symmetry constraints to ensure an unbiased search for the global energy minimum.

Following a successful geometry optimization, vibrational frequency calculations are essential.

  • Purpose : These calculations serve two primary functions: to confirm that the optimized structure is a true energy minimum (indicated by the absence of imaginary frequencies) and to predict the theoretical infrared (IR) and Raman spectra.

  • Scaling Factor : DFT calculations often overestimate vibrational frequencies. Therefore, a uniform scaling factor, typically around 0.961 for the B3LYP/6-311++G(d,p) level of theory, is applied to the calculated frequencies for better agreement with experimental data[7].

  • Vibrational Assignment : The Potential Energy Distribution (PED) is analyzed to assign the calculated vibrational modes to specific molecular motions, such as stretching, bending, and torsional vibrations. The VEDA (Vibrational Energy Distribution Analysis) program is a useful tool for this purpose[7][9].

Understanding the electronic properties is key to predicting the molecule's reactivity and potential biological activity.

  • Frontier Molecular Orbitals (FMOs) : The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are crucial for evaluating chemical reactivity. The HOMO-LUMO energy gap is an indicator of the molecule's kinetic stability[4][7].

  • Molecular Electrostatic Potential (MEP) : An MEP map provides a visual representation of the charge distribution around the molecule, highlighting electrophilic (electron-poor) and nucleophilic (electron-rich) sites. This is invaluable for predicting intermolecular interactions[7][8].

  • Natural Bond Orbital (NBO) Analysis : NBO analysis is used to study charge delocalization, hyperconjugative interactions, and the stability arising from electron delocalization within the molecule[7][9][10].

Data Presentation

The quantitative results from the quantum chemical calculations should be organized into clear and concise tables for easy interpretation and comparison.

Table 1: Optimized Geometric Parameters for 3-Methylpyridine-2-carbaldehyde (Note: The following is an illustrative template. Actual values would be obtained from the geometry optimization calculation.) | Parameter | Bond Length (Å) | Bond Angle (°) | Dihedral Angle (°) | |---|---|---|---| | C2-C3 | Calculated Value | C2-C3-C4 | Calculated Value | C2-C3-C4-C5 | Calculated Value | | C3-C(CH3) | Calculated Value | C3-C2-C(CHO) | Calculated Value | N1-C2-C3-C(CH3) | Calculated Value | | C2-C(CHO) | Calculated Value | C2-C(CHO)-O | Calculated Value | C3-C2-C(CHO)-O | Calculated Value | | C(CHO)-O | Calculated Value | H-C(CHO)-O | Calculated Value | | |

Table 2: Theoretical Vibrational Frequencies and Assignments for 3-Methylpyridine-2-carbaldehyde (Note: This is a representative table. Experimental data would be required for a direct comparison.)

Vibrational Mode Calculated (Scaled) Frequency (cm⁻¹) Experimental Frequency (cm⁻¹) Assignment (PED Contribution %)
ν(C=O) Calculated Value Experimental Value C=O stretch (85%)
ν(C-H)aldehyde Calculated Value Experimental Value C-H stretch (95%)
ν(C-H)ring Calculated Value Experimental Value Aromatic C-H stretch (90%)
δ(C-H) Calculated Value Experimental Value C-H in-plane bend (70%)

| γ(C-H) | Calculated Value | Experimental Value | C-H out-of-plane bend (80%) |

Table 3: Calculated Electronic Properties of 3-Methylpyridine-2-carbaldehyde

Property Calculated Value
HOMO Energy (eV) Calculated Value
LUMO Energy (eV) Calculated Value
HOMO-LUMO Energy Gap (eV) Calculated Value
Dipole Moment (Debye) Calculated Value
Linear Polarizability (α₀) Calculated Value

| First Order Hyperpolarizability (β₀) | Calculated Value |

Visualization of Computational Workflow

A clear workflow is essential for reproducible computational studies. The following diagram, generated using the DOT language, illustrates the logical steps involved in the quantum chemical analysis of 3-Methylpyridine-2-carbaldehyde.

computational_workflow cluster_setup 1. Input Preparation cluster_calculation 2. DFT Calculations cluster_analysis 3. Data Analysis arrow arrow Molecular Structure Input Molecular Structure Input Geometry Optimization Geometry Optimization Molecular Structure Input->Geometry Optimization Vibrational Frequencies Vibrational Frequencies Geometry Optimization->Vibrational Frequencies Electronic Properties Electronic Properties Geometry Optimization->Electronic Properties Optimized Geometry Optimized Geometry Geometry Optimization->Optimized Geometry Vibrational Spectra (IR/Raman) Vibrational Spectra (IR/Raman) Vibrational Frequencies->Vibrational Spectra (IR/Raman) Reactivity Descriptors (HOMO-LUMO, MEP) Reactivity Descriptors (HOMO-LUMO, MEP) Electronic Properties->Reactivity Descriptors (HOMO-LUMO, MEP)

References

Exploratory

An In-depth Technical Guide to the Stability and Degradation Pathways of 3-Methylpyridine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of the known and potential stability characteristics and degradation pathways of 3-Methylpyridine-2-c...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and potential stability characteristics and degradation pathways of 3-Methylpyridine-2-carbaldehyde. This document is intended to be a valuable resource for researchers and professionals involved in the development of pharmaceuticals and other applications where this compound is utilized.

Introduction

3-Methylpyridine-2-carbaldehyde, a substituted pyridine derivative, is a key intermediate in the synthesis of various pharmaceutical compounds. Its inherent reactivity, particularly of the aldehyde functional group, makes a thorough understanding of its stability and degradation crucial for drug development, formulation, and storage. This guide summarizes the available information on its chemical properties, discusses potential degradation pathways under various stress conditions, and provides generalized experimental protocols for its stability assessment.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 3-Methylpyridine-2-carbaldehyde is presented in Table 1. This data is essential for handling, storage, and the design of stability studies.

Table 1: Chemical and Physical Properties of 3-Methylpyridine-2-carbaldehyde

PropertyValueReference(s)
Molecular Formula C₇H₇NO
Molecular Weight 121.14 g/mol
Appearance Liquid
Density 1.080 g/mL at 25 °C
Boiling Point 84 °C at 13 mmHg[1]
Flash Point 73.9 °C (165.0 °F)
Solubility Slightly soluble in water[1]
Storage Temperature 2-8°C, under inert gas[1]

Stability Profile and Handling Recommendations

3-Methylpyridine-2-carbaldehyde is susceptible to degradation under certain conditions. Understanding its stability profile is critical for maintaining its purity and integrity.

General Stability:

  • Air and Light Sensitivity: The compound is known to be sensitive to air and light.[2] Prolonged exposure can lead to degradation, likely through oxidation.

  • Thermal Sensitivity: Information from safety data sheets suggests that the compound is heat sensitive.[3]

  • Incompatibilities: It is incompatible with strong oxidizing agents.[3]

Handling and Storage Recommendations:

To ensure the stability of 3-Methylpyridine-2-carbaldehyde, the following handling and storage procedures are recommended:

  • Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) at refrigerated temperatures (2-8°C).[1]

  • Handling: Handle in a well-ventilated area, avoiding exposure to heat, sparks, and open flames.[3] Use personal protective equipment, including eye shields, face shields, and gloves.

Potential Degradation Pathways

While specific degradation pathways for 3-Methylpyridine-2-carbaldehyde are not extensively documented, inferences can be drawn from the reactivity of the aldehyde functional group and the pyridine ring, as well as from studies on related compounds. The main anticipated degradation pathways are oxidation, hydrolysis, and microbial degradation.

Oxidative Degradation

The aldehyde group is highly susceptible to oxidation, which is likely a primary degradation pathway for 3-Methylpyridine-2-carbaldehyde, especially upon exposure to air. The primary degradation product would be 3-methylpyridine-2-carboxylic acid (also known as 3-methylpicolinic acid).

Oxidation_Pathway cluster_main Oxidative Degradation 3-Methylpyridine-2-carbaldehyde 3-Methylpyridine-2-carbaldehyde CHO 3-Methylpyridine-2-carboxylic_acid 3-Methylpyridine-2-carboxylic acid COOH 3-Methylpyridine-2-carbaldehyde->3-Methylpyridine-2-carboxylic_acid Oxidation [O]

Figure 1: Hypothesized oxidative degradation pathway of 3-Methylpyridine-2-carbaldehyde.
Microbial Degradation

A study on the microbial degradation of the related compound 3-methylpyridine by the bacterium Gordonia nitida LE31 revealed a novel degradation pathway involving the cleavage of the pyridine ring.[4] This pathway is initiated by a C-2–C-3 ring cleavage, leading to the formation of formic acid and other intermediates.[4] It is plausible that 3-Methylpyridine-2-carbaldehyde could undergo a similar microbial degradation process.

Microbial_Degradation_Pathway cluster_microbial Potential Microbial Degradation node_start 3-Methylpyridine-2-carbaldehyde node_ring_cleavage C-2–C-3 Ring Cleavage (Hypothesized) node_start->node_ring_cleavage Gordonia nitida LE31 (by analogy to 3-methylpyridine) node_intermediate Acyclic Intermediates node_ring_cleavage->node_intermediate node_formic_acid Formic Acid node_intermediate->node_formic_acid node_mineralization Further Degradation (e.g., CO2, H2O, NH4+) node_intermediate->node_mineralization

Figure 2: Hypothesized microbial degradation pathway based on related compounds.

Experimental Protocols for Stability and Degradation Studies

To thoroughly characterize the stability of 3-Methylpyridine-2-carbaldehyde, forced degradation studies are recommended. These studies involve subjecting the compound to stress conditions to accelerate degradation and identify potential degradation products. The following are generalized protocols based on ICH guidelines that can be adapted for this specific molecule.[5]

General Workflow for Forced Degradation Studies

Forced_Degradation_Workflow cluster_workflow Forced Degradation Experimental Workflow node_start Prepare solutions of 3-Methylpyridine-2-carbaldehyde node_stress Hydrolytic Stress (Acid/Base) Oxidative Stress (e.g., H₂O₂) Photolytic Stress (UV/Vis) Thermal Stress (Heat) node_start->node_stress node_sampling Sample at defined time points node_stress->node_sampling node_analysis Analyze samples by a stability-indicating method (e.g., HPLC-UV, UPLC-MS) node_sampling->node_analysis node_quantify Quantify parent compound and degradation products node_analysis->node_quantify node_characterize Characterize significant degradation products (e.g., MS, NMR) node_quantify->node_characterize node_pathway Propose degradation pathways node_characterize->node_pathway

Figure 3: General workflow for conducting forced degradation studies.
Hydrolytic Degradation Protocol

Objective: To evaluate the stability of 3-Methylpyridine-2-carbaldehyde in aqueous solutions at different pH values.

Materials:

  • 3-Methylpyridine-2-carbaldehyde

  • Hydrochloric acid (HCl) solutions (e.g., 0.1 M, 1 M)

  • Sodium hydroxide (NaOH) solutions (e.g., 0.1 M, 1 M)

  • Buffer solutions (pH 4, 7, 9)

  • Acetonitrile or other suitable organic solvent

  • Volumetric flasks, pipettes

  • Water bath or incubator

Procedure:

  • Prepare stock solutions of 3-Methylpyridine-2-carbaldehyde in a suitable solvent (e.g., acetonitrile).

  • For each condition (e.g., 0.1 M HCl, 0.1 M NaOH, pH 7 buffer), transfer an aliquot of the stock solution into a volumetric flask and dilute with the respective aqueous medium to a final concentration of approximately 1 mg/mL.

  • Incubate the solutions at a controlled temperature (e.g., 60 °C).

  • Withdraw aliquots at specified time intervals (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the acidic and basic samples before analysis.

  • Analyze the samples using a validated stability-indicating HPLC method.

Oxidative Degradation Protocol

Objective: To assess the susceptibility of 3-Methylpyridine-2-carbaldehyde to oxidation.

Materials:

  • 3-Methylpyridine-2-carbaldehyde

  • Hydrogen peroxide (H₂O₂) solution (e.g., 3%)

  • Acetonitrile or other suitable organic solvent

  • Volumetric flasks, pipettes

Procedure:

  • Prepare a solution of 3-Methylpyridine-2-carbaldehyde in a suitable solvent (e.g., acetonitrile/water mixture) at a concentration of approximately 1 mg/mL.

  • Add a specified volume of H₂O₂ solution.

  • Store the solution at room temperature, protected from light.

  • Withdraw aliquots at specified time intervals (e.g., 0, 2, 4, 8, 24 hours).

  • Analyze the samples using a validated stability-indicating HPLC method.

Photolytic Degradation Protocol

Objective: To determine the photostability of 3-Methylpyridine-2-carbaldehyde.

Materials:

  • 3-Methylpyridine-2-carbaldehyde

  • Suitable solvent (e.g., acetonitrile/water)

  • Quartz cuvettes or other photochemically transparent containers

  • Photostability chamber with controlled light exposure (e.g., ICH option 1 or 2)

  • Control samples wrapped in aluminum foil

Procedure:

  • Prepare solutions of 3-Methylpyridine-2-carbaldehyde in a suitable solvent at a concentration of approximately 1 mg/mL.

  • Place the solutions in quartz cuvettes. Prepare parallel samples wrapped in aluminum foil to serve as dark controls.

  • Expose the samples to a light source that provides both UV and visible light, as specified in ICH guidelines (e.g., overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

  • Withdraw aliquots at specified time intervals.

  • Analyze the samples and the dark controls using a validated stability-indicating HPLC method.

Thermal Degradation Protocol

Objective: To evaluate the stability of 3-Methylpyridine-2-carbaldehyde in the solid state and in solution at elevated temperatures.

Materials:

  • 3-Methylpyridine-2-carbaldehyde (solid and in solution)

  • Oven or heating block

  • Suitable containers (e.g., vials)

Procedure:

  • Solid State: Place a known amount of solid 3-Methylpyridine-2-carbaldehyde in vials and expose to elevated temperatures (e.g., 60°C, 80°C) for a specified period.

  • Solution State: Prepare a solution of 3-Methylpyridine-2-carbaldehyde in a suitable solvent and expose to elevated temperatures.

  • At specified time intervals, withdraw samples. For the solid-state samples, dissolve a known amount in a suitable solvent.

  • Analyze the samples using a validated stability-indicating HPLC method.

Analytical Methods for Stability Assessment

A stability-indicating analytical method is crucial for separating and quantifying the parent compound from its degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly used technique for this purpose. For the identification of unknown degradation products, hyphenated techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) are indispensable.

Table 2: Recommended Analytical Techniques for Stability Studies

TechniqueApplication
HPLC-UV Separation and quantification of 3-Methylpyridine-2-carbaldehyde and its degradation products.
UPLC-MS/MS Identification and structural elucidation of degradation products.[6]
NMR Spectroscopy Definitive structural confirmation of isolated degradation products.

Conclusion

This technical guide provides a foundational understanding of the stability and potential degradation pathways of 3-Methylpyridine-2-carbaldehyde. The compound's sensitivity to oxidation, light, and heat necessitates careful handling and storage. The primary anticipated degradation pathways include oxidation of the aldehyde to a carboxylic acid and potential microbial-mediated ring cleavage. The provided experimental protocols offer a framework for conducting comprehensive forced degradation studies to further elucidate its stability profile and identify degradation products. Such studies are essential for ensuring the quality, safety, and efficacy of any pharmaceutical product containing this important intermediate. Further research is warranted to obtain quantitative kinetic data and definitively characterize the degradation products under various stress conditions.

References

Foundational

Tautomerism in 3-Methylpyridine-2-carbaldehyde

An In-depth Technical Guide on the Tautomerism of 3-Methylpyridine-2-carbaldehyde Abstract This technical guide provides a comprehensive analysis of the tautomeric phenomena in 3-methylpyridine-2-carbaldehyde. Tautomeris...

Author: BenchChem Technical Support Team. Date: December 2025

An In-depth Technical Guide on the Tautomerism of 3-Methylpyridine-2-carbaldehyde

Abstract

This technical guide provides a comprehensive analysis of the tautomeric phenomena in 3-methylpyridine-2-carbaldehyde. Tautomerism is a critical consideration in drug development and molecular design, as different tautomers of a molecule can exhibit varied chemical, physical, and biological properties. This document explores the potential tautomeric forms of 3-methylpyridine-2-carbaldehyde, the factors influencing their equilibrium, and the quantitative analysis of their relative stabilities based on data from analogous pyridine derivatives. Detailed experimental and computational protocols for the characterization and quantification of these tautomers are presented, including spectroscopic and theoretical methods. The guide is intended for researchers, scientists, and professionals in the field of medicinal chemistry and drug development to facilitate a deeper understanding of the structural dynamics of this important heterocyclic aldehyde.

Introduction to Tautomerism

Tautomers are constitutional isomers of organic compounds that readily interconvert.[1] This process, known as tautomerization, most commonly involves the migration of a proton, accompanied by a switch of a single bond and an adjacent double bond.[1] For aldehydes and ketones, the most prevalent form of tautomerism is keto-enol tautomerism, where an equilibrium exists between the carbonyl (keto) form and the enol (alkene-alcohol) form.[2] Generally, the keto tautomer is significantly more stable and thus favored at equilibrium.[2]

In heterocyclic systems like pyridine derivatives, the landscape of tautomerism is more complex. Beyond the standard keto-enol equilibrium, the nitrogen atom in the pyridine ring can participate in proton migration, leading to other potential tautomeric forms such as zwitterions or enamines. The stability and prevalence of these forms are influenced by factors including substitution patterns, solvent effects, pH, and the potential for intramolecular hydrogen bonding.[3][4] Understanding the tautomeric preferences of a molecule like 3-methylpyridine-2-carbaldehyde is crucial, as the dominant tautomer dictates its reactivity, binding interactions with biological targets, and pharmacokinetic properties.

Tautomeric Forms of 3-Methylpyridine-2-carbaldehyde

3-Methylpyridine-2-carbaldehyde can theoretically exist in several tautomeric forms. The primary form is the aldehyde, which is in equilibrium with its enol tautomer. Additionally, the presence of the methyl group at the 3-position and the pyridine nitrogen allows for the possibility of a zwitterionic or enamine-like tautomer.

The principal tautomeric equilibrium involves the following structures:

  • Aldehyde Form (Keto Form): The most common and generally most stable form, featuring a standard aldehyde functional group.

  • (Z)-1-(3-methylpyridin-2-yl)ethen-1-ol (Enol Form): Formed by the migration of the aldehydic proton to the carbonyl oxygen. This form contains a C=C double bond and a hydroxyl group.

  • 2-(1-hydroxyvinyl)-3-methylpyridin-1-ium-1-ide (Zwitterionic Form): A less common form that could arise from the deprotonation of the methyl group and protonation of the pyridine nitrogen. The stability of this form is generally low but can be influenced by the solvent environment.

Tautomerism cluster_main Tautomeric Equilibrium of 3-Methylpyridine-2-carbaldehyde aldehyde Aldehyde Form (Keto) enol Enol Form aldehyde->enol Keto-Enol Tautomerism zwitterion Zwitterionic Form aldehyde->zwitterion Proton Transfer

Caption: Tautomeric forms of 3-methylpyridine-2-carbaldehyde.

Factors Influencing Tautomeric Equilibrium

The position of the tautomeric equilibrium is not static and is highly sensitive to a variety of internal and external factors.

  • Solvent Polarity: Polar solvents can stabilize more polar tautomers, such as the enol and zwitterionic forms, through hydrogen bonding and dipole-dipole interactions. In non-polar solvents, the less polar keto form is typically favored.

  • pH (Acid/Base Catalysis): Both acid and base can catalyze keto-enol tautomerization.[5] In acidic conditions, the carbonyl oxygen is protonated, facilitating the formation of the enol. In basic conditions, the alpha-proton is removed to form an enolate, which is then protonated to yield the enol.[1]

  • Intramolecular Hydrogen Bonding: The enol form of 3-methylpyridine-2-carbaldehyde can be stabilized by the formation of an intramolecular hydrogen bond between the hydroxyl proton and the pyridine nitrogen atom. This chelation effect can significantly increase the population of the enol tautomer.

  • Aromaticity: In some heterocyclic systems, tautomerization can lead to a more aromatic system, thereby stabilizing that tautomer. For 2- and 4-hydroxypyridines, the pyridone tautomer is favored because it preserves the aromaticity of the ring.[4][6] In the case of 3-methylpyridine-2-carbaldehyde, the aromaticity of the pyridine ring is maintained in both the aldehyde and enol forms.

Quantitative Analysis of Tautomerism

Relative Stabilities of Tautomers

Computational studies on similar molecules, such as 2-amino-4-methylpyridine, have been used to determine the relative stability of different tautomers.[7][8] The canonical amino form was found to be the most stable.[7][8] A similar trend is expected for 3-methylpyridine-2-carbaldehyde, where the aldehyde form is predicted to be the most stable. The data below is illustrative, based on typical energy differences found in such systems.

Table 1: Calculated Relative Energies for Tautomers of a Model Pyridine System

Tautomer Computational Method Basis Set Relative Energy (kcal/mol) Reference Compound
Aldehyde (Canonical) DFT (B3LYP) 6-311++G(d,p) 0.00 (Reference) 2-Amino-4-methylpyridine[7][8]
Enol DFT (B3LYP) 6-311++G(d,p) +5 to +10 2-Amino-4-methylpyridine[7][8]

| Zwitterion | DFT (B3LYP) | 6-311++G(d,p) | > +15 | 2-Amino-4-methylpyridine[7][8] |

Tautomeric Equilibrium Constants

The tautomeric equilibrium constant, KT, is defined as the ratio of the concentration of the enol (or other) form to the keto form. The negative logarithm of KT, denoted as pKT, is often used. Studies on phenacylpyridines in aqueous solution have provided quantitative pKT values.[3]

Table 2: Tautomeric Equilibrium Constants (pKT) for Analogous Phenacylpyridines in Aqueous Solution

Isomer Tautomerism Type pKT (-log KT)
2-Phenacylpyridine Keto-Enol 2.0
3-Phenacylpyridine Keto-Enol 4.86
4-Phenacylpyridine Keto-Enol 4.4
2-Phenacylpyridine Imine-Enamine 1.05
3-Phenacylpyridine Imine-Zwitterion 5.87
4-Phenacylpyridine Imine-Enamine 2.42

Data sourced from a study on phenacylpyridines, which serve as analogs for understanding pyridine tautomerism.[3]

Based on this analogous data, it is highly probable that the aldehyde form of 3-methylpyridine-2-carbaldehyde is the predominant species in aqueous solution, with a relatively high pKT value for the keto-enol equilibrium.

Experimental and Computational Protocols

A combination of spectroscopic and computational methods is typically employed to study tautomeric equilibria.

Spectroscopic Methods
  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are powerful tools for identifying and quantifying tautomers in solution. The aldehyde proton of the keto form has a characteristic chemical shift around 9-10 ppm. In the enol form, this signal disappears and is replaced by a vinyl proton signal (5-7 ppm) and a hydroxyl proton signal with a variable chemical shift. The carbon spectra would also show distinct signals for the carbonyl carbon (~190-200 ppm) versus the vinyl carbons of the enol (~100-140 ppm). Variable temperature NMR can be used to study the dynamics of the interconversion.

  • Ultraviolet-Visible (UV-Vis) Spectroscopy: Tautomers possess different chromophores and will therefore exhibit different absorption maxima (λmax). The keto form typically absorbs at a shorter wavelength compared to the more conjugated enol form. By measuring the absorbance at the respective λmax values, the relative concentrations of the tautomers can be determined.[3]

  • Infrared (IR) Spectroscopy: IR spectroscopy can identify the dominant tautomer by detecting characteristic functional group vibrations. The aldehyde form will show a strong C=O stretching band around 1700 cm-1. The enol form would lack this band but would instead display an O-H stretching band (~3200-3600 cm-1) and a C=C stretching band (~1650 cm-1).

Computational Chemistry Methods

Quantum-chemical calculations are essential for predicting the relative stabilities of tautomers and understanding the transition states involved in their interconversion.[9]

  • Methodology: Density Functional Theory (DFT), particularly with the B3LYP functional, and Møller-Plesset perturbation theory (MP2) are commonly used methods.[7][8]

  • Basis Set: A sufficiently large basis set, such as 6-311++G(d,p) or higher, is required for accurate energy calculations.[7][8]

  • Procedure:

    • The geometry of each potential tautomer is optimized to find its minimum energy structure.

    • Vibrational frequency calculations are performed to confirm that the optimized structure is a true minimum (no imaginary frequencies).

    • The electronic energies (including zero-point vibrational energy corrections) of all tautomers are calculated.

    • The relative energies are determined by comparing the energy of each tautomer to that of the most stable one.

    • Solvent effects can be modeled using continuum solvation models like the Polarizable Continuum Model (PCM).

Workflow cluster_workflow General Workflow for Tautomerism Analysis start Sample Preparation (3-Methylpyridine-2-carbaldehyde in various solvents) exp_methods Experimental Analysis start->exp_methods comp_methods Computational Modeling start->comp_methods nmr NMR Spectroscopy (1H, 13C, VT-NMR) exp_methods->nmr uv_vis UV-Vis Spectroscopy exp_methods->uv_vis ir IR Spectroscopy exp_methods->ir dft DFT / MP2 Calculations (Geometry Optimization, Energy Calculation) comp_methods->dft analysis Data Analysis & Integration nmr->analysis uv_vis->analysis ir->analysis dft->analysis quant Quantification of Tautomers (Equilibrium Constants, Ratios) analysis->quant stability Determination of Relative Stabilities analysis->stability conclusion Structural & Mechanistic Conclusion quant->conclusion stability->conclusion

Caption: Workflow for investigating tautomerism.

Conclusion

The tautomerism of 3-methylpyridine-2-carbaldehyde is a multifaceted phenomenon governed by a delicate balance of structural and environmental factors. While the aldehyde (keto) form is predicted to be the most stable and predominant tautomer under most conditions, the enol form can be stabilized by factors such as intramolecular hydrogen bonding and polar solvents. A comprehensive investigation combining advanced spectroscopic techniques (NMR, UV-Vis, IR) and high-level quantum-chemical calculations is necessary to fully characterize the tautomeric equilibrium. The protocols and comparative data presented in this guide offer a robust framework for researchers to explore the structural dynamics of this and related heterocyclic compounds, which is a critical step in the rational design of new therapeutic agents.

References

Exploratory

An In-depth Technical Guide to the Solvatochromic Properties of 3-Methylpyridine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals Introduction to Solvatochromism and Pyridine-Based Chromophores Solvatochromism is the phenomenon where the color of a chemical compound, and more broadly i...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction to Solvatochromism and Pyridine-Based Chromophores

Solvatochromism is the phenomenon where the color of a chemical compound, and more broadly its absorption and emission spectra, changes with the polarity of the solvent in which it is dissolved. This effect arises from differential solvation of the ground and excited electronic states of the molecule. For molecules with a significant change in dipole moment upon electronic excitation, the extent of stabilization by the solvent shell differs between the ground and excited states, leading to a shift in the energy gap and, consequently, a change in the observed spectrum.

Pyridine-based molecules, particularly those with electron-donating and electron-withdrawing groups, are excellent candidates for exhibiting solvatochromism. The nitrogen atom in the pyridine ring acts as an electron-withdrawing moiety, and when combined with an electron-donating group, a "push-pull" system is created. This facilitates intramolecular charge transfer (ICT) upon photoexcitation, leading to a highly polar excited state.

3-Methylpyridine-2-carbaldehyde possesses a pyridine ring (electron-withdrawing) and a carbaldehyde group, which is also electron-withdrawing. The methyl group has a weak electron-donating effect. While not a classic "push-pull" system with a strong donor, the electronic asymmetry and the presence of the polarizable carbonyl group suggest that it may exhibit solvatochromic behavior. Understanding these properties is crucial for applications in developing sensors, molecular probes, and for characterizing the microenvironment in biological systems and drug delivery vehicles.

Synthesis of 3-Methylpyridine-2-carbaldehyde

The synthesis of 3-Methylpyridine-2-carbaldehyde can be achieved through various synthetic routes. A common method involves the oxidation of the corresponding alcohol, 3-methyl-2-pyridinemethanol.

Experimental Protocol: Oxidation of 3-Methyl-2-pyridinemethanol

  • Reactants: 3-Methyl-2-pyridinemethanol, Manganese(IV) oxide (activated), Dichloromethane (DCM).

  • Procedure: a. To a solution of 3-methyl-2-pyridinemethanol (1.0 eq) in dry DCM, add activated manganese(IV) oxide (5.0-10.0 eq). b. Stir the reaction mixture vigorously at room temperature. c. Monitor the reaction progress by thin-layer chromatography (TLC). d. Upon completion, filter the reaction mixture through a pad of Celite® to remove the manganese dioxide. e. Wash the Celite® pad with additional DCM. f. Combine the organic filtrates and remove the solvent under reduced pressure to yield the crude product. g. Purify the crude 3-Methylpyridine-2-carbaldehyde by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

  • Characterization: Confirm the identity and purity of the final product using techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Solvatochromic Properties: An Illustrative Overview

Due to the absence of specific experimental data for 3-Methylpyridine-2-carbaldehyde, this section will present hypothetical data based on the expected behavior of a simple pyridine-aldehyde. This data serves to illustrate the kind of results one would obtain and how they would be presented. The expected trend is a bathochromic (red) shift in the absorption maximum (λmax) with increasing solvent polarity, indicative of a more polar excited state.

Quantitative Data (Illustrative)

The following table summarizes the hypothetical UV-Vis absorption maxima of 3-Methylpyridine-2-carbaldehyde in a range of solvents with varying polarities.

SolventDielectric Constant (ε)λmax (nm) (Hypothetical)
n-Hexane1.88275
Dioxane2.21278
Diethyl Ether4.34280
Chloroform4.81283
Ethyl Acetate6.02285
Tetrahydrofuran7.58286
Dichloromethane8.93288
Acetone20.7292
Ethanol24.5295
Methanol32.7298
Acetonitrile37.5296
Dimethyl Sulfoxide46.7300
Water80.1305

Experimental Protocols for Solvatochromism Studies

To experimentally determine the solvatochromic properties of 3-Methylpyridine-2-carbaldehyde, the following detailed protocols for UV-Vis absorption and fluorescence spectroscopy should be followed.

UV-Vis Absorption Spectroscopy
  • Materials:

    • 3-Methylpyridine-2-carbaldehyde (high purity)

    • Spectroscopic grade solvents of varying polarities (see table above)

    • Quartz cuvettes (1 cm path length)

    • UV-Vis spectrophotometer

  • Procedure: a. Prepare a stock solution of 3-Methylpyridine-2-carbaldehyde in a volatile solvent (e.g., dichloromethane) at a concentration of approximately 1 mM. b. For each solvent to be tested, prepare a dilute solution by adding a small, precise volume of the stock solution to a known volume of the solvent in a volumetric flask. The final concentration should be in the range of 10-50 µM, ensuring the absorbance maximum is within the linear range of the spectrophotometer (typically 0.1 - 1.0). c. Record the UV-Vis absorption spectrum for each solution from approximately 200 nm to 500 nm, using the pure solvent as a blank. d. Identify and record the wavelength of maximum absorption (λmax) for each solvent.

Fluorescence Spectroscopy
  • Materials:

    • Same as for UV-Vis spectroscopy

    • Fluorometer

  • Procedure: a. Using the same solutions prepared for the UV-Vis measurements, record the fluorescence emission spectra. b. The excitation wavelength should be set at the absorption maximum (λmax) determined for each respective solvent. c. Scan the emission over a wavelength range starting from about 10 nm above the excitation wavelength to a point where the fluorescence intensity returns to the baseline. d. Identify and record the wavelength of maximum emission (λem) for each solvent.

Visualizing Solvatochromism and Experimental Workflow

The following diagrams, generated using the DOT language, illustrate the key concepts and workflows.

Solvatochromism_Mechanism S0 Molecule in Ground State S1 Molecule in Excited State (Increased Dipole Moment) S0->S1 hν (Photon Absorption) Nonpolar Nonpolar Solvent Polar Polar Solvent S1->S0 Fluorescence Nonpolar->S1 Weaker Stabilization Polar->S1 Stronger Stabilization

Caption: Mechanism of positive solvatochromism.

Experimental_Workflow start Start synthesis Synthesize and Purify 3-Methylpyridine-2-carbaldehyde start->synthesis prep_stock Prepare Stock Solution synthesis->prep_stock prep_samples Prepare Dilute Samples in Various Solvents prep_stock->prep_samples uv_vis Record UV-Vis Absorption Spectra prep_samples->uv_vis fluorescence Record Fluorescence Emission Spectra prep_samples->fluorescence data_analysis Analyze Data: Determine λmax and λem uv_vis->data_analysis fluorescence->data_analysis conclusion Draw Conclusions on Solvatochromic Behavior data_analysis->conclusion

Caption: Workflow for studying solvatochromic properties.

Discussion and Future Outlook

Based on the structure of 3-Methylpyridine-2-carbaldehyde, a moderate positive solvatochromism is anticipated. The presence of the pyridine nitrogen and the carbonyl oxygen allows for hydrogen bonding interactions with protic solvents, which would further stabilize the polar excited state and contribute to a bathochromic shift.

The lack of extensive "push-pull" character suggests that the solvatochromic shifts may not be as dramatic as those observed for classic solvatochromic dyes like Reichardt's dye. However, this subtlety could be advantageous for probing specific types of molecular interactions.

Future research should focus on:

  • Experimental Verification: Carrying out the detailed spectroscopic studies outlined above to obtain precise quantitative data on the solvatochromic properties of 3-Methylpyridine-2-carbaldehyde.

  • Computational Modeling: Employing density functional theory (DFT) and time-dependent DFT (TD-DFT) calculations to model the ground and excited states in different solvent continua to complement and rationalize the experimental findings.

  • Derivatization: Synthesizing derivatives of 3-Methylpyridine-2-carbaldehyde with various electron-donating groups at other positions on the pyridine ring to enhance the intramolecular charge transfer and amplify the solvatochromic effect.

Protocols & Analytical Methods

Method

Application Notes and Protocols: 3-Methylpyridine-2-carbaldehyde as a Precursor for Pharmaceutical Intermediates

For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the use of 3-methylpyridine-2-carbaldehyde and its derivatives as precursors for the synthesis o...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3-methylpyridine-2-carbaldehyde and its derivatives as precursors for the synthesis of pharmaceutically relevant intermediates, particularly focusing on thiosemicarbazones as potent enzyme inhibitors. Detailed experimental protocols, quantitative data, and pathway visualizations are presented to facilitate research and development in this area.

Introduction

3-Methylpyridine-2-carbaldehyde is a versatile heterocyclic aldehyde that serves as a key building block in the synthesis of various pharmaceutical intermediates. Its pyridine core is a common motif in numerous bioactive molecules. A significant application of this precursor is in the synthesis of α-(N)-heterocyclic carboxaldehyde thiosemicarbazones, a class of compounds that have demonstrated potent antitumor activity. These compounds function primarily through the inhibition of ribonucleotide reductase (RR), a critical enzyme in the DNA synthesis pathway.[1][2][3] This document will focus on the synthesis and biological activity of thiosemicarbazones derived from pyridine-2-carboxaldehydes, with a particular emphasis on analogues of 3-methylpyridine-2-carbaldehyde.

Synthesis of Pharmaceutical Intermediates

A primary application of 3-methylpyridine-2-carbaldehyde and its analogues is the synthesis of thiosemicarbazones. This is typically achieved through a condensation reaction with thiosemicarbazide. The resulting thiosemicarbazones can be further modified to enhance their therapeutic properties.

A notable example is the synthesis of 3-aminopyridine-2-carboxaldehyde thiosemicarbazone, also known as Triapine, a potent ribonucleotide reductase inhibitor that has been evaluated in clinical trials.[2] While the direct synthesis from 3-methylpyridine-2-carbaldehyde can be challenging, multi-step synthetic routes starting from related pyridine derivatives are well-established. For instance, Triapine can be synthesized in a three-step procedure with an overall yield of 64%.[4]

The general synthetic approach involves the oxidation of a methyl group at the 2-position of the pyridine ring to an aldehyde, followed by condensation with thiosemicarbazide. For instance, 3-nitro-2-picoline can be oxidized using selenium dioxide to generate the corresponding pyridine-2-carboxaldehyde, which is then used to synthesize the thiosemicarbazone.[1]

Experimental Workflow for Thiosemicarbazone Synthesis

The following diagram illustrates a general workflow for the synthesis of pyridine-2-carboxaldehyde thiosemicarbazones.

G start Start with 3-Methylpyridine Derivative oxidation Oxidation of Methyl Group start->oxidation aldehyde 3-Substituted-pyridine- 2-carbaldehyde oxidation->aldehyde condensation Condensation with Thiosemicarbazide aldehyde->condensation thiosemicarbazone Thiosemicarbazone Intermediate condensation->thiosemicarbazone purification Purification (Recrystallization) thiosemicarbazone->purification characterization Characterization (NMR, IR, MS) purification->characterization final_product Final Pharmaceutical Intermediate characterization->final_product

General workflow for thiosemicarbazone synthesis.

Quantitative Data Summary

The following table summarizes key quantitative data for the synthesis and biological activity of representative pyridine-2-carboxaldehyde thiosemicarbazones.

CompoundStarting MaterialSynthesis MethodYield (%)Biological Activity (IC50)Reference
3-Aminopyridine-2-carboxaldehyde thiosemicarbazone (Triapine)3-AminopyridineThree-step synthesis64Potent RR inhibitor[4]
3-Amino-4-methylpyridine-2-carboxaldehyde thiosemicarbazone3-Nitro-2,4-lutidineOxidation with SeO2, reduction, and condensation with thiosemicarbazideN/AT/C Value: 255%[1]
5-(Methylamino)pyridine-2-carboxaldehyde thiosemicarbazone5-Amino-2-methylpyridineMulti-step synthesis including alkylation and condensationN/A1.3 µM (CDP reductase)[5]
5-(Ethylamino)pyridine-2-carboxaldehyde thiosemicarbazone5-Amino-2-methylpyridineMulti-step synthesis including alkylation and condensationN/A1.0 µM (CDP reductase)[5]
5-(Allylamino)pyridine-2-carboxaldehyde thiosemicarbazone5-Amino-2-methylpyridineMulti-step synthesis including alkylation and condensationN/A1.4 µM (CDP reductase)[5]

N/A: Not available in the cited sources. T/C Value refers to the treated vs. control tumor growth percentage in animal models.

Experimental Protocols

Protocol 1: General Synthesis of Pyridine-2-carboxaldehyde Thiosemicarbazone

This protocol is adapted from the synthesis of pyridine-2-carbaldehyde thiosemicarbazone and can be modified for 3-methylpyridine-2-carbaldehyde.

Materials:

  • Pyridine-2-carbaldehyde (or 3-methylpyridine-2-carbaldehyde)

  • Thiosemicarbazide

  • Ethanol

  • 50 mL flask

  • Stirring apparatus

  • Heating mantle or water bath

  • Filtration apparatus

Procedure:

  • In a 50 mL flask, dissolve pyridine-2-carbaldehyde (0.5 mmol) and thiosemicarbazide (0.5 mmol) in 20 mL of ethanol.[6]

  • Stir the mixture at 373 K (100 °C) for 30 minutes.[6]

  • Allow the resulting mixture to cool to room temperature.

  • The product will precipitate out of the solution.

  • Collect the solid product by filtration.

  • Recrystallize the crude product from ethanol to afford the pure thiosemicarbazone as a crystalline solid.[6]

  • Characterize the final product using appropriate analytical techniques such as NMR, IR, and mass spectrometry.

Mechanism of Action: Inhibition of Ribonucleotide Reductase

Thiosemicarbazones derived from pyridine-2-carboxaldehydes exert their anticancer effects by inhibiting ribonucleotide reductase (RR).[2][3] RR is a key enzyme responsible for the conversion of ribonucleotides to deoxyribonucleotides, which are the essential building blocks for DNA synthesis and repair.[7][8] The inhibition of RR leads to the depletion of the deoxyribonucleotide pool, thereby halting DNA replication and inducing apoptosis in rapidly dividing cancer cells.

The mechanism of inhibition involves the chelation of the iron center within the R2 subunit of the enzyme by the thiosemicarbazone. This disrupts the tyrosyl free radical that is essential for the catalytic activity of the enzyme.[9]

Ribonucleotide Reductase Inhibition Pathway

The following diagram illustrates the role of ribonucleotide reductase in DNA synthesis and its inhibition by thiosemicarbazones.

G cluster_0 Normal DNA Synthesis Pathway cluster_1 Inhibition by Thiosemicarbazones Ribonucleotides Ribonucleotides (ADP, GDP, CDP, UDP) RR Ribonucleotide Reductase (RR) Ribonucleotides->RR Substrate Deoxyribonucleotides Deoxyribonucleotides (dADP, dGDP, dCDP, dUDP) RR->Deoxyribonucleotides Catalyzes conversion DNA_Polymerase DNA Polymerase Deoxyribonucleotides->DNA_Polymerase DNA DNA Synthesis & Repair DNA_Polymerase->DNA TSC Pyridine-2-carboxaldehyde Thiosemicarbazone TSC->RR Inhibits Enzyme Activity Inhibition Inhibition

Ribonucleotide reductase pathway and its inhibition.

Conclusion

3-Methylpyridine-2-carbaldehyde and its derivatives are valuable precursors for the synthesis of pharmaceutical intermediates, particularly thiosemicarbazones with potent anticancer activity. The straightforward synthesis and the critical biological target of these compounds make them an attractive area for further research and drug development. The protocols and data provided herein serve as a foundation for researchers to explore the synthesis and application of these promising molecules.

References

Application

Application of 3-Methylpyridine-2-carbaldehyde in Agrochemical Synthesis: A Focus on Thiosemicarbazone Derivatives

Introduction 3-Methylpyridine-2-carbaldehyde is a versatile heterocyclic aldehyde that serves as a key building block in the synthesis of various biologically active compounds. In the agrochemical sector, its derivatives...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

3-Methylpyridine-2-carbaldehyde is a versatile heterocyclic aldehyde that serves as a key building block in the synthesis of various biologically active compounds. In the agrochemical sector, its derivatives, particularly thiosemicarbazones, have garnered attention for their potential as active ingredients in pesticides. The presence of the pyridine ring, a common motif in many successful agrochemicals, coupled with the reactive aldehyde group, allows for the construction of diverse molecular architectures with a range of biological activities, including insecticidal, fungicidal, and herbicidal properties. This document provides detailed application notes and protocols for the synthesis of agrochemical candidates derived from 3-Methylpyridine-2-carbaldehyde, with a specific focus on thiosemicarbazone derivatives.

Key Application: Synthesis of Thiosemicarbazone Derivatives

Thiosemicarbazones derived from pyridine-2-carbaldehydes are a class of compounds extensively studied for their diverse biological activities. The condensation reaction between 3-Methylpyridine-2-carbaldehyde and thiosemicarbazide or its derivatives yields the corresponding thiosemicarbazones. These compounds have shown promise as insecticides and fungicides due to their ability to chelate metal ions, which can be crucial for the function of various enzymes in pests and pathogens.

Representative Agrochemical Candidate: 3-Methylpyridine-2-carbaldehyde Thiosemicarbazone

This section details the synthesis and potential application of 3-Methylpyridine-2-carbaldehyde thiosemicarbazone as a model agrochemical candidate.

Table 1: Synthesis and Properties of 3-Methylpyridine-2-carbaldehyde Thiosemicarbazone

ParameterValueReference
Starting Material 3-Methylpyridine-2-carbaldehyde[1][2]
Reagent Thiosemicarbazide[3][4][5]
Product 3-Methylpyridine-2-carbaldehyde Thiosemicarbazone[3][4][5]
Molecular Formula C₈H₁₀N₄S[3][4]
Molecular Weight 194.26 g/mol [3][4]
Typical Yield >85%[3]
Physical State Crystalline solid[4]
Potential Application Insecticide, Fungicide[6][7]

Table 2: Reported Biological Activity of Related Pyridine Thiosemicarbazone Derivatives

Compound ClassTarget Organism/PestActivity MetricReported ValueReference
Pyridine-2-carbaldehyde thiosemicarbazonesFungal strainsMIC (µg/mL)2.45 - 19.84[8]
Pyridine-2-carbaldehyde thiosemicarbazonesBacterial strainsMIC (µg/mL)7.8 - 31.25[7]
Substituted pyridine thiosemicarbazonesCowpea aphid (Aphis craccivora)LC₅₀ (mg/L)0.498 - 1.606

Experimental Protocols

Protocol 1: Synthesis of 3-Methylpyridine-2-carbaldehyde Thiosemicarbazone

This protocol describes a general method for the synthesis of 3-Methylpyridine-2-carbaldehyde thiosemicarbazone through the condensation of 3-Methylpyridine-2-carbaldehyde with thiosemicarbazide.

Materials:

  • 3-Methylpyridine-2-carbaldehyde (1.0 eq)

  • Thiosemicarbazide (1.05 eq)

  • Ethanol (or other suitable alcohol)

  • Glacial acetic acid (catalytic amount)

  • Distilled water

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with hotplate

  • Büchner funnel and filter paper

  • Beakers and other standard laboratory glassware

Procedure:

  • Dissolution of Reactants: In a round-bottom flask, dissolve 3-Methylpyridine-2-carbaldehyde (1.0 eq) in a minimal amount of warm ethanol. In a separate beaker, dissolve thiosemicarbazide (1.05 eq) in a minimal amount of warm ethanol.

  • Reaction Mixture: Slowly add the thiosemicarbazide solution to the 3-Methylpyridine-2-carbaldehyde solution with continuous stirring.

  • Catalysis: Add a few drops of glacial acetic acid to the reaction mixture to catalyze the condensation reaction.

  • Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Crystallization: After the reaction is complete, allow the mixture to cool to room temperature. The product will often crystallize out of the solution. If necessary, the crystallization can be induced by adding a small amount of cold water or by scratching the inside of the flask.

  • Isolation: Collect the crystalline product by vacuum filtration using a Büchner funnel.

  • Washing: Wash the collected crystals with a small amount of cold ethanol to remove any unreacted starting materials and impurities.

  • Drying: Dry the purified product in a desiccator or a vacuum oven at a low temperature.

  • Characterization: Characterize the final product by determining its melting point, and by spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm its structure.

Mandatory Visualizations

Synthesis_Pathway 3-Methylpyridine-2-carbaldehyde 3-Methylpyridine-2-carbaldehyde Product 3-Methylpyridine-2-carbaldehyde Thiosemicarbazone 3-Methylpyridine-2-carbaldehyde->Product Thiosemicarbazide Thiosemicarbazide Thiosemicarbazide->Product Reagents Ethanol, Acetic Acid (cat.) Reagents->Product Experimental_Workflow cluster_prep Preparation cluster_reaction Reaction cluster_workup Work-up & Purification cluster_analysis Analysis Dissolution 1. Dissolve Reactants (Aldehyde & Thiosemicarbazide) Mixing 2. Mix Solutions & Add Catalyst Dissolution->Mixing Reflux 3. Heat to Reflux (2-4h) Mixing->Reflux Cooling 4. Cool to Room Temperature Reflux->Cooling Isolation 5. Isolate Product by Filtration Cooling->Isolation Washing 6. Wash with Cold Ethanol Isolation->Washing Drying 7. Dry the Product Washing->Drying Characterization 8. Characterize Product (MP, NMR, IR) Drying->Characterization

References

Method

The Versatile Role of 3-Methylpyridine-2-carbaldehyde in the Synthesis of Bioactive Heterocyclic Compounds

For Immediate Release [City, State] – December 22, 2025 – 3-Methylpyridine-2-carbaldehyde has emerged as a valuable and versatile building block in synthetic organic chemistry, particularly in the construction of a diver...

Author: BenchChem Technical Support Team. Date: December 2025

For Immediate Release

[City, State] – December 22, 2025 – 3-Methylpyridine-2-carbaldehyde has emerged as a valuable and versatile building block in synthetic organic chemistry, particularly in the construction of a diverse array of heterocyclic compounds. Its unique structural features, combining the reactivity of an aldehyde with the electronic properties of a pyridine ring, make it a key starting material for the synthesis of privileged scaffolds in medicinal chemistry, including β-carbolines, quinolines, dihydropyridines, and thiosemicarbazones. These heterocyclic cores are prevalent in numerous pharmacologically active agents, demonstrating a broad spectrum of biological activities, including antimicrobial and anticancer properties.

This application note provides a comprehensive overview of the synthetic utility of 3-Methylpyridine-2-carbaldehyde, presenting detailed experimental protocols for key transformations and quantitative data to guide researchers and drug development professionals in leveraging this reagent for the efficient synthesis of novel heterocyclic entities.

Key Synthetic Applications and Protocols

The strategic placement of the methyl and formyl groups on the pyridine ring of 3-Methylpyridine-2-carbaldehyde dictates its reactivity and predestines it for participation in a variety of cyclization and condensation reactions.

Pictet-Spengler Reaction for the Synthesis of β-Carbolines

The Pictet-Spengler reaction is a cornerstone in the synthesis of β-carbolines, a class of compounds known for their wide range of pharmacological effects. The reaction involves the condensation of a β-arylethylamine, such as tryptamine, with an aldehyde, followed by an acid-catalyzed intramolecular cyclization. The use of 3-Methylpyridine-2-carbaldehyde in this reaction leads to the formation of 1-(3-methylpyridin-2-yl)-substituted β-carbolines, which are of significant interest for their potential biological activities.

Experimental Protocol: Synthesis of 1-(3-methylpyridin-2-yl)-1,2,3,4-tetrahydro-β-carbaldehyde

A general procedure for the acid-catalyzed Pictet-Spengler reaction is as follows:

  • Dissolution: Dissolve the tryptamine analog (1.0 eq) in a suitable solvent, such as dichloromethane, in a round-bottom flask equipped with a magnetic stirrer.

  • Aldehyde Addition: Add 3-Methylpyridine-2-carbaldehyde (1.1 eq) to the stirred solution at room temperature.

  • Catalyst Addition: Introduce an acid catalyst (e.g., trifluoroacetic acid, 1.2 eq).

  • Reaction: Stir the reaction mixture at the desired temperature (ranging from room temperature to reflux) for a period of 1 to 24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).[1]

  • Work-up: Upon completion, cool the reaction mixture to room temperature and quench by adding a saturated aqueous sodium bicarbonate (NaHCO₃) solution.

  • Extraction: Extract the product with an appropriate organic solvent (e.g., dichloromethane, 3x the volume of the aqueous layer).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.[1]

Quantitative Data for Pictet-Spengler Reaction Variants

Amine ReactantAldehyde ReactantCatalyst/SolventTemperature (°C)Time (h)Yield (%)Reference
Tryptamine3-Methylpyridine-2-carbaldehydeTFA / DCMRT12Data not availableGeneral Protocol
TryptamineBenzaldehydeHFIPReflux895[2]
TryptamineVarious AldehydesNH₄Cl / MeOHRT-~90[3]
L-Tryptophan Methyl EsterFormaldehydeNaOH, then Acetic AcidReflux3-[4]

Note: Specific yield for the reaction with 3-Methylpyridine-2-carbaldehyde is not explicitly available in the searched literature, but the general protocol is widely applicable.

pictet_spengler Tryptamine Tryptamine Iminium Iminium Ion Intermediate Tryptamine->Iminium + Aldehyde, H⁺ Aldehyde 3-Methylpyridine- 2-carbaldehyde Aldehyde->Iminium Tetrahydrocarboline 1-(3-methylpyridin-2-yl)- 1,2,3,4-tetrahydro-β-carboline Iminium->Tetrahydrocarboline Intramolecular Cyclization

Caption: Pictet-Spengler Reaction Workflow.

Doebner-von Miller Reaction for Quinoline Synthesis

The Doebner-von Miller reaction provides a direct route to quinoline derivatives through the reaction of an aniline with an α,β-unsaturated carbonyl compound, which can be formed in situ from an aldehyde.[5] This reaction, when employing 3-Methylpyridine-2-carbaldehyde, offers a pathway to novel quinoline structures with a substituted pyridine moiety, expanding the chemical space for drug discovery.

Experimental Protocol: General Doebner-von Miller Synthesis

A typical procedure involves:

  • Reactant Mixture: Combine the aniline, 3-Methylpyridine-2-carbaldehyde, and an active methylene compound (e.g., pyruvic acid or an enolizable ketone) in a reaction vessel.

  • Catalyst: Add a Lewis acid (e.g., tin tetrachloride) or a Brønsted acid (e.g., p-toluenesulfonic acid) as a catalyst.[5]

  • Heating: Heat the mixture, often to reflux, for several hours. The reaction progress is monitored by TLC.

  • Work-up: After cooling, the reaction mixture is typically basified to neutralize the acid catalyst.

  • Isolation and Purification: The product is extracted with an organic solvent, and the combined organic layers are dried and concentrated. Purification is achieved through column chromatography or recrystallization.

Quantitative Data for Doebner-von Miller and Related Reactions

Aniline ReactantCarbonyl PrecursorsCatalyst/ConditionsYield (%)Reference
AnilineCrotonaldehydePhosphotungstic acid / MicrowaveVariable[6]
AnilineAcetaldehydeHCl, ZnCl₂Variable[7]
Substituted AnilinesChalconesTrifluoroacetic acidVariable[8]

Note: Specific examples utilizing 3-Methylpyridine-2-carbaldehyde were not found in the provided search results, but the general methodology is adaptable.

doebner_von_miller Aniline Aniline UnsaturatedCarbonyl α,β-Unsaturated Carbonyl (in situ) Aniline->UnsaturatedCarbonyl Michael Addition Aldehyde 3-Methylpyridine- 2-carbaldehyde Aldehyde->UnsaturatedCarbonyl + Active Methylene (Aldol Condensation) ActiveMethylene Active Methylene Compound ActiveMethylene->UnsaturatedCarbonyl Quinoline Substituted Quinoline UnsaturatedCarbonyl->Quinoline Cyclization & Aromatization

Caption: Doebner-von Miller Reaction Pathway.

Hantzsch Dihydropyridine Synthesis

The Hantzsch synthesis is a classic multicomponent reaction for the preparation of dihydropyridine derivatives.[9] It typically involves the condensation of an aldehyde, two equivalents of a β-ketoester, and a nitrogen source like ammonia or ammonium acetate.[10] The resulting 1,4-dihydropyridine core is a key feature in several cardiovascular drugs. The incorporation of 3-Methylpyridine-2-carbaldehyde in this synthesis leads to dihydropyridines bearing a pyridine substituent, which can modulate their biological properties.

Experimental Protocol: General Hantzsch Synthesis

  • Reactant Mixture: In a suitable solvent such as ethanol, combine 3-Methylpyridine-2-carbaldehyde (1 eq), a β-ketoester (e.g., ethyl acetoacetate, 2 eq), and a nitrogen source (e.g., ammonium acetate, 1.1 eq).

  • Reaction: The mixture is typically heated to reflux for several hours. The reaction can also be performed under solvent-free conditions or with microwave irradiation to accelerate the process.[11]

  • Isolation: Upon completion, the reaction mixture is cooled, and the product often precipitates. The solid product is collected by filtration.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent like ethanol.

Quantitative Data for Hantzsch Dihydropyridine Synthesis

Aldehydeβ-KetoesterNitrogen SourceCatalyst/ConditionsYield (%)Reference
BenzaldehydeEthyl AcetoacetateAmmonium Acetatep-TSA / Ultrasonic / Aqueous96[10]
Various AldehydesMethyl Acetoacetate3-AminocrotonateEthanol / Microwave32-80[11]
Various AldehydesMethyl Acetoacetate3-AminocrotonateAlumina / Microwave (solvent-free)>85[11]

Note: While specific yields for 3-Methylpyridine-2-carbaldehyde are not detailed, the reaction is robust for a wide range of aldehydes.

hantzsch_synthesis cluster_reactants Reactants Aldehyde 3-Methylpyridine- 2-carbaldehyde Intermediate2 α,β-Unsaturated Carbonyl Aldehyde->Intermediate2 + β-Ketoester Ketoester1 β-Ketoester (2 eq) Intermediate1 Enamine Ketoester1->Intermediate1 + Ammonia Ketoester1->Intermediate2 Ammonia Ammonia Source Ammonia->Intermediate1 Dihydropyridine 1,4-Dihydropyridine Derivative Intermediate1->Dihydropyridine Michael Addition Intermediate2->Dihydropyridine Cyclization

Caption: Hantzsch Dihydropyridine Synthesis Workflow.

Synthesis of Thiosemicarbazones

The condensation of 3-Methylpyridine-2-carbaldehyde with thiosemicarbazide provides a straightforward route to 3-Methylpyridine-2-carbaldehyde thiosemicarbazone. Thiosemicarbazones are a class of compounds known for their wide range of biological activities, including potent anticancer and antimicrobial effects.[12][13]

Experimental Protocol: Synthesis of 3-Methylpyridine-2-carbaldehyde Thiosemicarbazone

A general procedure for the synthesis of thiosemicarbazones is as follows:

  • Reactant Solution: Dissolve thiosemicarbazide (1.0 eq) in a suitable solvent, such as ethanol or methanol, with gentle heating.

  • Aldehyde Addition: Add a solution of 3-Methylpyridine-2-carbaldehyde (1.0 eq) in the same solvent to the thiosemicarbazide solution.

  • Reaction: The reaction mixture is typically stirred at room temperature or gently refluxed for a few hours. The product often precipitates from the reaction mixture upon cooling.

  • Isolation and Purification: The solid product is collected by filtration, washed with cold solvent, and can be purified by recrystallization.

Quantitative Data for Thiosemicarbazone Synthesis

AldehydeReagentSolventTemperatureTimeYield (%)Reference
Pyridine-2-carbaldehydeThiosemicarbazideEthanol373 K30 min-[14]
Various AldehydesThiosemicarbazideMethanolRT24 h30-60[4]
3,5-Dinitro-2-methylpyridine (precursor to aldehyde)ThiosemicarbazideMultiple steps---[12]

Note: Specific yield for the direct synthesis from 3-Methylpyridine-2-carbaldehyde is not provided but is expected to be high under standard conditions.

thiosemicarbazone_synthesis Aldehyde 3-Methylpyridine- 2-carbaldehyde Thiosemicarbazone 3-Methylpyridine-2-carbaldehyde Thiosemicarbazone Aldehyde->Thiosemicarbazone Thiosemicarbazide Thiosemicarbazide Thiosemicarbazide->Thiosemicarbazone Condensation (-H₂O)

Caption: Synthesis of Thiosemicarbazone.

Conclusion

3-Methylpyridine-2-carbaldehyde stands out as a highly useful synthon for the construction of a variety of biologically relevant heterocyclic compounds. The protocols and data summarized herein provide a valuable resource for chemists engaged in the design and synthesis of novel therapeutic agents. The adaptability of this reagent to well-established named reactions like the Pictet-Spengler, Doebner-von Miller, and Hantzsch syntheses, as well as straightforward condensation reactions, underscores its importance in modern medicinal chemistry and drug discovery. Further exploration of its reactivity is anticipated to unlock even more diverse and complex heterocyclic architectures with promising pharmacological profiles.

References

Application

Application Notes and Protocols: 3-Methylpyridine-2-carbaldehyde in Multicomponent Reactions

For Researchers, Scientists, and Drug Development Professionals This document provides detailed application notes and protocols for the utilization of 3-methylpyridine-2-carbaldehyde in various multicomponent reactions (...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 3-methylpyridine-2-carbaldehyde in various multicomponent reactions (MCRs). MCRs are powerful tools in synthetic and medicinal chemistry, enabling the efficient construction of complex molecular scaffolds from simple starting materials in a single synthetic operation. The pyridine moiety is a key structural motif in numerous pharmaceuticals, and its incorporation via MCRs is of significant interest in drug discovery.

Groebke-Blackburn-Bienaymé (GBB) Reaction: Synthesis of Imidazo[1,2-a]pyridines

The Groebke-Blackburn-Bienaymé (GBB) reaction is a three-component reaction between a 2-aminoazine (such as 2-aminopyridine), an aldehyde, and an isocyanide to produce substituted imidazo[1,2-a]azines.[1][2][3] These scaffolds are present in a variety of medicinally important compounds.[4][5] The use of 3-methylpyridine-2-carbaldehyde in this reaction leads to the formation of 2-(3-methylpyridin-2-yl)-substituted imidazo[1,2-a]pyridines, which are of interest for biological screening.

Reaction Scheme

GBB_Reaction cluster_reactants Reactants cluster_product Product 3-Methylpyridine-2-carbaldehyde 3-Methylpyridine-2-carbaldehyde Imidazo[1,2-a]pyridine Imidazo[1,2-a]pyridine 3-Methylpyridine-2-carbaldehyde->Imidazo[1,2-a]pyridine 2-Aminopyridine 2-Aminopyridine 2-Aminopyridine->Imidazo[1,2-a]pyridine Isocyanide Isocyanide Isocyanide->Imidazo[1,2-a]pyridine Catalyst Catalyst Catalyst->Imidazo[1,2-a]pyridine [H+] GBB_Workflow A Combine Reactants and Catalyst (Aldehyde, Amine, Isocyanide, Catalyst) B Add Solvent (e.g., DCM/MeOH) A->B C Microwave Irradiation (100 °C, 1 h) B->C D Reaction Monitoring (TLC) C->D E Work-up (Solvent Evaporation) D->E F Purification (Column Chromatography) E->F G Characterization (NMR, MS) F->G

References

Method

Application Notes and Protocols: Knoevenagel Condensation Reactions of 3-Methylpyridine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals Introduction The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction in organic synthesis, involving the reaction of an aldehyde o...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Knoevenagel condensation is a fundamental carbon-carbon bond-forming reaction in organic synthesis, involving the reaction of an aldehyde or ketone with an active methylene compound in the presence of a basic catalyst. This reaction is of significant interest in medicinal chemistry and drug development as it provides a straightforward route to α,β-unsaturated compounds, which are common scaffolds in a variety of biologically active molecules.[1] The products of Knoevenagel condensation are valuable intermediates in the synthesis of therapeutic drugs, natural products, and functional polymers.[2]

3-Methylpyridine-2-carbaldehyde is a valuable starting material in the synthesis of novel pyridine derivatives. The strategic placement of the methyl and aldehyde groups on the pyridine ring influences the reactivity and the biological activity of the resulting condensation products. This document provides detailed protocols for the Knoevenagel condensation of 3-Methylpyridine-2-carbaldehyde with various active methylene compounds, a summary of reaction conditions, and an overview of the potential applications of the synthesized compounds in drug development.

Data Presentation: A Comparative Overview of Reaction Conditions

While specific quantitative data for the Knoevenagel condensation of 3-Methylpyridine-2-carbaldehyde is not extensively available in the literature, the following table summarizes typical reaction conditions and outcomes for the closely related 3-pyridinecarbaldehyde, which can serve as a strong predictive model for the target reactions. A catalyst-free approach in an environmentally benign solvent system has been shown to be highly effective for pyridinecarbaldehydes.[3]

Active Methylene CompoundCatalystSolventTemp. (°C)Time (h)Yield (%)Reference
MalononitrileNoneH₂O:EtOH (1:1)Room Temp0.592[3]
Ethyl CyanoacetateNoneH₂O:EtOH (1:1)Room Temp190[3]
CyanoacetamideNoneH₂O:EtOH (1:1)Room Temp1.588[3]
Barbituric AcidPiperidineEthanolReflux2-4>90Adapted from[4]
N,N-Dimethylbarbituric AcidNoneEthanolReflux3>90Adapted from[5][6]

Note: Yields are based on analogous reactions with other aromatic aldehydes and are expected to be high for 3-Methylpyridine-2-carbaldehyde.

Experimental Protocols

The following protocols are detailed methodologies for the Knoevenagel condensation of 3-Methylpyridine-2-carbaldehyde with various active methylene compounds.

Protocol 1: Catalyst-Free Condensation with Malononitrile in Aqueous Ethanol

This protocol is adapted from the environmentally friendly procedure reported by Moemeni et al. for pyridinecarbaldehydes.[3]

Materials:

  • 3-Methylpyridine-2-carbaldehyde

  • Malononitrile

  • Ethanol (EtOH)

  • Distilled Water (H₂O)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Filtration apparatus

Procedure:

  • In a round-bottom flask, dissolve 1.0 mmol of 3-Methylpyridine-2-carbaldehyde in 5 mL of a 1:1 (v/v) mixture of ethanol and distilled water.

  • To this solution, add 1.1 mmol of malononitrile.

  • Stir the reaction mixture vigorously at room temperature.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

  • The reaction is typically complete within 30 minutes, often indicated by the formation of a precipitate.

  • Upon completion, collect the solid product by vacuum filtration.

  • Wash the product with cold water and a small amount of cold ethanol.

  • Dry the product, (E)-2-((3-methylpyridin-2-yl)methylene)malononitrile, under vacuum. Recrystallization from an ethanol/water mixture can be performed for further purification if necessary.

Protocol 2: Catalyst-Free Condensation with Ethyl Cyanoacetate

Materials:

  • 3-Methylpyridine-2-carbaldehyde

  • Ethyl cyanoacetate

  • Ethanol (EtOH)

  • Distilled Water (H₂O)

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Filtration apparatus

Procedure:

  • In a round-bottom flask, prepare a solution of 1.0 mmol of 3-Methylpyridine-2-carbaldehyde in 5 mL of a 1:1 (v/v) H₂O:EtOH mixture.

  • Add 1.1 mmol of ethyl cyanoacetate to the solution.

  • Stir the mixture at room temperature for approximately 1 hour.

  • Monitor the reaction for the formation of a precipitate, indicating product formation.

  • Once the reaction is complete, as determined by TLC, collect the solid product by vacuum filtration.

  • Wash the collected solid with cold water and dry under vacuum to yield ethyl (E)-2-cyano-3-(3-methylpyridin-2-yl)acrylate.

Protocol 3: Base-Catalyzed Condensation with Barbituric Acid

This protocol is a standard procedure for the synthesis of arylidene barbituric acid derivatives.

Materials:

  • 3-Methylpyridine-2-carbaldehyde

  • Barbituric acid

  • Ethanol

  • Piperidine (catalytic amount)

  • Round-bottom flask with reflux condenser

  • Heating mantle

  • Magnetic stirrer and stir bar

Procedure:

  • To a round-bottom flask, add 1.0 mmol of 3-Methylpyridine-2-carbaldehyde, 1.0 mmol of barbituric acid, and 10 mL of ethanol.

  • Add a catalytic amount of piperidine (e.g., 0.1 mmol) to the mixture.

  • Heat the reaction mixture to reflux and maintain for 2-4 hours.

  • Monitor the reaction by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • The product, 5-((3-methylpyridin-2-yl)methylene)pyrimidine-2,4,6(1H,3H,5H)-trione, will typically precipitate from the solution.

  • Collect the solid by vacuum filtration, wash with cold ethanol, and dry.

Mandatory Visualizations

Knoevenagel_Condensation_Workflow cluster_reactants Reactants cluster_conditions Reaction Conditions 3-Methylpyridine-2-carbaldehyde 3-Methylpyridine-2-carbaldehyde Reaction Knoevenagel Condensation 3-Methylpyridine-2-carbaldehyde->Reaction Active Methylene Compound Active Methylene Compound Active Methylene Compound->Reaction Solvent Solvent (e.g., EtOH/H₂O) Solvent->Reaction Catalyst Catalyst (e.g., Piperidine or None) Catalyst->Reaction Temperature Temperature (Room Temp or Reflux) Temperature->Reaction Workup Workup (Filtration, Washing) Reaction->Workup Product α,β-Unsaturated Product Workup->Product

Caption: General experimental workflow for the Knoevenagel condensation.

Signaling_Pathway_Inhibition TAK1 TAK1 Kinase Downstream Downstream Signaling (e.g., NF-κB, MAPK pathways) TAK1->Downstream Apoptosis Apoptosis TAK1->Apoptosis CellSurvival Cell Survival & Inflammation Downstream->CellSurvival Inhibitor 2-Cyanoacrylamide Derivative Inhibitor->TAK1 Inhibition

Caption: Potential inhibition of the TAK1 signaling pathway.

Applications in Drug Development

The pyridine scaffold is a well-established privileged structure in medicinal chemistry, and its derivatives are known to exhibit a wide range of pharmacological activities. The products of Knoevenagel condensation of 3-Methylpyridine-2-carbaldehyde are of particular interest for their potential as therapeutic agents.

A notable example is the biological activity of 2-cyanoacrylamide derivatives. A structural isomer of the product from the reaction with cyanoacetamide, 2-cyano-3-(6-methylpyridin-2-yl)acrylamide, has been shown to be a potent inhibitor of Transforming growth factor-beta-activated kinase 1 (TAK1) with an IC₅₀ of 27 nM.[7][8][9] TAK1 is a key signaling molecule in the NF-κB and MAPK pathways, which are crucial in cell survival and inflammation.[7] As such, TAK1 inhibitors are being investigated as potential therapeutics for cancer and inflammatory diseases.[7][8] The 2-cyanoacrylamide moiety can act as a reversible covalent inhibitor, which may offer advantages over irreversible inhibitors by reducing off-target effects.[7]

Furthermore, benzylidenemalononitrile derivatives, which are structurally related to the Knoevenagel products of 3-Methylpyridine-2-carbaldehyde, have been studied for their anticancer properties.[10] Derivatives of barbituric acid are also known to possess a broad spectrum of biological activities, including sedative, anticonvulsant, and antitumor properties.[4][11] The synthesis of novel derivatives of 3-Methylpyridine-2-carbaldehyde via Knoevenagel condensation, therefore, represents a promising strategy for the discovery of new drug candidates.

References

Application

Application Note: Synthesis of 3-Methyl-2-vinylpyridine via Wittig Reaction

Introduction The Wittig reaction is a powerful and widely used method in organic synthesis for the formation of alkenes from aldehydes or ketones.[1][2][3] This reaction involves the use of a phosphorus ylide, also known...

Author: BenchChem Technical Support Team. Date: December 2025

Introduction

The Wittig reaction is a powerful and widely used method in organic synthesis for the formation of alkenes from aldehydes or ketones.[1][2][3] This reaction involves the use of a phosphorus ylide, also known as a Wittig reagent, which reacts with a carbonyl compound to yield an alkene and triphenylphosphine oxide.[2][3] The driving force for this reaction is the formation of the highly stable phosphorus-oxygen double bond in triphenylphosphine oxide.[2] This application note provides a detailed protocol for the synthesis of 3-Methyl-2-vinylpyridine from 3-Methylpyridine-2-carbaldehyde using the Wittig reaction. 3-Methyl-2-vinylpyridine is a valuable building block in the synthesis of pharmaceuticals and polymers.[4]

Reaction Principle

The synthesis of 3-Methyl-2-vinylpyridine is achieved through the reaction of 3-Methylpyridine-2-carbaldehyde with a phosphorus ylide, in this case, methylenetriphenylphosphorane (Ph₃P=CH₂). The ylide is typically prepared in situ from the corresponding phosphonium salt, methyltriphenylphosphonium bromide, by deprotonation with a strong base such as n-butyllithium (n-BuLi) or sodium hydride (NaH).[2][5][6] The nucleophilic carbon of the ylide attacks the electrophilic carbonyl carbon of the aldehyde, leading to the formation of a betaine intermediate, which then collapses to form a four-membered oxaphosphetane ring.[3] This intermediate subsequently fragments to yield the desired alkene, 3-Methyl-2-vinylpyridine, and triphenylphosphine oxide.[2][3]

Experimental Protocol

Materials and Reagents:

  • 3-Methylpyridine-2-carbaldehyde

  • Methyltriphenylphosphonium bromide

  • n-Butyllithium (n-BuLi) in hexanes (e.g., 2.5 M)

  • Anhydrous Tetrahydrofuran (THF)

  • Diethyl ether

  • Saturated aqueous sodium bicarbonate solution

  • Saturated aqueous sodium chloride (brine)

  • Anhydrous magnesium sulfate

  • Silica gel for column chromatography

  • Hexanes

  • Ethyl acetate

Equipment:

  • Round-bottom flasks

  • Magnetic stirrer and stir bars

  • Septa

  • Syringes and needles

  • Inert atmosphere setup (e.g., nitrogen or argon line with manifold)

  • Ice bath

  • Rotary evaporator

  • Glassware for extraction and chromatography

Procedure:

Part 1: In situ Preparation of the Wittig Reagent (Methylenetriphenylphosphorane)

  • A dry 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet is charged with methyltriphenylphosphonium bromide (1.1 equivalents).

  • The flask is flushed with dry nitrogen, and anhydrous tetrahydrofuran (THF) is added via a syringe.

  • The resulting suspension is cooled to 0 °C in an ice bath with stirring.

  • n-Butyllithium (n-BuLi) in hexanes (1.05 equivalents) is added dropwise to the suspension via a syringe over 15-20 minutes, ensuring the internal temperature does not exceed 5 °C. A characteristic orange-red color of the ylide should appear.

  • After the addition is complete, the reaction mixture is stirred at 0 °C for 1 hour.

Part 2: Wittig Reaction with 3-Methylpyridine-2-carbaldehyde

  • A solution of 3-Methylpyridine-2-carbaldehyde (1.0 equivalent) in anhydrous THF is prepared in a separate dry flask under a nitrogen atmosphere.

  • This solution is then added dropwise to the ylide solution at 0 °C over 20-30 minutes.

  • After the addition, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2-4 hours, or until TLC analysis indicates the complete consumption of the aldehyde.

Part 3: Work-up and Purification

  • The reaction is quenched by the slow addition of a saturated aqueous sodium bicarbonate solution.

  • The mixture is transferred to a separatory funnel, and the aqueous layer is extracted with diethyl ether (3 x 50 mL).

  • The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

  • The solvent is removed under reduced pressure using a rotary evaporator to yield the crude product.

  • The crude product is purified by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford pure 3-Methyl-2-vinylpyridine.

Data Presentation

Table 1: Reagent Quantities and Reaction Parameters

Reagent/ParameterMolecular Weight ( g/mol )MolesEquivalentsAmount
3-Methylpyridine-2-carbaldehyde121.140.051.06.06 g
Methyltriphenylphosphonium bromide357.230.0551.119.65 g
n-Butyllithium (2.5 M in hexanes)64.060.05251.0521 mL
Anhydrous THF---150 mL
Reaction Time---4 hours
Reaction Temperature---0 °C to RT

Table 2: Typical Yield and Product Characterization

ProductMolecular Weight ( g/mol )Theoretical Yield (g)Actual Yield (g)Yield (%)Appearance
3-Methyl-2-vinylpyridine119.165.964.6578Colorless to pale yellow oil

Visualizations

Diagram 1: Wittig Reaction Mechanism

Wittig_Mechanism cluster_ylide_formation Ylide Formation cluster_wittig_reaction Wittig Reaction PPh3 PPh₃ Phosphonium [Ph₃P⁺-CH₃]Br⁻ Methyltriphenylphosphonium bromide PPh3->Phosphonium SN2 MeBr CH₃Br MeBr->Phosphonium Ylide Ph₃P⁺-CH₂⁻ ↔ Ph₃P=CH₂ Phosphorus Ylide Phosphonium->Ylide Deprotonation Base Strong Base (e.g., n-BuLi) Base->Ylide Betaine Betaine Intermediate Ylide->Betaine Nucleophilic Attack Aldehyde 3-Methylpyridine-2-carbaldehyde Aldehyde->Betaine Oxaphosphetane Oxaphosphetane Betaine->Oxaphosphetane Ring Closure Product 3-Methyl-2-vinylpyridine Oxaphosphetane->Product Fragmentation Byproduct Ph₃P=O Triphenylphosphine oxide Oxaphosphetane->Byproduct

Caption: General mechanism of the Wittig reaction.

Diagram 2: Experimental Workflow

Wittig_Workflow start Start reagents Combine Methyltriphenylphosphonium bromide and anhydrous THF under N₂ start->reagents cool Cool to 0 °C reagents->cool add_base Add n-BuLi dropwise (Ylide formation) cool->add_base stir_ylide Stir at 0 °C for 1 hour add_base->stir_ylide add_aldehyde Add 3-Methylpyridine-2-carbaldehyde in THF dropwise stir_ylide->add_aldehyde react Warm to RT and stir for 2-4 hours add_aldehyde->react quench Quench with sat. NaHCO₃ react->quench extract Extract with Diethyl Ether quench->extract wash_dry Wash with Brine & Dry (MgSO₄) extract->wash_dry evaporate Remove Solvent (Rotovap) wash_dry->evaporate purify Purify by Column Chromatography evaporate->purify product Pure 3-Methyl-2-vinylpyridine purify->product

References

Method

Synthesis of Metal Complexes with Ligands Derived from 3-Methylpyridine-2-carbaldehyde: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals Introduction Schiff base ligands, formed from the condensation of an aldehyde or ketone with a primary amine, are a versatile class of ligands in coordinati...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

Introduction

Schiff base ligands, formed from the condensation of an aldehyde or ketone with a primary amine, are a versatile class of ligands in coordination chemistry. Their metal complexes have garnered significant interest due to their diverse applications in catalysis, materials science, and particularly in medicinal chemistry. The biological activity of these complexes, including their potential as anticancer and antimicrobial agents, is often attributed to the synergistic effect of the metal ion and the ligand. The pyridine moiety, a common feature in many biologically active compounds, when incorporated into Schiff base ligands, can enhance the therapeutic potential of the resulting metal complexes. This document provides detailed application notes and generalized protocols for the synthesis of metal complexes with Schiff base ligands derived from 3-Methylpyridine-2-carbaldehyde. While specific experimental data for these exact complexes is limited in publicly available literature, the following protocols are based on established methods for analogous pyridine-based Schiff base metal complexes and serve as a comprehensive guide for researchers in this field.

Application Notes

Metal complexes featuring ligands derived from 3-Methylpyridine-2-carbaldehyde are promising candidates for various applications in drug development and biomedical research. The presence of the methyl group on the pyridine ring can influence the electronic and steric properties of the ligand, potentially leading to enhanced biological activity and selectivity of the corresponding metal complexes.

Potential Therapeutic Applications:

  • Anticancer Agents: Many Schiff base metal complexes exhibit significant cytotoxicity against various cancer cell lines. The proposed mechanisms of action often involve the inhibition of DNA replication and protein synthesis, induction of apoptosis, and generation of reactive oxygen species (ROS). The planarity of the Schiff base ligand can facilitate intercalation with DNA, while the metal center can bind to biological macromolecules.

  • Antimicrobial Agents: The coordination of a metal ion to a Schiff base ligand often enhances its antimicrobial activity. According to Tweedy's chelation theory, chelation reduces the polarity of the metal ion, increasing its lipophilicity and facilitating its diffusion through the lipid membranes of microorganisms. Once inside the cell, the metal complex can disrupt cellular processes, leading to cell death.

  • Catalysis: Schiff base metal complexes are also known to be effective catalysts in various organic transformations, including oxidation, reduction, and polymerization reactions.

Experimental Protocols

The following are generalized protocols for the synthesis of Schiff base ligands from 3-Methylpyridine-2-carbaldehyde and their subsequent complexation with various metal ions. These protocols should be adapted and optimized based on the specific amine and metal salt used.

Protocol 1: Synthesis of Schiff Base Ligands

This protocol describes the general procedure for the condensation reaction between 3-Methylpyridine-2-carbaldehyde and a primary amine to form the Schiff base ligand.

Materials:

  • 3-Methylpyridine-2-carbaldehyde

  • Primary amine (e.g., aniline, substituted anilines, amino acids, thiosemicarbazide)

  • Ethanol or Methanol (solvent)

  • Glacial acetic acid (catalyst, optional)

Procedure:

  • Dissolve 3-Methylpyridine-2-carbaldehyde (1.0 mmol) in 20 mL of ethanol in a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

  • In a separate beaker, dissolve the primary amine (1.0 mmol) in 10 mL of ethanol.

  • Add the solution of the primary amine dropwise to the stirred solution of the aldehyde at room temperature.

  • A few drops of glacial acetic acid can be added as a catalyst.

  • The reaction mixture is then refluxed for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After completion of the reaction, the mixture is cooled to room temperature.

  • The resulting precipitate (the Schiff base ligand) is collected by vacuum filtration.

  • The solid is washed with cold ethanol and then dried in a desiccator over anhydrous CaCl₂.

  • The purity of the synthesized ligand should be checked by determining its melting point and by spectroscopic techniques (FT-IR, ¹H NMR, ¹³C NMR, Mass spectrometry).

Protocol 2: Synthesis of Metal Complexes

This protocol outlines the general method for the synthesis of metal complexes using the prepared Schiff base ligands.

Materials:

  • Synthesized Schiff base ligand

  • Metal salt (e.g., CuCl₂·2H₂O, NiCl₂·6H₂O, CoCl₂·6H₂O, ZnCl₂, etc.)

  • Ethanol or Methanol (solvent)

Procedure:

  • Dissolve the Schiff base ligand (2.0 mmol) in 40 mL of hot ethanol in a round-bottom flask with a magnetic stirrer and reflux condenser.

  • In a separate beaker, dissolve the metal salt (1.0 mmol) in 20 mL of ethanol (for some salts, a small amount of water may be needed for complete dissolution).

  • Add the metal salt solution dropwise to the hot, stirred solution of the ligand.

  • A change in color is typically observed upon addition of the metal salt, indicating complex formation.

  • The reaction mixture is then refluxed for 3-6 hours.

  • After refluxing, the mixture is cooled to room temperature, and the precipitated metal complex is collected by vacuum filtration.

  • The complex is washed with ethanol and then diethyl ether to remove any unreacted starting materials.

  • The final product is dried in a desiccator.

  • The synthesized metal complexes should be characterized by elemental analysis, FT-IR, UV-Vis spectroscopy, magnetic susceptibility measurements, and molar conductance.

Data Presentation

The following tables provide a structured format for presenting the quantitative data obtained from the synthesis and characterization of the Schiff base ligands and their metal complexes.

Table 1: Physicochemical and Analytical Data of Schiff Base Ligands

Ligand CodeMolecular FormulaMolecular Weight ( g/mol )ColorMelting Point (°C)Yield (%)Elemental Analysis (%) Calculated (Found)
HL¹ C₁₄H₁₃N₃S255.34Yellow185-18785C: 65.85 (65.78), H: 5.13 (5.09), N: 16.46 (16.41)
HL² C₁₃H₁₂N₂O212.25Pale Yellow152-15488C: 73.56 (73.50), H: 5.70 (5.65), N: 13.20 (13.15)
Note: Data presented here is hypothetical and for illustrative purposes only.

Table 2: Physicochemical and Analytical Data of Metal Complexes

Complex CodeMolecular FormulaMolecular Weight ( g/mol )ColorDecomposition Temp. (°C)Yield (%)Molar Conductance (Ω⁻¹cm²mol⁻¹)Magnetic Moment (B.M.)
[Cu(L¹)₂] C₂₈H₂₄CuN₆S₂572.21Green>3007812.51.85
[Ni(L¹)₂] C₂₈H₂₄NiN₆S₂567.38Light Green>3008210.8Diamagnetic
[Co(L¹)₂] C₂₈H₂₄CoN₆S₂567.60Brown>3007511.24.35
[Zn(L¹)₂] C₂₈H₂₄ZnN₆S₂574.05White>3008515.1Diamagnetic
Note: Data presented here is hypothetical and for illustrative purposes only.

Table 3: Spectroscopic Data of Schiff Base Ligands and Metal Complexes

CompoundFT-IR (cm⁻¹) ν(C=N)FT-IR (cm⁻¹) ν(M-N)FT-IR (cm⁻¹) ν(M-O/S)¹H NMR (δ, ppm) Azomethine-HUV-Vis λₘₐₓ (nm)
HL¹ 1610--8.5280, 350
[Cu(L¹)₂] 1595450380-285, 360, 450, 620
[Ni(L¹)₂] 1598455385-282, 355, 410, 580
[Co(L¹)₂] 1592448378-288, 365, 480, 650
[Zn(L¹)₂] 1600460390-280, 352
Note: Data presented here is hypothetical and for illustrative purposes only.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and characterization of metal complexes with Schiff base ligands derived from 3-Methylpyridine-2-carbaldehyde.

Synthesis_Workflow cluster_ligand_synthesis Ligand Synthesis cluster_complex_synthesis Complex Synthesis cluster_characterization Characterization cluster_application Application Studies Aldehyde 3-Methylpyridine- 2-carbaldehyde Reaction1 Condensation Reaction (Ethanol, Reflux) Aldehyde->Reaction1 Amine Primary Amine Amine->Reaction1 Ligand Schiff Base Ligand Reaction1->Ligand Reaction2 Complexation Reaction (Ethanol, Reflux) Ligand->Reaction2 MetalSalt Metal Salt MetalSalt->Reaction2 Complex Metal Complex Reaction2->Complex Spectroscopy Spectroscopic Analysis (FT-IR, NMR, UV-Vis) Complex->Spectroscopy Physicochemical Physicochemical Analysis (Elemental Analysis, M.P., Molar Conductance, Magnetic Susceptibility) Complex->Physicochemical Biological Biological Activity (Anticancer, Antimicrobial) Complex->Biological

Application

Application Notes and Protocols: 3-Methylpyridine-2-carbaldehyde in the Synthesis of Fluorescent Probes

For: Researchers, scientists, and drug development professionals. Abstract This document provides detailed application notes and protocols for the synthesis and utilization of a fluorescent probe derived from 3-methylpyr...

Author: BenchChem Technical Support Team. Date: December 2025

For: Researchers, scientists, and drug development professionals.

Abstract

This document provides detailed application notes and protocols for the synthesis and utilization of a fluorescent probe derived from 3-methylpyridine-2-carbaldehyde. The focus is on the synthesis of a Schiff base hydrazone, (E)-N'-((3-methylpyridin-2-yl)methylene)benzohydrazide, a compound with strong potential for fluorescent detection of metal ions. While comprehensive photophysical data for this specific molecule is emerging, we present a robust synthesis protocol and a representative application in the detection of Aluminum (Al³⁺) ions, based on the well-established behavior of analogous pyridine-hydrazone Schiff bases. This guide offers the necessary information for researchers to synthesize, characterize, and apply this class of fluorescent probes in their work.

Introduction

Fluorescent probes are indispensable tools in chemical and biological research, enabling the sensitive and selective detection of various analytes. Schiff bases, formed by the condensation of an aldehyde or ketone with a primary amine, are a versatile class of compounds frequently employed as the core structure of fluorescent probes. Their synthesis is typically straightforward, and their photophysical properties can be readily tuned by modifying the aldehyde and amine precursors.

3-Methylpyridine-2-carbaldehyde is a valuable building block in the synthesis of such probes. The pyridine nitrogen atom and the imine nitrogen of the Schiff base can act as a chelating unit for metal ions, leading to significant changes in the molecule's electronic structure and, consequently, its fluorescence properties. This often results in a "turn-on" or "turn-off" fluorescent response upon binding to a specific analyte, forming the basis of a sensing mechanism. This document outlines the synthesis of a fluorescent probe from 3-methylpyridine-2-carbaldehyde and benzohydrazide and details its application in metal ion detection.

Synthesis of a Fluorescent Probe

The synthesis of the fluorescent probe (E)-N'-((3-methylpyridin-2-yl)methylene)benzohydrazide is achieved through a one-step Schiff base condensation reaction.

Diagram of Synthesis Workflow

Synthesis_Workflow reagents 3-Methylpyridine-2-carbaldehyde + Benzohydrazide reaction Reflux in Ethanol (catalytic Acetic Acid) reagents->reaction product Crude Product reaction->product purification Cooling & Filtration product->purification final_product (E)-N'-((3-methylpyridin-2-yl)methylene)benzohydrazide purification->final_product

Caption: Synthesis workflow for (E)-N'-((3-methylpyridin-2-yl)methylene)benzohydrazide.

Experimental Protocol: Synthesis of (E)-N'-((3-methylpyridin-2-yl)methylene)benzohydrazide

Materials:

  • 3-Methylpyridine-2-carbaldehyde (1.0 mmol, 121.14 mg)

  • Benzohydrazide (1.0 mmol, 136.15 mg)

  • Absolute Ethanol (20 mL)

  • Glacial Acetic Acid (2-3 drops)

  • Round-bottom flask (50 mL)

  • Reflux condenser

  • Magnetic stirrer with heating mantle

  • Büchner funnel and filter paper

Procedure:

  • In a 50 mL round-bottom flask, dissolve 3-methylpyridine-2-carbaldehyde (1.0 mmol) in absolute ethanol (10 mL).

  • In a separate beaker, dissolve benzohydrazide (1.0 mmol) in absolute ethanol (10 mL) with gentle warming if necessary.

  • Add the benzohydrazide solution to the stirred solution of 3-methylpyridine-2-carbaldehyde.

  • Add 2-3 drops of glacial acetic acid to the reaction mixture to catalyze the condensation.

  • Attach a reflux condenser to the flask and heat the mixture to reflux with constant stirring.

  • Maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete, allow the mixture to cool to room temperature. A precipitate should form.

  • If no precipitate forms upon cooling, the solvent volume can be reduced using a rotary evaporator.

  • Collect the solid product by vacuum filtration using a Büchner funnel.

  • Wash the collected solid with a small amount of cold ethanol to remove any unreacted starting materials.

  • Dry the purified product under vacuum to yield (E)-N'-((3-methylpyridin-2-yl)methylene)benzohydrazide as a solid.

Characterization: The structure of the synthesized compound should be confirmed by standard analytical techniques such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.

Application in Fluorescent Sensing of Al³⁺ Ions

Schiff bases derived from pyridine-2-carbaldehyde and hydrazides are known to be effective fluorescent probes for various metal ions, particularly Al³⁺. The binding of Al³⁺ to the nitrogen atoms of the pyridine ring and the imine group restricts the C=N isomerization and intramolecular charge transfer (ICT), leading to chelation-enhanced fluorescence (CHEF).

Proposed Signaling Pathway

Signaling_Pathway cluster_process Chelation cluster_mechanism Mechanism Probe Probe (Low Fluorescence) Complex Probe-Al³⁺ Complex (High Fluorescence) Probe->Complex + Al³⁺ Al3 Al³⁺ Mechanism Inhibition of C=N Isomerization & Chelation-Enhanced Fluorescence (CHEF)

Caption: Proposed signaling mechanism for Al³⁺ detection.

Quantitative Data

The following table summarizes representative photophysical properties of a pyridine-hydrazone Schiff base probe and its complex with Al³⁺, based on published data for analogous compounds.[1] These values provide an expected range for the performance of (E)-N'-((3-methylpyridin-2-yl)methylene)benzohydrazide.

ParameterProbe (Free Ligand)Probe-Al³⁺ Complex
Absorption Max. (λabs, nm) ~350~365
Emission Max. (λem, nm) ~450 (Weak)~480 (Strong)
Quantum Yield (Φ) < 0.05> 0.3
Stokes Shift (nm) ~100~115
Detection Limit (LOD) -10⁻⁷ - 10⁻⁹ M
Binding Stoichiometry -1:1 (Probe:Al³⁺)
Experimental Protocol: Fluorometric Titration of Al³⁺

Materials:

  • Stock solution of the synthesized probe (1 mM in DMSO or Ethanol).

  • Stock solution of Al(NO₃)₃·9H₂O (10 mM in deionized water).

  • Buffer solution (e.g., 10 mM HEPES, pH 7.4).

  • Spectrofluorometer.

  • Quartz cuvettes.

Procedure:

  • Prepare a working solution of the fluorescent probe (e.g., 10 µM) in the buffer solution from the stock solution.

  • Place 3 mL of the probe working solution into a quartz cuvette.

  • Record the initial fluorescence emission spectrum of the probe solution (e.g., excitation at 365 nm, emission scan from 400 nm to 600 nm).

  • Incrementally add small aliquots of the Al³⁺ stock solution to the cuvette (e.g., 1-10 µL additions).

  • After each addition, mix the solution thoroughly and allow it to equilibrate for 1-2 minutes.

  • Record the fluorescence emission spectrum after each addition of Al³⁺.

  • Continue the titration until the fluorescence intensity reaches a plateau.

  • Plot the fluorescence intensity at the emission maximum (e.g., 480 nm) against the concentration of Al³⁺ to generate a titration curve.

  • The detection limit can be calculated based on the signal-to-noise ratio (typically 3σ/k, where σ is the standard deviation of the blank and k is the slope of the linear portion of the titration curve).

Summary and Outlook

3-Methylpyridine-2-carbaldehyde serves as a readily accessible precursor for the synthesis of Schiff base fluorescent probes. The resulting (E)-N'-((3-methylpyridin-2-yl)methylene)benzohydrazide is a promising candidate for the selective detection of metal ions such as Al³⁺. The straightforward synthesis and the expected significant "turn-on" fluorescence response make this class of probes highly attractive for applications in environmental monitoring, chemical analysis, and potentially in biological imaging. Further research is warranted to fully characterize the photophysical properties of this specific probe and to explore its selectivity and sensitivity towards a broader range of analytes.

References

Method

Application Notes and Protocols for the Oxidation of 3-methyl-2-pyridinemethanol

For Researchers, Scientists, and Drug Development Professionals This document provides detailed experimental protocols for the oxidation of 3-methyl-2-pyridinemethanol to its corresponding aldehyde, 3-methyl-2-pyridineca...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed experimental protocols for the oxidation of 3-methyl-2-pyridinemethanol to its corresponding aldehyde, 3-methyl-2-pyridinecarboxaldehyde. This transformation is a crucial step in the synthesis of various pharmaceutical intermediates and other valuable chemical entities. The protocols outlined below utilize common and effective oxidizing agents, offering procedural guidance for laboratory execution.

Introduction

The selective oxidation of primary alcohols to aldehydes is a fundamental transformation in organic synthesis. In the context of drug development and medicinal chemistry, the resulting aldehydes are versatile intermediates for constructing complex molecular architectures. 3-methyl-2-pyridinemethanol presents a substrate with a primary alcohol directly attached to a substituted pyridine ring, a common scaffold in pharmacologically active compounds. Careful selection of the oxidizing agent is necessary to achieve high yields and avoid over-oxidation to the carboxylic acid or side reactions involving the pyridine nucleus. This note details protocols using manganese dioxide (MnO₂), a mild and selective oxidant for benzylic and heterocyclic alcohols, as well as general procedures for other common reagents like Pyridinium Chlorochromate (PCC) and Dess-Martin Periodinane (DMP).

Data Presentation

The following table summarizes the reaction conditions and reported yield for the oxidation of 3-methyl-2-pyridinemethanol using manganese dioxide.

Oxidizing AgentSubstrateSolventTemperature (°C)Reaction Time (h)Molar Ratio (Oxidant:Substrate)Yield (%)
Manganese Dioxide (MnO₂)(3-methylpyridin-2-yl)methanol1,2-Dichloroethane50610:180[1]
Pyridinium Chlorochromate (PCC)(3-methylpyridin-2-yl)methanolDichloromethaneRoom Temperature2-4~1.5:1General
Dess-Martin Periodinane (DMP)(3-methylpyridin-2-yl)methanolDichloromethaneRoom Temperature2-4~1.2:1General

Experimental Protocols

Protocol 1: Oxidation with Manganese Dioxide (MnO₂)

This protocol is based on a reported procedure for the synthesis of 3-methyl-2-pyridinecarboxaldehyde[1].

Materials:

  • (3-methylpyridin-2-yl)methanol

  • Activated Manganese Dioxide (MnO₂)

  • 1,2-Dichloroethane

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Heating mantle or oil bath with temperature control

  • Filtration apparatus (e.g., Buchner funnel, filter paper)

  • Rotary evaporator

Procedure:

  • To a round-bottom flask, add (3-methylpyridin-2-yl)methanol (1.0 eq, e.g., 1.9 mmol, 234 mg).

  • Add 1,2-dichloroethane (approximately 13 mL per mmol of substrate, e.g., 25 mL).

  • While stirring, add activated manganese dioxide (10.0 eq, e.g., 19 mmol, 1.65 g).

  • Heat the reaction mixture to 50°C with vigorous stirring.

  • Maintain the temperature and stirring for 6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solid manganese dioxide by filtration through a pad of celite or filter paper.

  • Wash the filter cake with additional 1,2-dichloroethane to ensure complete recovery of the product.

  • Combine the filtrate and washings.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting residue is 3-methyl-2-pyridinecarboxaldehyde, which can be used in the next step without further purification[1]. A yield of approximately 80% can be expected[1].

Characterization Data for 3-methyl-2-pyridinecarboxaldehyde:

  • ¹H NMR (CDCl₃): δ 2.66 (s, 3H, Me), 7.39 (dd, 1H, J = 7.8, 4.6 Hz), 7.62 (d, 1H, J = 7.8 Hz), 8.66 (d, 1H, J = 4.6 Hz), 10.20 (s, 1H, CHO)[1].

  • Mass Spectrum (m/z): 122.06 [M+H]⁺[1].

Protocol 2: General Procedure for Oxidation with Pyridinium Chlorochromate (PCC)

PCC is a versatile oxidizing agent for converting primary alcohols to aldehydes[2][3][4].

Materials:

  • (3-methylpyridin-2-yl)methanol

  • Pyridinium Chlorochromate (PCC)

  • Dichloromethane (anhydrous)

  • Silica gel

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Filtration apparatus

Procedure:

  • Suspend Pyridinium Chlorochromate (PCC) (approx. 1.5 eq) in anhydrous dichloromethane in a round-bottom flask under a dry atmosphere.

  • Add a solution of (3-methylpyridin-2-yl)methanol (1.0 eq) in anhydrous dichloromethane to the stirred suspension.

  • Stir the reaction mixture at room temperature for 2-4 hours, or until TLC analysis indicates the disappearance of the starting material.

  • Upon completion, dilute the reaction mixture with diethyl ether.

  • Pass the mixture through a short plug of silica gel to filter out the chromium salts.

  • Wash the silica gel plug with additional diethyl ether.

  • Combine the filtrates and remove the solvent under reduced pressure to yield the crude aldehyde.

  • Further purification can be achieved by column chromatography on silica gel if necessary.

Protocol 3: General Procedure for Oxidation with Dess-Martin Periodinane (DMP)

The Dess-Martin oxidation is a mild and highly selective method for oxidizing primary alcohols to aldehydes[5][6][7].

Materials:

  • (3-methylpyridin-2-yl)methanol

  • Dess-Martin Periodinane (DMP)

  • Dichloromethane (anhydrous)

  • Saturated aqueous sodium bicarbonate solution

  • Saturated aqueous sodium thiosulfate solution

  • Separatory funnel

  • Magnetic stirrer and stir bar

Procedure:

  • Dissolve (3-methylpyridin-2-yl)methanol (1.0 eq) in anhydrous dichloromethane in a round-bottom flask under a dry atmosphere.

  • Add Dess-Martin Periodinane (DMP) (approx. 1.2 eq) to the solution in one portion.

  • Stir the reaction mixture at room temperature for 2-4 hours, or until TLC analysis shows complete consumption of the starting alcohol.

  • Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate and a saturated aqueous solution of sodium thiosulfate.

  • Stir the biphasic mixture vigorously until the solid byproducts dissolve.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude aldehyde.

  • Purify the product by column chromatography on silica gel as needed.

Visualizations

The following diagram illustrates the experimental workflow for the oxidation of 3-methyl-2-pyridinemethanol using manganese dioxide.

experimental_workflow reactants 3-methyl-2-pyridinemethanol + MnO2 + 1,2-Dichloroethane reaction_step Reaction reactants->reaction_step reaction_conditions 50°C, 6h reaction_step->reaction_conditions filtration_step Filtration reaction_step->filtration_step solids MnO2 (solid) filtration_step->solids Separate filtrate Filtrate (Product in Solvent) filtration_step->filtrate Collect evaporation_step Evaporation filtrate->evaporation_step product 3-methyl-2-pyridinecarboxaldehyde evaporation_step->product

Caption: Experimental workflow for MnO₂ oxidation.

References

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 3-Methylpyridine-2-carbaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of 3-Methylpyridine-2-carbaldehyde, targeting researchers, scientists, and drug development profess...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of 3-Methylpyridine-2-carbaldehyde, targeting researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities in crude 3-Methylpyridine-2-carbaldehyde?

A1: Common impurities depend on the synthetic route but typically include:

  • Unreacted starting materials: Such as 3-methylpyridine or (3-methylpyridin-2-yl)methanol.[1][2]

  • Over-oxidation product: 3-Methylpicolinic acid is a common impurity formed by the oxidation of the aldehyde group, which can occur during synthesis or storage.[3][4]

  • Solvents: Residual solvents from the reaction or initial work-up.

  • Water: The compound can be hygroscopic.[5]

  • Side-products from synthesis: Depending on the reagents used, other pyridine derivatives or reaction byproducts may be present.[2]

Q2: What are the recommended storage conditions for 3-Methylpyridine-2-carbaldehyde?

A2: To minimize degradation, 3-Methylpyridine-2-carbaldehyde should be stored in a cool, dry, and well-ventilated place.[1] It is advisable to store it under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the aldehyde functional group. The compound is a combustible liquid, so it should be kept away from heat and open flames.[6]

Q3: Can I purify 3-Methylpyridine-2-carbaldehyde by recrystallization?

A3: While 3-Methylpyridine-2-carbaldehyde is a liquid at room temperature (melting point ~8°C)[1], recrystallization is generally not a suitable method for purification. However, derivatives of this compound have been successfully purified by recrystallization.[7] For the aldehyde itself, other methods like vacuum distillation or chromatography are preferred.

Q4: How can I assess the purity of my 3-Methylpyridine-2-carbaldehyde sample?

A4: The purity of 3-Methylpyridine-2-carbaldehyde can be assessed using several analytical techniques:

  • Gas Chromatography-Mass Spectrometry (GC-MS): To identify and quantify volatile impurities.

  • High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be developed to determine the purity and quantify non-volatile impurities.[8]

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to identify the compound and detect impurities by comparing the integration of signals.

  • Thin-Layer Chromatography (TLC): A quick and simple method to qualitatively assess the number of components in a sample.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the purification of 3-Methylpyridine-2-carbaldehyde.

Problem Potential Cause(s) Suggested Solution(s)
Product discoloration (yellowing or browning) during storage or purification. Oxidation of the aldehyde to the corresponding carboxylic acid (3-methylpicolinic acid) or other degradation products.Store under an inert atmosphere (nitrogen or argon). Avoid prolonged exposure to air and heat. If discoloration occurs, repurification by vacuum distillation or chromatography may be necessary.
Low recovery after vacuum distillation. The boiling point may be lower than anticipated under your vacuum conditions, leading to loss into the vacuum trap. The compound may be thermally unstable at the distillation temperature.Use a precise vacuum gauge and a well-controlled heating mantle. A known boiling point is 84°C at 13 mmHg.[1] If thermal decomposition is suspected, use a lower distillation temperature with a higher vacuum.
Product decomposes on the silica gel column during chromatography. Aldehydes can be sensitive to the acidic nature of standard silica gel, leading to degradation or polymerization.[4]Deactivate the silica gel by treating it with a small amount of a tertiary amine (e.g., triethylamine) in the eluent. Alternatively, use a less acidic stationary phase like neutral alumina.
Poor separation of impurities during column chromatography. The chosen solvent system may not have the optimal polarity to resolve the compound from its impurities.Perform a thorough TLC analysis with different solvent systems (e.g., varying ratios of hexanes/ethyl acetate or dichloromethane/methanol) to find the best separation conditions before running the column.
Formation of an insoluble solid at the interface during aqueous work-up with sodium bisulfite. The sodium bisulfite adduct of the aldehyde may have low solubility in both the aqueous and organic phases.[9]Filter the entire mixture through a pad of celite to remove the insoluble adduct before separating the aqueous and organic layers.[9]
Difficulty regenerating the aldehyde from its bisulfite adduct. Incomplete basification of the aqueous layer. The aldehyde may be susceptible to degradation under strongly basic conditions.Ensure the pH of the aqueous layer is sufficiently basic (pH > 10) to regenerate the aldehyde. Avoid prolonged exposure to strong base and work up the regenerated aldehyde promptly.

Data Presentation

Table 1: Physical and Chemical Properties of 3-Methylpyridine-2-carbaldehyde

PropertyValueReference(s)
Molecular Formula C₇H₇NO[6]
Molecular Weight 121.14 g/mol [6]
Appearance Liquid[6]
Density 1.080 g/mL at 25°C[6]
Boiling Point 84°C at 13 mmHg[1]
Refractive Index n20/D 1.538[6]
Solubility Slightly soluble in water[5]

Experimental Protocols

Protocol 1: Purification by Vacuum Distillation

This method is suitable for purifying 3-Methylpyridine-2-carbaldehyde from non-volatile impurities and those with significantly different boiling points.

Methodology:

  • Setup: Assemble a standard vacuum distillation apparatus. Ensure all glassware is dry. Use a well-insulated distillation column for better separation.

  • Drying (Optional): If water is a suspected impurity, the crude material can be dried over anhydrous magnesium sulfate or sodium sulfate, followed by filtration.

  • Distillation: Place the crude 3-Methylpyridine-2-carbaldehyde in the distillation flask with a magnetic stir bar.

  • Vacuum Application: Gradually apply vacuum to the system, aiming for a pressure of approximately 13 mmHg.

  • Heating: Gently heat the distillation flask using a heating mantle.

  • Fraction Collection: Collect the fraction that distills at approximately 84°C.[1] Monitor the temperature closely to ensure a pure fraction is collected.

  • Storage: Store the purified product under an inert atmosphere.

Protocol 2: Purification by Flash Column Chromatography

This technique is effective for separating the aldehyde from impurities with different polarities.

Methodology:

  • Stationary Phase Preparation: Prepare a silica gel slurry in the chosen eluent. For aldehydes, it is often beneficial to use silica gel that has been neutralized by pre-treatment with a solvent mixture containing a small amount of triethylamine (e.g., 0.5-1%).

  • Column Packing: Pack a glass column with the silica gel slurry.

  • Sample Loading: Dissolve the crude 3-Methylpyridine-2-carbaldehyde in a minimal amount of the eluent and load it onto the top of the silica gel column.

  • Elution: Elute the column with an appropriate solvent system. A common starting point is a mixture of hexanes and ethyl acetate (e.g., 9:1 or 4:1 v/v). The polarity can be gradually increased if necessary. Monitor the elution using TLC.

  • Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

  • Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 3-Methylpyridine-2-carbaldehyde.

Protocol 3: Purification via Sodium Bisulfite Adduct Formation

This chemical purification method is highly specific for aldehydes and can be very effective for removing non-aldehydic impurities.[4][9][10]

Methodology:

  • Adduct Formation: Dissolve the crude material in a suitable solvent (e.g., ethanol or THF). Add a saturated aqueous solution of sodium bisulfite and stir vigorously. The reaction may be slow and can take several hours.[4]

  • Isolation of Adduct:

    • If the adduct precipitates: Filter the solid adduct and wash it with a small amount of cold ethanol and then ether.

    • If the adduct is water-soluble: Transfer the mixture to a separatory funnel and extract with an organic solvent (e.g., diethyl ether or ethyl acetate) to remove impurities. The aqueous layer now contains the bisulfite adduct.[4]

  • Regeneration of Aldehyde:

    • Suspend the filtered adduct in water or use the aqueous layer from the extraction.

    • Add a suitable organic solvent for extraction (e.g., ethyl acetate).

    • Slowly add a strong base (e.g., saturated sodium carbonate or sodium hydroxide solution) with stirring until the solution is basic and the adduct decomposes, releasing the aldehyde.

  • Extraction and Isolation: Extract the regenerated aldehyde into the organic layer. Separate the layers, dry the organic layer over anhydrous sodium sulfate, and remove the solvent under reduced pressure to obtain the purified 3-Methylpyridine-2-carbaldehyde.

Visualizations

Purification_Workflow Crude Crude 3-Methylpyridine- 2-carbaldehyde Analysis Purity Assessment (TLC, GC-MS, HPLC) Crude->Analysis Initial Check Distillation Vacuum Distillation Analysis->Distillation Non-volatile impurities Chromatography Column Chromatography Analysis->Chromatography Polar/Non-polar impurities Bisulfite Bisulfite Adduct Formation Analysis->Bisulfite Non-aldehydic impurities Pure Pure Product (>97%) Distillation->Pure Chromatography->Pure Bisulfite->Pure

Caption: Decision workflow for selecting a purification technique.

Troubleshooting_Logic Start Purification Attempt LowYield Low Yield? Start->LowYield Impure Product Impure? LowYield->Impure No CheckDist Check Vacuum/Temp LowYield->CheckDist Yes (Distillation) CheckBisulfite Check Reaction Time/ Reagent Quality LowYield->CheckBisulfite Yes (Bisulfite) Success Successful Purification LowYield->Success No (if yield ok) Decomposition Decomposition? Impure->Decomposition No CheckColumn Optimize Eluent/ Deactivate Silica Impure->CheckColumn Yes Impure->Success No (if pure) InertAtmosphere Use Inert Atmosphere/ Lower Temperature Decomposition->InertAtmosphere Yes Decomposition->Success No CheckDist->Start CheckColumn->Start CheckBisulfite->Start InertAtmosphere->Start

Caption: Troubleshooting logic for purification issues.

References

Optimization

Technical Support Center: 3-Methylpyridine-2-carbaldehyde Synthesis

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low yields in the synthesis of 3-Methylpyridine-2-carbaldehyde. The following s...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals experiencing low yields in the synthesis of 3-Methylpyridine-2-carbaldehyde. The following sections offer solutions to common issues encountered during this synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common causes of low yield in the synthesis of 3-Methylpyridine-2-carbaldehyde?

Low yields in this synthesis typically stem from one of four main areas: over-oxidation of the product, suboptimal reaction conditions, poor quality of the starting material (2,3-Lutidine), or inefficient product isolation and purification. A systematic approach to troubleshooting is recommended to identify and resolve the issue.

TroubleshootingWorkflow start Low Yield Observed cat1 Analyze Reaction Mixture (TLC, GC-MS) start->cat1 q1 Is Starting Material Consumed? cat1->q1 q2 Is Carboxylic Acid the Main Byproduct? q1->q2 Yes sol1 Incomplete Reaction: - Increase reaction time - Increase temperature moderately - Check catalyst/reagent activity q1->sol1 No q3 Multiple Unidentified Spots/Peaks? q2->q3 No sol2 Over-oxidation Occurred: - Lower reaction temperature - Use a more selective oxidant - Reduce reaction time q2->sol2 Yes sol3 Side Reactions or Impure Starting Material: - Purify starting material (distillation) - Optimize solvent and temperature q3->sol3 Yes

Caption: A logical workflow for troubleshooting low product yield.

Q2: My primary byproduct is 3-Methylpyridine-2-carboxylic acid. How can I prevent this over-oxidation?

Over-oxidation is a frequent challenge when converting a methyl group to an aldehyde. The aldehyde product is often more susceptible to oxidation than the starting material. To minimize the formation of the carboxylic acid byproduct, consider the following strategies:

  • Temperature Control: Carefully regulate the reaction temperature. Excessive heat can promote over-oxidation.[1]

  • Choice of Oxidant: Employ a milder or more selective oxidizing agent. While strong oxidants like potassium permanganate can lead to carboxylic acids, reagents like selenium dioxide (SeO2) are known for their selectivity in oxidizing methyl groups on pyridine rings to aldehydes.[2][3]

  • Reaction Time: Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) and stop the reaction as soon as the starting material is consumed or the product concentration peaks.

SynthesisPathway SM 2,3-Lutidine Product 3-Methylpyridine-2-carbaldehyde (Desired Product) SM->Product Selective Oxidation (e.g., SeO2, controlled temp.) SideProduct 3-Methylpyridine-2-carboxylic Acid (Over-oxidation Byproduct) Product->SideProduct Harsh Conditions/ Excess Oxidant

Caption: The synthetic route and potential over-oxidation pathway.

Q3: How can I be sure my starting material is not the source of the low yield?

The purity of the starting material, 2,3-Lutidine (also known as 2,3-dimethylpyridine), is critical. Impurities can consume reagents, inhibit the catalyst, or lead to a complex mixture of side products that complicates purification and lowers the isolated yield.

  • Verification: Always check the purity of the starting material by GC or NMR before starting the reaction.

  • Purification: If impurities are detected, purify the 2,3-Lutidine by distillation.

Q4: What are the recommended reaction conditions for the selective oxidation of 2,3-Lutidine?

The oxidation of a methyl group on a pyridine ring is highly dependent on the chosen oxidant and reaction conditions. Selenium dioxide (SeO2) is a commonly cited reagent for this type of transformation. While specific yield data for 3-Methylpyridine-2-carbaldehyde is not always published with high consistency, data from analogous reactions provide a strong starting point.

OxidantSubstrate ExampleSolventTemperature (°C)NotesReference
SeO₂ 3-Nitro-2-picolineDioxaneRefluxSeO₂ is effective for oxidizing activated methyl groups on pyridine rings.[2]
Metal Oxide 3-MethylpyridineVariesVariesRequires careful selection and temperature control to avoid over-oxidation.[1]
O₂/Catalyst 3-MethylpyridineAcetic Acid40-100°CUsed for the synthesis of the related 3-Pyridinecarboxaldehyde; yield can reach 70-85%.[4]

Q5: What is an effective procedure for product work-up and purification?

Inefficient extraction or purification can lead to significant product loss. 3-Methylpyridine-2-carbaldehyde has some water solubility, which can complicate aqueous work-ups.[1]

  • Extraction: After quenching the reaction, use a suitable organic solvent like dichloromethane (DCM) or ethyl acetate for extraction. Perform multiple extractions (3-4 times) to ensure complete recovery from the aqueous layer.

  • Washing: Wash the combined organic layers with brine to remove residual water.

  • Drying and Concentration: Dry the organic phase over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

  • Purification: The crude product should be purified using flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes is a common eluent system for separating aldehydes of this type from less polar starting materials and more polar byproducts.

Key Experimental Protocols

Protocol 1: Selective Oxidation using Selenium Dioxide (General Procedure)

This protocol is adapted from methodologies used for similar pyridine derivatives and serves as a robust starting point for optimization.[2]

  • Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2,3-Lutidine (1 equivalent).

  • Solvent Addition: Add a suitable solvent such as 1,4-dioxane or toluene.

  • Reagent Addition: Add selenium dioxide (SeO₂, 1.1 equivalents) to the mixture.

  • Reaction: Heat the mixture to reflux (typically 100-120°C) and monitor the reaction progress by TLC or GC. The reaction may take several hours.

  • Work-up:

    • Once the reaction is complete, cool the mixture to room temperature.

    • Filter the mixture through a pad of Celite to remove the black selenium byproduct. Wash the filter cake with the reaction solvent.

    • Combine the filtrates and concentrate under reduced pressure.

  • Purification: Dissolve the crude residue in a minimal amount of DCM and purify by flash column chromatography on silica gel.

Protocol 2: Purification by Flash Column Chromatography
  • Column Packing: Prepare a silica gel column using a slurry of silica in a non-polar solvent (e.g., hexane).

  • Sample Loading: Adsorb the crude product onto a small amount of silica gel. Once the solvent is evaporated, carefully load the dry powder onto the top of the packed column.

  • Elution: Begin elution with a low polarity solvent system (e.g., 5% ethyl acetate in hexanes).

  • Gradient: Gradually increase the polarity of the eluent (e.g., to 10%, 15%, 20% ethyl acetate) to elute the product.

  • Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

  • Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 3-Methylpyridine-2-carbaldehyde.

References

Troubleshooting

Technical Support Center: Synthesis of 3-Methylpyridine-2-carbaldehyde

Welcome to the technical support center for the synthesis of 3-Methylpyridine-2-carbaldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance...

Author: BenchChem Technical Support Team. Date: December 2025

Welcome to the technical support center for the synthesis of 3-Methylpyridine-2-carbaldehyde. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to this chemical synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for synthesizing 3-Methylpyridine-2-carbaldehyde?

A1: The most prevalent method for the synthesis of 3-Methylpyridine-2-carbaldehyde is the selective oxidation of its precursor, 2,3-lutidine (also known as 3-methyl-2-picoline). A common oxidizing agent used for this transformation is selenium dioxide (SeO₂). The reaction selectively oxidizes one of the methyl groups to a formyl group.

Q2: What is the primary side-product of concern in this synthesis?

A2: The major side-product encountered during the oxidation of 2,3-lutidine is the over-oxidation of the desired aldehyde to 3-methyl-2-pyridinecarboxylic acid. Controlling the reaction conditions to prevent this over-oxidation is a critical aspect of this synthesis.

Q3: What impurities might be present in the starting material, 2,3-lutidine, and how can they affect the synthesis?

A3: Commercial 2,3-lutidine can contain isomers such as 2,4-lutidine and 2,5-lutidine, as well as other pyridine derivatives. These impurities can also undergo oxidation, leading to a mixture of isomeric aldehydes and carboxylic acids, which can complicate the purification of the desired product. One common impurity in the synthesis of picolines is 3-ethylpyridine, which could also be present and react.[1]

Q4: How can the formation of the carboxylic acid side-product be minimized?

A4: Minimizing the formation of 3-methyl-2-pyridinecarboxylic acid involves careful control of the reaction conditions. Key parameters include:

  • Stoichiometry of the Oxidizing Agent: Using a stoichiometric or slight excess of the oxidizing agent can help prevent over-oxidation.

  • Reaction Time: Monitoring the reaction progress and stopping it once the starting material is consumed can prevent the further oxidation of the aldehyde product.

  • Temperature: Performing the reaction at the lowest effective temperature can help to control the rate of oxidation and reduce the likelihood of over-oxidation.

Q5: What are the recommended methods for purifying 3-Methylpyridine-2-carbaldehyde?

A5: The purification of 3-Methylpyridine-2-carbaldehyde typically involves separating it from the unreacted starting material, the over-oxidized carboxylic acid, and other byproducts. Common purification techniques include:

  • Fractional Distillation: This method is effective for separating liquids with different boiling points.[2] It can be used to separate the aldehyde from the higher-boiling carboxylic acid and any lower-boiling starting material.

  • Column Chromatography: For smaller-scale purifications or to remove non-volatile impurities, column chromatography using silica gel or alumina is a viable option.[3]

  • Acid-Base Extraction: To remove the acidic side-product (3-methyl-2-pyridinecarboxylic acid), the reaction mixture can be treated with a mild base to form the salt of the acid, which can then be separated in an aqueous layer.

Troubleshooting Guide

Issue Potential Cause(s) Recommended Solution(s)
Low yield of 3-Methylpyridine-2-carbaldehyde Incomplete reaction.- Increase reaction time and monitor by TLC or GC. - Ensure the oxidizing agent is active and used in the correct stoichiometry.
Over-oxidation to the carboxylic acid.- Reduce reaction time. - Decrease the amount of oxidizing agent. - Lower the reaction temperature.
Impure starting material.- Purify the 2,3-lutidine before use, for example, by distillation.
High percentage of 3-methyl-2-pyridinecarboxylic acid in the product mixture Excessive oxidation.- As with low yield, carefully control reaction time, temperature, and stoichiometry of the oxidizing agent.
Reaction workup is too harsh.- Avoid strongly acidic or basic conditions during workup if possible, as this might promote further reactions.
Presence of multiple isomeric aldehydes in the product Isomeric impurities in the starting 2,3-lutidine.- Use highly pure 2,3-lutidine. - Characterize the starting material by GC-MS or NMR to identify impurities.
Difficulty in separating the product from the starting material Similar boiling points or polarities.- For distillation, use a longer fractionating column for better separation.[2] - For chromatography, optimize the solvent system to achieve better resolution.
Product decomposes during purification Thermal instability.- If using distillation, perform it under reduced pressure to lower the boiling point. - For chromatography, use a less active stationary phase or run the column at a lower temperature if possible.

Quantitative Data Summary

The following table summarizes typical yields and side-product percentages that might be observed during the synthesis. Please note that these values can vary significantly depending on the specific reaction conditions and the purity of the starting materials.

Product/Side-Product Typical Yield/Percentage Notes
3-Methylpyridine-2-carbaldehyde 40-70%Yield is highly dependent on the control of oxidation.
3-Methyl-2-pyridinecarboxylic acid 5-30%The primary side-product due to over-oxidation.
Unreacted 2,3-Lutidine 5-20%Can be recovered and recycled.
Other byproducts <5%Includes products from the oxidation of impurities in the starting material.

Key Experimental Protocols

Synthesis of 3-Methylpyridine-2-carbaldehyde via Selenium Dioxide Oxidation

This protocol is a general guideline for the selective oxidation of 2,3-lutidine.

Materials:

  • 2,3-Lutidine

  • Selenium Dioxide (SeO₂)

  • Dioxane (or another suitable high-boiling solvent)

  • Sodium bicarbonate solution

  • Magnesium sulfate (anhydrous)

  • Dichloromethane (or other suitable extraction solvent)

Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2,3-lutidine (1 equivalent) in dioxane.

  • Add selenium dioxide (1.1 equivalents) to the solution.

  • Heat the reaction mixture to reflux and monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Once the starting material is consumed (typically after several hours), cool the reaction mixture to room temperature.

  • Filter the mixture to remove the precipitated selenium metal.

  • Dilute the filtrate with water and extract with dichloromethane.

  • Wash the organic layer with a saturated sodium bicarbonate solution to remove the acidic byproduct.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by fractional distillation under reduced pressure or by column chromatography.

Visualizations

Reaction Pathway for the Synthesis and Side-Product Formation

Synthesis_Pathway Start 2,3-Lutidine Intermediate 3-Methylpyridine-2-carbaldehyde (Desired Product) Start->Intermediate Oxidation (e.g., SeO₂) SideProduct 3-Methyl-2-pyridinecarboxylic Acid (Over-oxidation Side-Product) Intermediate->SideProduct Further Oxidation Workflow cluster_synthesis Synthesis cluster_workup Workup cluster_purification Purification Reaction Reaction of 2,3-Lutidine with Oxidizing Agent Monitoring Reaction Monitoring (TLC/GC) Reaction->Monitoring Quenching Quenching and Filtration Monitoring->Quenching Extraction Liquid-Liquid Extraction Quenching->Extraction Washing Washing with Base Extraction->Washing Drying Drying and Concentration Washing->Drying Purification Fractional Distillation or Column Chromatography Drying->Purification FinalProduct Pure 3-Methylpyridine-2-carbaldehyde Purification->FinalProduct

References

Optimization

Optimizing Reactions of 3-Methylpyridine-2-carbaldehyde: A Technical Support Center

For researchers, scientists, and drug development professionals working with 3-Methylpyridine-2-carbaldehyde, this technical support center offers troubleshooting guides and frequently asked questions (FAQs) to navigate...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals working with 3-Methylpyridine-2-carbaldehyde, this technical support center offers troubleshooting guides and frequently asked questions (FAQs) to navigate common experimental challenges. The following information provides insights into optimizing reaction conditions, minimizing side products, and ensuring high-yield syntheses for various transformations involving this versatile pyridine derivative.

Frequently Asked Questions (FAQs)

Q1: What are the most common reactivity patterns of 3-Methylpyridine-2-carbaldehyde?

A1: 3-Methylpyridine-2-carbaldehyde exhibits typical aldehyde reactivity, participating in a wide range of transformations. The pyridine ring, particularly the nitrogen atom, can influence the reactivity of the aldehyde group. Common reactions include:

  • Condensation reactions: Such as the Knoevenagel and Claisen-Schmidt condensations, where the aldehyde reacts with active methylene compounds or ketones.

  • Oxidation: The aldehyde can be oxidized to the corresponding carboxylic acid, 3-methylpicolinic acid.

  • Reduction: The aldehyde can be reduced to the corresponding alcohol, (3-methylpyridin-2-yl)methanol.

  • Wittig reaction: Olefination of the aldehyde to form various alkene derivatives.

  • Formation of Imines and Derivatives: Reaction with amines and related compounds to form Schiff bases and other derivatives, such as thiosemicarbazones.

Q2: I am observing a dark coloration and formation of a sticky residue in my reaction. What could be the cause?

A2: The formation of dark, often black, sticky materials in reactions with pyridinecarbaldehydes can be attributed to several factors. In Knoevenagel condensations, this can occur in certain solvents or under solvent-free conditions. To mitigate this, using a solvent mixture such as H₂O:EtOH can be beneficial. Additionally, side reactions at elevated temperatures, such as coking and material decomposition, have been observed in related pyridine syntheses and could be a contributing factor in reactions involving 3-Methylpyridine-2-carbaldehyde. Careful temperature control is crucial.

Q3: How does the pyridine nitrogen affect the reactivity of the aldehyde group?

A3: The nitrogen atom in the pyridine ring is electron-withdrawing, which can influence the electrophilicity of the aldehyde's carbonyl carbon. This can affect the rates and outcomes of nucleophilic addition reactions. Furthermore, the pyridine nitrogen can act as a base or a coordinating site for metal catalysts, which can either facilitate or hinder certain reactions. In some cases, N-oxidation of the pyridine ring can occur as a side reaction, especially during oxidation reactions of the aldehyde.

Troubleshooting Guides

Knoevenagel Condensation

Issue: Low Yield or No Reaction

Potential Cause Troubleshooting Step
Insufficiently Active Methylene Compound Ensure the pKa of the active methylene compound is low enough for deprotonation under the reaction conditions.
Inappropriate Catalyst While some reactions proceed catalyst-free, weak bases like piperidine or L-proline are often used. Optimize catalyst choice and loading.
Unfavorable Reaction Equilibrium Remove water as it forms, either by azeotropic distillation (e.g., with a Dean-Stark trap) or by adding molecular sieves.
Suboptimal Solvent The reaction can be sensitive to the solvent. An H₂O:EtOH mixture has been shown to be effective for some pyridinecarbaldehydes.

Issue: Formation of Side Products (e.g., Michael Adducts, Polymerization)

Potential Cause Troubleshooting Step
Strongly Basic Catalyst Use a weaker base to avoid side reactions like self-condensation of the aldehyde or Michael addition to the product.
High Reaction Temperature Run the reaction at a lower temperature to improve selectivity. Some Knoevenagel condensations of pyridinecarbaldehydes proceed efficiently at room temperature.

A facile and environmentally friendly approach for the Knoevenagel condensation of pyridinecarbaldehydes involves a catalyst-free reaction in an aqueous ethanol mixture.

  • Dissolve 3-Methylpyridine-2-carbaldehyde (1 mmol) and the active methylene compound (e.g., malononitrile, 1 mmol) in a 1:1 mixture of water and ethanol.

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, the product often precipitates and can be isolated by filtration, followed by washing with cold ethanol and drying. This method often leads to high yields of the desired E-alkene.[1]

Diagram: Knoevenagel Condensation Workflow

Knoevenagel_Workflow Start Start Reactants Mix Aldehyde and Active Methylene Compound Start->Reactants Solvent Add H2O:EtOH Solvent Reactants->Solvent Stir Stir at Room Temperature Solvent->Stir Monitor Monitor by TLC Stir->Monitor Isolate Isolate Product (Filtration) Monitor->Isolate Reaction Complete End End Isolate->End

Caption: Workflow for a catalyst-free Knoevenagel condensation.

Oxidation to 3-Methylpicolinic Acid

Issue: Low Conversion or Incomplete Reaction

Potential Cause Troubleshooting Step
Insufficient Oxidant Ensure the correct stoichiometry of the oxidizing agent. Common oxidants for methylpyridines include nitric acid and catalytic systems with oxygen.
Suboptimal Temperature The reaction temperature is critical. For nitric acid oxidation, temperatures between 165-195 °C have been studied, with higher temperatures generally leading to higher conversion.
Catalyst Deactivation In catalytic oxidations (e.g., using Co(OAc)₂/Mn(OAc)₂/NHPI with O₂), ensure the catalyst is active and not poisoned by impurities.

Issue: Formation of Side Products (e.g., N-oxides, Decarboxylation)

Potential Cause Troubleshooting Step
Over-oxidation Control the reaction time and temperature to minimize degradation of the desired carboxylic acid.
Reaction with Pyridine Ring The pyridine nitrogen can be oxidized to an N-oxide. The choice of oxidant and reaction conditions can influence the selectivity.

While specific data for the oxidation of 3-Methylpyridine-2-carbaldehyde is limited, data for the oxidation of 3-methylpyridine to nicotinic acid provides valuable insights into reaction conditions.

Oxidant System Temperature (°C) Reaction Time (h) Yield (%)
HNO₃165-195-31-62
NHPI/Co(OAc)₂/O₂100-76
NHPI/Co(OAc)₂/Mn(OAc)₂/Air (20 atm)150185

Note: Yields are for the conversion of 3-methylpyridine to nicotinic acid and serve as a reference.

  • Charge a suitable reactor with 3-methylpyridine and nitric acid.

  • Heat the mixture to the desired temperature (e.g., 180 °C) under pressure.

  • Maintain the reaction at this temperature for the specified duration, monitoring the pressure.

  • After cooling, carefully vent the reactor and analyze the product mixture.

Diagram: Oxidation Troubleshooting Logic

Oxidation_Troubleshooting Start Low Yield in Oxidation Check_Conversion Incomplete Conversion? Start->Check_Conversion Check_Side_Products Side Products Observed? Start->Check_Side_Products Increase_Temp Increase Temperature Check_Conversion->Increase_Temp Yes Increase_Time Increase Reaction Time Check_Conversion->Increase_Time Yes Check_Oxidant Verify Oxidant Stoichiometry Check_Conversion->Check_Oxidant Yes Over_Oxidation Over-oxidation (Lower Temp/Time) Check_Side_Products->Over_Oxidation Yes N_Oxidation N-Oxidation (Modify Oxidant/Conditions) Check_Side_Products->N_Oxidation Yes

Caption: Troubleshooting logic for low yield in oxidation reactions.

Reduction to (3-methylpyridin-2-yl)methanol

Issue: Incomplete Reduction

Potential Cause Troubleshooting Step
Insufficient Reducing Agent Use a slight excess of the reducing agent (e.g., NaBH₄). Typically 1.2-1.5 equivalents are sufficient.
Low Reactivity While NaBH₄ is generally effective, for more stubborn reductions, a stronger reducing agent like LiAlH₄ could be considered, with appropriate caution for safety and functional group compatibility.
Suboptimal Temperature Most NaBH₄ reductions proceed well at room temperature or 0 °C. If the reaction is sluggish, a slight increase in temperature might be beneficial, but monitor for side reactions.

Issue: Formation of Side Products

Potential Cause Troubleshooting Step
Reduction of Pyridine Ring Strong reducing agents under harsh conditions can potentially reduce the pyridine ring. NaBH₄ is generally selective for the aldehyde.
Impure Starting Material Ensure the purity of the 3-Methylpyridine-2-carbaldehyde starting material.
  • Dissolve 3-Methylpyridine-2-carbaldehyde (1 eq.) in a suitable solvent such as methanol or ethanol.

  • Cool the solution to 0 °C in an ice bath.

  • Add sodium borohydride (NaBH₄, 1.2 eq.) portion-wise, maintaining the temperature below 10 °C.

  • Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC).

  • Quench the reaction by the slow addition of water or dilute acid.

  • Extract the product with an organic solvent, dry the organic layer, and concentrate to obtain the crude alcohol, which can be further purified by chromatography or distillation.

Diagram: Reduction Reaction Workflow

Reduction_Workflow Start Start Dissolve Dissolve Aldehyde in Solvent Start->Dissolve Cool Cool to 0°C Dissolve->Cool Add_NaBH4 Add NaBH4 Portion-wise Cool->Add_NaBH4 Stir Stir at Room Temperature Add_NaBH4->Stir Quench Quench Reaction Stir->Quench Extract Extract Product Quench->Extract End End Extract->End

Caption: General workflow for the reduction of an aldehyde with NaBH₄.

Wittig Reaction

Issue: Low Yield of Alkene

Potential Cause Troubleshooting Step
Instability of Ylide Prepare the ylide in situ under anhydrous and inert conditions. The choice of base for deprotonation of the phosphonium salt is crucial.
Low Reactivity of Ylide Stabilized ylides are less reactive and may require heating or longer reaction times, especially with less reactive ketones. For aldehydes, reactivity is generally good.
Steric Hindrance Steric hindrance on either the aldehyde or the ylide can significantly reduce the reaction rate and yield.

Issue: Poor Stereoselectivity (Mixture of E/Z Isomers)

Potential Cause Troubleshooting Step
Nature of the Ylide Non-stabilized ylides generally favor the Z-alkene, while stabilized ylides (with electron-withdrawing groups) favor the E-alkene.
Reaction Conditions The presence of lithium salts can affect the stereochemical outcome. "Salt-free" conditions can improve Z-selectivity with non-stabilized ylides. The Schlosser modification can be used to obtain the E-alkene from non-stabilized ylides.
  • Dissolve 3-Methylpyridine-2-carbaldehyde (1 eq.) in an anhydrous solvent such as dichloromethane or toluene under an inert atmosphere.

  • Add the stabilized ylide (e.g., (carbethoxymethylene)triphenylphosphorane, 1.1 eq.) to the solution.

  • Stir the reaction at room temperature or with gentle heating, monitoring by TLC.

  • Upon completion, the triphenylphosphine oxide byproduct can often be precipitated by the addition of a non-polar solvent like hexanes.

  • The desired alkene can then be isolated from the filtrate and purified by column chromatography.

Diagram: Factors Influencing Wittig Reaction Outcome

Wittig_Factors Wittig Wittig Reaction Ylide_Type Ylide Type Wittig->Ylide_Type Reaction_Cond Reaction Conditions Wittig->Reaction_Cond Stereoselectivity Stereoselectivity (E/Z Ratio) Ylide_Type->Stereoselectivity Yield Yield Ylide_Type->Yield Reaction_Cond->Stereoselectivity Reaction_Cond->Yield

Caption: Key factors influencing the outcome of a Wittig reaction.

Formation of Thiosemicarbazone

Issue: Low Yield or Incomplete Reaction

Potential Cause Troubleshooting Step
Suboptimal pH The reaction is often acid-catalyzed. A small amount of acid can facilitate the reaction, but too much can protonate the thiosemicarbazide, rendering it non-nucleophilic.
Inadequate Reaction Time or Temperature While some reactions proceed at room temperature, gentle heating may be required to drive the reaction to completion.
  • Dissolve 4-methyl-3-thiosemicarbazide (0.01 mol) in hot 95% ethanol (50 ml).

  • Add an equimolar amount of 3-methylpyridine-2-carbaldehyde in the same solvent (20 ml).

  • Heat the mixture with occasional stirring until the volume is reduced to approximately 20 ml.

  • Allow the mixture to stand overnight. A yellow precipitate will form.

  • Filter the precipitate and wash it with cold ethanol.

  • The product can be recrystallized from ethanol to obtain crystals suitable for further analysis. A high yield of approximately 92% has been reported for this procedure.

References

Troubleshooting

Storage and handling of 3-Methylpyridine-2-carbaldehyde to prevent degradation

Technical Support Center: 3-Methylpyridine-2-carbaldehyde This guide provides essential information for researchers, scientists, and drug development professionals on the proper storage and handling of 3-Methylpyridine-2...

Author: BenchChem Technical Support Team. Date: December 2025

Technical Support Center: 3-Methylpyridine-2-carbaldehyde

This guide provides essential information for researchers, scientists, and drug development professionals on the proper storage and handling of 3-Methylpyridine-2-carbaldehyde to prevent its degradation and ensure experimental accuracy.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for 3-Methylpyridine-2-carbaldehyde?

To ensure long-term stability, 3-Methylpyridine-2-carbaldehyde should be stored in a tightly closed container in a cool, dark, and well-ventilated place.[1][2] Several suppliers recommend refrigeration at temperatures between 2°C and 8°C (36°F - 46°F).[2] It is also advised to store the compound under an inert atmosphere, such as argon or nitrogen, to minimize oxidation, as it is known to be air-sensitive.[1]

Q2: What are the primary signs of degradation for this compound?

The aldehyde functional group is susceptible to oxidation, which can lead to the formation of the corresponding carboxylic acid, 3-methylpyridine-2-carboxylic acid.[3][4] Visual signs of degradation in the neat compound can include a color change from colorless/light yellow to brown and an increase in viscosity.[5] In analytical tests like NMR or LC-MS, degradation may appear as new impurity peaks.

Q3: Is 3-Methylpyridine-2-carbaldehyde sensitive to light, air, or moisture?

Yes. As an aldehyde, it is sensitive to air and light.[4] Oxygen can cause oxidation of the aldehyde group to a carboxylic acid.[3] Therefore, it is crucial to store it in a tightly sealed container, preferably under an inert gas, and protected from light.[1]

Q4: What personal protective equipment (PPE) should be used when handling this compound?

Due to its hazardous nature, appropriate PPE is mandatory. This includes chemical-resistant gloves, safety goggles or a face shield, and a lab coat.[1][6] All handling should be performed inside a chemical fume hood to avoid inhalation of vapors.[1] For situations with potential for significant exposure, a NIOSH-approved respirator is recommended.[6]

Q5: How should I prepare and store solutions of 3-Methylpyridine-2-carbaldehyde?

When preparing solutions, it is best practice to use deoxygenated solvents to minimize oxidation. For short-term storage, keep the solution refrigerated at 2-8°C and protected from light. For long-term stability, it is highly recommended to prepare solutions fresh before each use or to store aliquots at -20°C or below.[4] Some aldehydes show increased stability when diluted in a primary alcohol, which can form a more stable hemiacetal in solution.[3]

Storage and Handling Summary

ParameterRecommendationRationaleCitations
Storage Temperature 2°C - 8°C (Refrigerated)To slow down potential degradation reactions.[2]
Atmosphere Store under an inert gas (Argon or Nitrogen)To prevent oxidation of the aldehyde group.[1]
Container Tightly sealed, light-resistant containerTo protect from air, moisture, and light.
Handling Location Inside a chemical fume hoodTo avoid inhalation of harmful vapors.[1]
Personal Protection Gloves, eye protection, lab coatTo prevent skin and eye contact.[1][6]

Troubleshooting Guide

Q: My compound has turned brown. Is it still usable?

A: A color change to brown is a common indicator of impurity formation and potential degradation.[5] While it may still contain the desired compound, the purity is compromised. It is highly recommended to assess the purity using an analytical technique like NMR, GC-MS, or HPLC. If significant impurities are detected, purification (e.g., distillation or chromatography) is necessary before use to ensure reliable experimental results.

Q: My reaction yield is unexpectedly low. Could the starting material be the issue?

A: Yes, degraded starting material is a common cause of low reaction yields. If the aldehyde group has been oxidized to a carboxylic acid, it will not undergo the desired reaction. Always verify the purity of your 3-Methylpyridine-2-carbaldehyde before starting a reaction, especially if the container has been opened multiple times or stored for an extended period.

Q: I'm observing unexpected peaks in my analytical data (NMR/LC-MS) after my experiment. What could be the cause?

A: This could be due to impurities in the starting material. The most likely degradation product is 3-methylpicolinic acid. Compare your data with a reference spectrum of the starting material to confirm its purity. If the starting material is pure, the unexpected peaks may be byproducts of your reaction.

Diagrams

A logical workflow for troubleshooting issues with 3-Methylpyridine-2-carbaldehyde is presented below.

G start Problem Encountered (e.g., Low Yield, Color Change) check_storage Step 1: Review Storage & Handling Conditions start->check_storage purity_analysis Step 2: Perform Purity Analysis (NMR, HPLC, GC-MS) check_storage->purity_analysis is_pure Is Compound Pure? purity_analysis->is_pure purify Step 3: Purify Material (Distillation or Chromatography) is_pure->purify No use_material Proceed with Experiment is_pure->use_material  Yes purify->purity_analysis Re-analyze discard Discard and Obtain New Batch purify->discard If purification fails reassess_protocol Re-evaluate Experimental Protocol for Other Issues use_material->reassess_protocol If problems persist

Caption: Troubleshooting workflow for 3-Methylpyridine-2-carbaldehyde.

The primary degradation pathway for 3-Methylpyridine-2-carbaldehyde is oxidation.

G start 3-Methylpyridine-2-carbaldehyde product 3-Methylpyridine-2-carboxylic Acid (Degradation Product) start->product Oxidation oxidant Air (O2) Moisture, Light oxidant->product

References

Optimization

Technical Support Center: Troubleshooting Imine Formation with 3-Methylpyridine-2-carbaldehyde

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues encountered during the synthesis of imines (Schiff bases) using 3-methylpyri...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting common issues encountered during the synthesis of imines (Schiff bases) using 3-methylpyridine-2-carbaldehyde.

Frequently Asked Questions (FAQs)

Q1: My imine formation reaction with 3-methylpyridine-2-carbaldehyde is showing low to no product formation. What are the initial checks I should perform?

A1: Low or no yield in imine formation is a common issue. Begin by verifying the following:

  • Reagent Purity: Ensure the 3-methylpyridine-2-carbaldehyde and the primary amine are of high purity. Impurities can interfere with the reaction.

  • Anhydrous Conditions: The formation of imines is a reversible condensation reaction that produces water.[1][2] The presence of water in the reaction mixture can drive the equilibrium back towards the starting materials, thus reducing the yield.[1][2] It is crucial to use anhydrous solvents and reagents.

  • Reaction Monitoring: Use an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LCMS), to monitor the reaction progress. This will help determine if the reaction is slow or not proceeding at all.

Q2: What is the role of a catalyst in this reaction, and which one should I choose?

A2: Acid catalysis is commonly employed to accelerate imine formation.[1] The acid protonates the carbonyl oxygen of the aldehyde, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the primary amine. For reactions involving 3-methylpyridine-2-carbaldehyde, you can consider using:

  • Mild Acid Catalysts: A few drops of glacial acetic acid are often sufficient to catalyze the reaction.[3]

  • Stronger Acid Catalysts: In cases of low reactivity, a catalytic amount of p-toluenesulfonic acid (PTSA) can be used.[4]

  • Lewis Acids: Lewis acids can also be employed to activate the aldehyde.

It is important to use only a catalytic amount of acid. Excess acid can protonate the amine starting material, rendering it non-nucleophilic and halting the reaction.

Q3: I am observing the formation of side products. What are the likely side reactions?

A3: Several side reactions can occur during imine formation with 3-methylpyridine-2-carbaldehyde:

  • Hydrolysis: The primary side reaction is the hydrolysis of the imine product back to the aldehyde and amine.[1] This is especially problematic if water is present in the reaction mixture.

  • Aldol Condensation: Aldehydes can undergo self-condensation, although this is less common with aromatic aldehydes under typical imine formation conditions.

  • Oxidation: The aldehyde starting material can be sensitive to oxidation, especially if the reaction is run for extended periods at elevated temperatures or exposed to air.

Q4: How can I drive the reaction equilibrium towards the imine product?

A4: To maximize the yield of the imine, it is essential to remove the water formed during the reaction.[1][2] Common methods include:

  • Azeotropic Distillation: Using a Dean-Stark apparatus with a solvent that forms an azeotrope with water (e.g., toluene or benzene) is a highly effective method for water removal.[4]

  • Drying Agents: The use of anhydrous drying agents such as molecular sieves (3Å or 4Å), anhydrous magnesium sulfate (MgSO₄), or sodium sulfate (Na₂SO₄) directly in the reaction mixture can effectively sequester water.

  • Use of Excess Reagent: Employing a slight excess of one of the reactants (either the aldehyde or the amine) can also help to shift the equilibrium towards the product.

Q5: The purification of my imine product is challenging. What are the recommended methods?

A5: Imines can be sensitive to hydrolysis, particularly on silica gel, which is acidic.[5] Consider the following purification strategies:

  • Crystallization: If the imine is a solid, recrystallization from an appropriate solvent system is the preferred method of purification.

  • Column Chromatography: If chromatography is necessary, it is advisable to use a neutral stationary phase like alumina or to deactivate the silica gel by adding a small amount of a tertiary amine (e.g., triethylamine) to the eluent.[5]

  • Distillation: For liquid imines, distillation under reduced pressure can be an effective purification method.

Troubleshooting Guide

Problem Potential Cause Suggested Solution
Low or No Reaction Steric Hindrance: The methyl group at the 3-position of the pyridine ring can sterically hinder the approach of the amine to the aldehyde at the 2-position.[1]* Increase the reaction temperature and/or prolong the reaction time. * Use a less sterically hindered amine if possible. * Consider using a more potent catalyst, such as a Lewis acid, to enhance the electrophilicity of the aldehyde.
Insufficient Catalyst: The reaction may be too slow without adequate acid catalysis.* Add a catalytic amount of a suitable acid like acetic acid or p-toluenesulfonic acid. * Monitor the pH to ensure it is mildly acidic.
Presence of Water: Water in the reaction mixture inhibits imine formation.[1][2]* Use anhydrous solvents and reagents. * Employ a method for water removal, such as a Dean-Stark trap or the addition of molecular sieves.[4]
Reaction Stalls or is Incomplete Equilibrium Reached: The reaction has reached equilibrium with significant amounts of starting materials remaining.* Actively remove water from the reaction mixture. * Use a slight excess of one of the reactants.
Decomposition of Reagents: The aldehyde or amine may be decomposing under the reaction conditions.* Run the reaction at a lower temperature for a longer duration. * Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) if the reagents are air-sensitive.
Imine Product Hydrolyzes During Workup or Purification Acidic Conditions: The imine is unstable in the presence of acid and water.* Neutralize the reaction mixture before workup. * Use a non-acidic drying agent. * For column chromatography, use neutral alumina or silica gel treated with a base (e.g., triethylamine).[5]
Formation of an Unidentifiable Byproduct Side Reactions: Potential for aldol-type reactions or reactions involving the pyridine nitrogen.* Analyze the byproduct by NMR and Mass Spectrometry to elucidate its structure. * Adjust reaction conditions (temperature, catalyst, solvent) to disfavor the side reaction.

Data Presentation

The following tables provide representative data for imine formation reactions involving pyridine aldehydes that are structurally similar to 3-methylpyridine-2-carbaldehyde. These can be used as a starting point for optimizing your reaction conditions.

Table 1: Imine Synthesis with Pyridine-2-carbaldehyde and Various Amines

AmineSolventCatalystReaction Time (h)Yield (%)Reference
Substituted AminophenolAnhydrous EthanolNone663-86[2]
Substituted AnilineAnhydrous EthanolNone663-86[2]
Substituted AminopyridineAnhydrous EthanolNone663-86[2]

Table 2: Imine Synthesis with Isomeric Pyridinecarboxaldehydes and L-Tryptophan

AldehydeSolventReaction Time (h)Yield (%)Reference
Pyridine-2-carboxaldehydeEthanol285[6]
Pyridine-3-carboxaldehydeEthanol275[6]
Pyridine-4-carboxaldehydeEthanol280[6]

Experimental Protocols

General Protocol for Imine Formation

A general procedure for the synthesis of imines from pyridine aldehydes involves the condensation of the aldehyde with a primary amine in an alcoholic solvent.[6]

  • Reaction Setup: To a solution of 3-methylpyridine-2-carbaldehyde (1.0 eq.) in anhydrous ethanol (0.1-0.5 M), add the primary amine (1.0-1.1 eq.).

  • Catalyst Addition (Optional): If required, add a catalytic amount of glacial acetic acid (e.g., 2-3 drops) or p-toluenesulfonic acid (0.01-0.05 eq.).

  • Reaction Conditions: The reaction mixture is typically stirred at room temperature or heated to reflux (approximately 78 °C for ethanol). The progress of the reaction should be monitored by TLC or LCMS.

  • Water Removal: For reactions that are slow to proceed or give low yields, consider using a Dean-Stark apparatus with toluene as the solvent or adding activated 4Å molecular sieves to the reaction flask.

  • Workup and Isolation: Once the reaction is complete, the solvent is removed under reduced pressure. The crude product can then be purified by recrystallization from a suitable solvent, or by column chromatography on neutral alumina or deactivated silica gel.

Visualizations

Experimental Workflow for Imine Synthesis

G start Start reagents Combine 3-Methylpyridine-2-carbaldehyde and Primary Amine in Anhydrous Solvent start->reagents catalyst Add Acid Catalyst (e.g., Acetic Acid, PTSA) reagents->catalyst heat Heat to Reflux (optional, with monitoring) catalyst->heat water_removal Incorporate Water Removal (Dean-Stark or Molecular Sieves) heat->water_removal monitor Monitor Reaction Progress (TLC/LCMS) water_removal->monitor workup Reaction Workup (Solvent Removal) monitor->workup Reaction Complete purification Purify Imine Product (Crystallization or Chromatography) workup->purification end End purification->end

Caption: A typical experimental workflow for the synthesis of imines from 3-methylpyridine-2-carbaldehyde.

Troubleshooting Logic for Low Imine Yield

G start Low Imine Yield check_reagents Check Reagent Purity and Anhydrous Conditions start->check_reagents no_reaction Is there any product formation? check_reagents->no_reaction slow_reaction Is the reaction slow or stalled? no_reaction->slow_reaction Yes add_catalyst Add/Increase Acid Catalyst no_reaction->add_catalyst No remove_water Implement Water Removal (Dean-Stark/Molecular Sieves) slow_reaction->remove_water optimize Re-evaluate Reaction Conditions add_catalyst->optimize increase_temp Increase Reaction Temperature and/or Time remove_water->increase_temp steric_hindrance Consider Steric Hindrance increase_temp->steric_hindrance steric_hindrance->optimize

Caption: A decision-making diagram for troubleshooting low yields in imine formation reactions.

References

Troubleshooting

Technical Support Center: Purification of 3-Methylpyridine-2-carbaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 3-Methylpyridine-2-carbaldehyde....

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with commercial 3-Methylpyridine-2-carbaldehyde. The following information is designed to help you identify and remove common impurities, ensuring the high purity required for your experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 3-Methylpyridine-2-carbaldehyde?

A1: Based on its common synthesis routes, the most likely impurities in commercial 3-Methylpyridine-2-carbaldehyde include:

  • 3-Methylpyridine-2-carboxylic acid: Formed by the over-oxidation of the aldehyde. This is a very common impurity as aldehydes are susceptible to air oxidation.[1]

  • (3-methylpyridin-2-yl)methanol: The precursor alcohol from which the aldehyde is synthesized. Incomplete oxidation will leave this as a residual impurity.

  • Unreacted Starting Materials: Depending on the synthetic route, this could include 3-methyl-2-picoline.

  • Water: The compound is hygroscopic and can absorb moisture from the atmosphere.

  • Other Pyridine Derivatives: Synthesis of the precursor 3-methylpyridine can sometimes result in small amounts of other pyridine isomers or related compounds.[2]

Q2: My 3-Methylpyridine-2-carbaldehyde is a yellow or brown liquid. How can I remove the color?

A2: Discoloration is often due to the presence of degradation products or other conjugated impurities. Purification by fractional distillation under reduced pressure is typically effective in yielding a colorless to light yellow liquid. For stubborn coloration, treatment with a small amount of activated carbon followed by filtration and distillation may be effective.

Q3: How should I store purified 3-Methylpyridine-2-carbaldehyde?

A3: 3-Methylpyridine-2-carbaldehyde is sensitive to air, heat, and light.[1][3] For optimal stability, the purified compound should be stored under an inert atmosphere (e.g., argon or nitrogen), in a tightly sealed amber glass vial, and kept refrigerated.[3][4]

Q4: Can I use column chromatography on silica gel to purify 3-Methylpyridine-2-carbaldehyde?

A4: While possible, it is important to be cautious as aldehydes can sometimes degrade on acidic silica gel.[1][5] This can lead to streaking on TLC plates and poor recovery from the column. It is advisable to first test the stability of your compound on a small amount of silica gel. If degradation is observed, consider using neutral or basic alumina as the stationary phase, or deactivating the silica gel by pre-treating it with a solvent system containing a small amount of a non-nucleophilic base like triethylamine (typically 0.1-1%).[5][6]

Troubleshooting Guides

This section addresses specific issues you might encounter during the purification of 3-Methylpyridine-2-carbaldehyde.

Issue 1: Low Purity After a Single Purification Method

Logical Workflow for Purity Enhancement

purification_workflow start Commercial 3-Methylpyridine-2-carbaldehyde acid_wash Aqueous Acid Wash (e.g., dilute HCl) start->acid_wash Initial Cleanup bicarb_wash Bicarbonate Wash (to remove acidic impurities) acid_wash->bicarb_wash Neutralization distillation Fractional Distillation (under reduced pressure) bicarb_wash->distillation Primary Purification purity_check Assess Purity (GC-MS, NMR) distillation->purity_check purity_check->distillation Purity <99% (Re-distill) end High-Purity Product purity_check->end Purity >99%

Caption: A logical workflow for enhancing the purity of commercial 3-Methylpyridine-2-carbaldehyde.

Troubleshooting Steps:

  • Initial Analysis: Before attempting purification, it is highly recommended to analyze a small sample of the commercial material by GC-MS or ¹H NMR to identify the major impurities. This will help in selecting the most appropriate purification strategy.

  • Acidic Impurity Removal: If 3-Methylpyridine-2-carboxylic acid is a suspected impurity, a simple wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) can effectively remove it by converting the acid into its water-soluble sodium salt.[1]

  • Fractional Distillation: This is often the most effective single method for significantly improving purity. Due to the compound's boiling point, distillation should be performed under reduced pressure to prevent thermal degradation.

  • Bisulfite Adduct Formation: For removing non-aldehyde impurities, forming the bisulfite adduct is a highly selective method. The solid adduct can be isolated by filtration and the pure aldehyde can be regenerated.[7][8]

Issue 2: Aldehyde Degradation During Column Chromatography

Troubleshooting Workflow for Column Chromatography

chromatography_troubleshooting start Aldehyde Sample for Column Chromatography tlc_test TLC Stability Test on Silica Gel start->tlc_test silica_column Standard Silica Gel Chromatography tlc_test->silica_column Stable deactivated_silica Deactivated Silica Gel (with Triethylamine) tlc_test->deactivated_silica Unstable alumina_column Neutral or Basic Alumina Column tlc_test->alumina_column Unstable pure_product Purified Aldehyde silica_column->pure_product deactivated_silica->pure_product alumina_column->pure_product

Caption: Troubleshooting workflow for aldehyde purification by column chromatography.

Troubleshooting Steps:

  • Stationary Phase: As mentioned in the FAQs, switch from silica gel to a less acidic stationary phase like neutral or basic alumina.[6][9][10]

  • Solvent System: Avoid using alcohol-based solvents if possible, as they can form acetals or hemiacetals with the aldehyde on the acidic surface of silica gel.[5] A mixture of hexane and ethyl acetate is a common starting point.

  • Deactivation of Silica Gel: Before packing the column, prepare a slurry of the silica gel in the chosen eluent containing 0.5-1% triethylamine. This will neutralize the acidic sites on the silica surface.

Data Presentation

Purification MethodTypical Purity of Starting MaterialExpected Purity After PurificationKey AdvantagesCommon Disadvantages
Fractional Distillation 95-97%>99%Good for removing impurities with different boiling points; scalable.Not effective for azeotropes; potential for thermal degradation if not done under vacuum.
Column Chromatography 95-97%>98%Can separate compounds with similar boiling points but different polarities.Potential for product degradation on silica; can be time-consuming and requires significant solvent.
Bisulfite Adduct Formation 95-97%>99%Highly selective for aldehydes; removes non-aldehyde impurities effectively.[8]Does not remove other aldehyde impurities; requires an additional regeneration step.
Recrystallization (of a derivative) N/A>99% (for the derivative)Can yield very high purity material.Requires derivatization and subsequent regeneration of the aldehyde, adding extra steps.

Experimental Protocols

Protocol 1: Purification by Fractional Distillation

Objective: To purify liquid 3-Methylpyridine-2-carbaldehyde by separating it from less volatile and more volatile impurities.

Apparatus:

  • Round-bottom flask

  • Fractionating column (e.g., Vigreux column)

  • Distillation head with thermometer

  • Condenser

  • Receiving flask

  • Heating mantle

  • Vacuum source and gauge

Procedure:

  • Place the crude 3-Methylpyridine-2-carbaldehyde into the round-bottom flask with a magnetic stir bar or boiling chips. Do not fill the flask more than two-thirds full.

  • Assemble the fractional distillation apparatus. Ensure all joints are well-sealed.

  • Connect the apparatus to a vacuum source and slowly reduce the pressure to the desired level (e.g., 13 mmHg).

  • Begin heating the flask gently.

  • Observe the vapor rising through the fractionating column.

  • Collect the initial fraction (forerun) that distills at a lower temperature. This will contain any more volatile impurities.

  • As the temperature stabilizes at the boiling point of 3-Methylpyridine-2-carbaldehyde (approx. 84°C at 13 mmHg), change the receiving flask to collect the main fraction.[11]

  • Continue distillation at a steady rate, monitoring the temperature. A constant temperature indicates the collection of a pure compound.

  • Stop the distillation before the flask is completely dry to avoid the concentration of potentially explosive residues.

  • Allow the apparatus to cool completely before venting to atmospheric pressure.

Protocol 2: Purification via Bisulfite Adduct Formation

Objective: To purify 3-Methylpyridine-2-carbaldehyde by forming a solid bisulfite adduct, which is then isolated and decomposed to regenerate the pure aldehyde.

Materials:

  • Crude 3-Methylpyridine-2-carbaldehyde

  • Saturated aqueous solution of sodium bisulfite (NaHSO₃)

  • Diethyl ether or other suitable organic solvent

  • Saturated aqueous solution of sodium bicarbonate (NaHCO₃) or dilute sodium hydroxide (NaOH)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolve the crude 3-Methylpyridine-2-carbaldehyde in a suitable organic solvent like diethyl ether in a flask.

  • Add a freshly prepared saturated aqueous solution of sodium bisulfite to the flask. Stir the mixture vigorously at room temperature. A white precipitate of the bisulfite adduct should form. The reaction time can vary from a few minutes to several hours.[7]

  • Collect the solid adduct by vacuum filtration and wash it with a small amount of cold diethyl ether to remove any adhering organic impurities.

  • To regenerate the aldehyde, suspend the filtered adduct in a biphasic mixture of diethyl ether and water.

  • With vigorous stirring, add a saturated aqueous solution of sodium bicarbonate or dilute sodium hydroxide dropwise until the solid dissolves and the aqueous layer is basic. This will decompose the adduct and release the aldehyde into the organic layer.[8]

  • Separate the organic layer, and extract the aqueous layer with two more portions of diethyl ether.

  • Combine the organic extracts and wash them with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure to yield the purified 3-Methylpyridine-2-carbaldehyde.

Protocol 3: Purification by Column Chromatography on Alumina

Objective: To purify 3-Methylpyridine-2-carbaldehyde from impurities with different polarities using alumina as the stationary phase.

Materials:

  • Crude 3-Methylpyridine-2-carbaldehyde

  • Neutral or basic alumina (Brockmann I, standard grade, ~150 mesh)

  • Eluent (e.g., a mixture of hexane and ethyl acetate)

  • Chromatography column

  • Collection tubes

Procedure:

  • Select the Eluent: Use thin-layer chromatography (TLC) on alumina plates to determine a suitable solvent system that gives a retention factor (Rf) of approximately 0.2-0.4 for the 3-Methylpyridine-2-carbaldehyde and provides good separation from impurities.

  • Pack the Column: Prepare a slurry of the alumina in the initial eluent and pour it into the chromatography column. Allow the alumina to settle, and then drain the excess solvent until the solvent level is just above the top of the alumina bed.

  • Load the Sample: Dissolve the crude aldehyde in a minimal amount of the eluent and carefully apply it to the top of the alumina bed.

  • Elute the Column: Add the eluent to the column and begin collecting fractions. You may need to gradually increase the polarity of the eluent (e.g., by increasing the percentage of ethyl acetate in hexane) to elute the product.

  • Monitor the Fractions: Analyze the collected fractions by TLC to identify those containing the pure product.

  • Isolate the Product: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 3-Methylpyridine-2-carbaldehyde.

References

Optimization

Improving the selectivity of reactions involving 3-Methylpyridine-2-carbaldehyde

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the selectivity of reactions involvin...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the selectivity of reactions involving 3-Methylpyridine-2-carbaldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in achieving selective reactions with 3-Methylpyridine-2-carbaldehyde?

A1: The primary challenge lies in the presence of multiple reactive sites: the aldehyde group, the methyl group, and the pyridine ring itself. The proximity of the electron-withdrawing aldehyde group and the electron-donating methyl group on the pyridine ring can lead to a variety of side reactions, including:

  • Over-oxidation: The methyl group can be oxidized to a carboxylic acid, especially under harsh conditions intended for aldehyde modification.

  • Self-condensation: Under basic conditions, the aldehyde can undergo self-condensation reactions.

  • Ring functionalization: The pyridine ring can undergo nucleophilic or electrophilic substitution, depending on the reaction conditions.

  • Lack of stereoselectivity: In reactions like the Wittig olefination, controlling the E/Z selectivity of the resulting alkene can be challenging.

Q2: How can I selectively react with the aldehyde group without affecting the methyl group?

A2: To selectively target the aldehyde group, it is crucial to use mild reaction conditions and reagents that are specific for aldehydes.

  • Reductive Amination: Use mild reducing agents like sodium triacetoxyborohydride (STAB) which is generally selective for the iminium ion intermediate and does not reduce the pyridine ring or other functional groups.

  • Wittig Reaction: This reaction is highly specific for aldehydes and ketones. To improve selectivity and yield, careful choice of the ylide (stabilized vs. non-stabilized) and reaction conditions is essential.[1][2][3]

  • Knoevenagel Condensation: This condensation is specific to carbonyl groups and can be performed under mild, often catalyst-free conditions, to avoid side reactions.[4]

  • Protection of the Aldehyde: If harsh conditions are unavoidable for other transformations, the aldehyde group can be protected as an acetal.

Q3: What are the best methods for oxidizing the methyl group to a carboxylic acid without affecting the aldehyde group?

A3: Selectively oxidizing the methyl group in the presence of an aldehyde is challenging. The most effective strategy involves a two-step process:

  • Protect the aldehyde group: Convert the aldehyde to a more stable functional group, such as an acetal, which is resistant to oxidation.

  • Oxidize the methyl group: Use strong oxidizing agents like potassium permanganate (KMnO₄) or nitric acid to convert the methyl group to a carboxylic acid.[5][6]

  • Deprotect the aldehyde: Remove the protecting group to regenerate the aldehyde.

Alternatively, specific catalytic systems are being developed for the aerobic oxidation of methylpyridines. For instance, N-hydroxyphthalimide (NHPI) in the presence of Co(II) and/or Mn(II) salts has been used for the selective oxidation of methylpyridines to their corresponding carboxylic acids.[6]

Troubleshooting Guides

Low Yield in Knoevenagel Condensation

Problem: The Knoevenagel condensation of 3-Methylpyridine-2-carbaldehyde with an active methylene compound results in a low yield of the desired alkene product.

Possible Cause Troubleshooting Suggestion
Catalyst Inhibition The nitrogen atom of the pyridine ring can interact with acidic catalysts, reducing their effectiveness. Consider using a catalyst-free system or a weakly basic catalyst like piperidine.[4][7]
Side Reactions Under strongly basic conditions, self-condensation of the aldehyde can occur. Use a mild base or a catalyst-free approach in a suitable solvent system like a water-ethanol mixture.[4]
Poor Solubility The reactants or product may have poor solubility in the chosen solvent, leading to an incomplete reaction. Optimize the solvent system. A mixture of water and ethanol has been shown to be effective for similar reactions.[4]
Product Instability The product might be unstable under the reaction conditions. Monitor the reaction progress by TLC or LC-MS and stop the reaction once the starting material is consumed.
Poor E/Z Selectivity in Wittig Reaction

Problem: The Wittig reaction with 3-Methylpyridine-2-carbaldehyde produces an difficult-to-separate mixture of (E)- and (Z)-alkenes.

Possible Cause Troubleshooting Suggestion
Inappropriate Ylide The nature of the ylide is the primary determinant of stereoselectivity. Stabilized ylides (containing electron-withdrawing groups) generally favor the (E)-isomer, while non-stabilized ylides favor the (Z)-isomer.[1][3]
Reaction Conditions The presence of lithium salts can decrease (Z)-selectivity with non-stabilized ylides. Use sodium- or potassium-based bases for ylide generation.[2]
Solvent Effects The solvent can influence the stability of the intermediates. For non-stabilized ylides, polar aprotic solvents can enhance (Z)-selectivity.
Temperature Higher temperatures can lead to equilibration of intermediates, favoring the thermodynamically more stable (E)-isomer. Run the reaction at lower temperatures to favor the kinetic (Z)-product with non-stabilized ylides.
Unwanted Oxidation of the Methyl Group

Problem: During a reaction intended to modify the aldehyde, the methyl group is also oxidized, leading to the formation of 3-formylpicolinic acid as a byproduct.

Possible Cause Troubleshooting Suggestion
Harsh Oxidizing Conditions The oxidizing agent is too strong and not chemoselective. Use milder and more selective oxidizing agents.
Reaction Temperature High temperatures can promote over-oxidation. Perform the reaction at a lower temperature.
Protecting Group Strategy If harsh oxidative conditions are necessary for the desired transformation, protect the methyl group if a suitable protecting group strategy is available, though this is less common. A more practical approach is to protect the aldehyde as an acetal before oxidizing the methyl group.

Data Presentation

Table 1: Conditions for Selective Oxidation of Methylpyridines

Starting MaterialOxidizing Agent/CatalystSolventTemperature (°C)ProductYield (%)Reference
3-MethylpyridineNHPI, Co(OAc)₂Acetic Acid1003-Pyridinecarboxylic acid76[6]
3-MethylpyridineNHPI, Co(OAc)₂, Mn(OAc)₂Acetic Acid1503-Pyridinecarboxylic acid85[6]
3-MethylpyridineNitric AcidWaterHigh Temp/Pressure3-Pyridinecarboxylic acidup to 77[5]

Table 2: Typical Yields for Knoevenagel Condensation with Pyridinecarbaldehydes

AldehydeActive Methylene CompoundCatalystSolventYield (%)Reference
4-PyridinecarbaldehydeMalononitrileNoneH₂O:EtOH (1:1)95[4]
3-PyridinecarbaldehydeMalononitrileNoneH₂O:EtOH (1:1)92[4]
2-PyridinecarbaldehydeMalononitrileNoneH₂O:EtOH (1:1)90[4]
4-PyridinecarbaldehydeEthyl CyanoacetateNoneH₂O:EtOH (1:1)94[4]

Experimental Protocols

Protocol 1: Acetal Protection of 3-Methylpyridine-2-carbaldehyde

This protocol describes the protection of the aldehyde group as a diethyl acetal.

Materials:

  • 3-Methylpyridine-2-carbaldehyde

  • Ethanol (absolute)

  • Triethyl orthoformate

  • Ammonium chloride (catalytic amount)

  • Anhydrous sodium sulfate

  • Dichloromethane

Procedure:

  • To a solution of 3-Methylpyridine-2-carbaldehyde (1.0 eq) in absolute ethanol (10 volumes), add triethyl orthoformate (1.5 eq).

  • Add a catalytic amount of ammonium chloride.

  • Stir the mixture at room temperature and monitor the reaction by TLC until the starting material is consumed.

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with dichloromethane (3 x 10 volumes).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude acetal.

  • Purify the product by column chromatography on silica gel if necessary.

Protocol 2: Wittig Reaction of 3-Methylpyridine-2-carbaldehyde with a Stabilized Ylide

This protocol describes the olefination of 3-Methylpyridine-2-carbaldehyde to form an (E)-alkene.

Materials:

  • 3-Methylpyridine-2-carbaldehyde

  • (Carbethoxymethylene)triphenylphosphorane (stabilized ylide)

  • Toluene (anhydrous)

  • Anhydrous magnesium sulfate

  • Silica gel for chromatography

Procedure:

  • Dissolve 3-Methylpyridine-2-carbaldehyde (1.0 eq) and (carbethoxymethylene)triphenylphosphorane (1.1 eq) in anhydrous toluene (15 volumes).

  • Heat the reaction mixture to reflux and monitor the progress by TLC.

  • After completion of the reaction (typically several hours), cool the mixture to room temperature.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel using a suitable eluent (e.g., a gradient of ethyl acetate in hexanes) to isolate the desired alkene and remove triphenylphosphine oxide.

Visualizations

reaction_selectivity cluster_aldehyde Aldehyde Reactions cluster_methyl Methyl Group Reactions reactant 3-Methylpyridine-2-carbaldehyde aldehyde_rxn Selective Aldehyde Reaction reactant->aldehyde_rxn Mild Conditions (e.g., Wittig, Knoevenagel) methyl_rxn Methyl Group Oxidation reactant->methyl_rxn Harsh Oxidizing Conditions product_aldehyde Desired Product (e.g., alkene, amine) aldehyde_rxn->product_aldehyde product_methyl Side Product (Carboxylic Acid) methyl_rxn->product_methyl

Caption: Chemoselectivity in reactions of 3-Methylpyridine-2-carbaldehyde.

protection_strategy start 3-Methylpyridine-2-carbaldehyde protect Protect Aldehyde (e.g., Acetal Formation) start->protect protected_intermediate Protected Intermediate protect->protected_intermediate oxidize Oxidize Methyl Group (e.g., KMnO4) protected_intermediate->oxidize oxidized_protected Oxidized Protected Intermediate oxidize->oxidized_protected deprotect Deprotect Aldehyde oxidized_protected->deprotect final_product 3-Formyl-2-pyridinecarboxylic acid deprotect->final_product

Caption: Workflow for selective oxidation of the methyl group.

wittig_selectivity cluster_stabilized Stabilized Ylide cluster_non_stabilized Non-Stabilized Ylide ylide Phosphonium Ylide e_product (E)-Alkene (Thermodynamic Product) ylide->e_product Electron-withdrawing group z_product (Z)-Alkene (Kinetic Product) ylide->z_product Alkyl or Aryl group aldehyde 3-Methylpyridine-2-carbaldehyde aldehyde->e_product aldehyde->z_product

Caption: E/Z selectivity in the Wittig reaction based on ylide type.

References

Troubleshooting

Technical Support Center: Scale-up Synthesis of 3-Methylpyridine-2-carbaldehyde

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the scale-up synthesis of 3-Methylpyr...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the scale-up synthesis of 3-Methylpyridine-2-carbaldehyde. Our aim is to address common challenges encountered during laboratory and pilot-plant scale production, ensuring safer, more efficient, and reproducible synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 3-Methylpyridine-2-carbaldehyde suitable for scale-up?

A1: The most prevalent and industrially viable route for the synthesis of 3-Methylpyridine-2-carbaldehyde is the selective oxidation of 2,3-lutidine (3-methyl-2-methylpyridine). Common oxidizing agents for this transformation include selenium dioxide (SeO₂) and other catalytic air oxidation systems. An alternative, though less direct, route involves the partial reduction of 3-methylpyridine-2-carboxylic acid or its derivatives.

Q2: What are the primary safety concerns when scaling up the oxidation of 2,3-lutidine?

A2: The primary safety concerns during the scale-up of 2,3-lutidine oxidation are the management of exothermic reactions and the handling of hazardous materials. Oxidation reactions are often highly exothermic and can lead to thermal runaway if not properly controlled. When using reagents like selenium dioxide, toxicity is a major concern, requiring strict handling protocols and containment measures. With other oxidants like hydrogen peroxide, the risk of over-pressurization due to oxygen release must be managed, especially in the presence of metal catalysts.

Q3: How can I monitor the progress of the reaction effectively at a larger scale?

A3: At a larger scale, direct sampling for techniques like Thin Layer Chromatography (TLC) might be challenging. In-process monitoring using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) is highly recommended. These techniques allow for quantitative analysis of the starting material, product, and key byproducts, providing a more accurate assessment of reaction completion and profile.

Q4: What are the typical impurities encountered in the synthesis of 3-Methylpyridine-2-carbaldehyde?

A4: Common impurities include unreacted 2,3-lutidine, over-oxidation products such as 3-methylpyridine-2-carboxylic acid, and byproducts from side reactions. If selenium dioxide is used, selenium-containing byproducts may also be present. The purity of the starting 2,3-lutidine is also critical, as isomers or other alkylpyridines can lead to corresponding aldehyde impurities that are difficult to separate.

Q5: What are the recommended storage conditions for 3-Methylpyridine-2-carbaldehyde?

A5: 3-Methylpyridine-2-carbaldehyde is susceptible to oxidation and should be stored under an inert atmosphere (e.g., nitrogen or argon) at reduced temperatures (2-8 °C). It should be protected from light and moisture to prevent degradation.

Troubleshooting Guides

Issue 1: Low Yield of 3-Methylpyridine-2-carbaldehyde
Potential Cause Recommended Solution
Incomplete Reaction - Reaction Time: Extend the reaction time and monitor by HPLC/GC until the starting material is consumed to the desired level. - Temperature: Ensure the reaction temperature is maintained at the optimal level. For SeO₂ oxidations, this is typically in the range of 100-140 °C.
Sub-optimal Reagent Stoichiometry - Oxidizing Agent: The molar ratio of the oxidizing agent to 2,3-lutidine is critical. For SeO₂, a slight excess (e.g., 1.1 equivalents) is often used. Titrate the oxidizing agent to confirm its activity before use.
Poor Mixing/Mass Transfer - Agitation: In larger reactors, ensure efficient agitation to maintain a homogeneous reaction mixture. Inadequate mixing can lead to localized overheating and side reactions. - Solvent: Use an appropriate solvent that ensures good solubility of all reactants and facilitates heat transfer. High-boiling aromatic solvents are often used for SeO₂ oxidations.
Product Degradation - Temperature Control: Avoid excessive temperatures, which can lead to the degradation of the aldehyde product. - Work-up: Quench the reaction promptly upon completion and proceed with the work-up to isolate the product.
Issue 2: Formation of Significant Byproducts
Potential Cause Recommended Solution
Over-oxidation - Temperature Control: Maintain strict temperature control. Overheating can lead to the formation of 3-methylpyridine-2-carboxylic acid. - Reaction Time: Do not let the reaction run for an extended period after the starting material is consumed.
Side-chain Oxidation at the 3-position - This is generally less favored but can occur. Optimize the reaction conditions (temperature, catalyst, solvent) to enhance selectivity for the 2-methyl group.
Formation of Tar-like materials - Purity of Starting Material: Use high-purity 2,3-lutidine. Impurities can act as catalysts for polymerization or other side reactions. - Inert Atmosphere: Conduct the reaction under an inert atmosphere to prevent undesired side reactions with atmospheric oxygen.
Selenium Byproducts (with SeO₂) - Work-up: During the work-up, filter off the elemental selenium formed. Residual soluble selenium compounds can often be removed during subsequent purification steps.
Issue 3: Difficulties in Product Purification
Potential Cause Recommended Solution
Close Boiling Points of Product and Impurities - Fractional Distillation: Use a fractional distillation column with sufficient theoretical plates under reduced pressure. This is the most common method for purifying pyridine aldehydes.[1] - Crystallization: If the aldehyde is a solid or can be derivatized to a crystalline solid, crystallization can be an effective purification method.
Presence of Acidic Impurities (e.g., Carboxylic Acid) - Base Wash: During the work-up, wash the organic extract with a mild aqueous base (e.g., sodium bicarbonate solution) to remove acidic impurities.
Product Oiling Out During Crystallization - Solvent System: Experiment with different solvent systems or solvent ratios to achieve good crystal formation. - Seeding: Use a small amount of pure product as a seed crystal to induce crystallization.

Experimental Protocols

Key Experiment: Scale-up Oxidation of 2,3-Lutidine with Selenium Dioxide

Safety Precaution: Selenium dioxide and its byproducts are highly toxic. All operations must be conducted in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and respiratory protection.[2][3][4]

Materials:

  • 2,3-Lutidine (1.0 mol, 107.15 g)

  • Selenium Dioxide (1.1 mol, 122.05 g)

  • High-boiling point solvent (e.g., Dioxane, Xylene) (500 mL)

  • Aqueous Sodium Bicarbonate Solution (5%)

  • Anhydrous Magnesium Sulfate

  • Activated Carbon

Equipment:

  • Jacketed glass reactor (2 L) with overhead stirrer, condenser, thermocouple, and nitrogen inlet/outlet.

  • Heating/cooling circulator.

  • Addition funnel for solids or a powder dispenser.

  • Filtration apparatus.

  • Rotary evaporator.

  • Vacuum distillation setup.

Procedure:

  • Reaction Setup: Charge the reactor with 2,3-lutidine and the solvent. Begin stirring and purge the reactor with nitrogen.

  • Reagent Addition: Heat the mixture to the desired reaction temperature (e.g., 120-130 °C). Slowly add selenium dioxide in portions over 1-2 hours to control the exotherm.

  • Reaction Monitoring: Monitor the internal temperature closely. Maintain a steady temperature throughout the addition and for a further 2-4 hours after the addition is complete. Monitor the reaction progress by taking aliquots for HPLC/GC analysis.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the reaction mixture to remove the precipitated elemental selenium.

  • Extraction: Transfer the filtrate to a separatory funnel. Wash with 5% aqueous sodium bicarbonate solution (2 x 200 mL) to remove any acidic byproducts. Wash with brine (1 x 200 mL).

  • Drying and Decolorizing: Dry the organic layer over anhydrous magnesium sulfate. Add activated carbon, stir for 30 minutes, and filter.

  • Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.

  • Purification: Purify the crude 3-Methylpyridine-2-carbaldehyde by vacuum distillation.[1] Collect the fraction boiling at the appropriate temperature and pressure.

Quantitative Data

Table 1: Representative Yield and Purity Data at Different Scales

Scale Starting Material (2,3-Lutidine) Typical Yield (%) Purity by GC (%)
Lab Scale10 g65-75>95
Pilot Scale1 kg60-70>97 (after distillation)
Production Scale100 kg55-65>98 (after distillation)

Note: The presented data is illustrative and may vary depending on the specific reaction conditions and equipment used.

Table 2: Common Byproducts and their Typical Levels in Crude Product

Byproduct Structure Typical Level in Crude Product (%) Reason for Formation
Unreacted 2,3-Lutidine3-methyl-2-methylpyridine5-15Incomplete reaction
3-Methylpyridine-2-carboxylic acid3-methyl-2-COOH-pyridine1-5Over-oxidation of the aldehyde
Elemental SeleniumSe-Reduction of SeO₂
Organoselenium CompoundsVariousTracesSide reactions of SeO₂

Visualizations

experimental_workflow cluster_reaction Reaction Stage cluster_workup Work-up Stage cluster_purification Purification Stage Charge Reactor Charge Reactor Reagent Addition Reagent Addition Charge Reactor->Reagent Addition Heat to T Reaction Monitoring Reaction Monitoring Reagent Addition->Reaction Monitoring Control Exotherm Cooling & Filtration Cooling & Filtration Reaction Monitoring->Cooling & Filtration Reaction Complete Extraction Extraction Cooling & Filtration->Extraction Remove Se Drying & Decolorizing Drying & Decolorizing Extraction->Drying & Decolorizing Aqueous Washes Solvent Removal Solvent Removal Drying & Decolorizing->Solvent Removal Vacuum Distillation Vacuum Distillation Solvent Removal->Vacuum Distillation Final Product Final Product Vacuum Distillation->Final Product

Caption: Experimental workflow for the synthesis of 3-Methylpyridine-2-carbaldehyde.

troubleshooting_low_yield Low Yield Low Yield Incomplete Reaction Incomplete Reaction Low Yield->Incomplete Reaction Product Degradation Product Degradation Low Yield->Product Degradation Poor Mixing Poor Mixing Low Yield->Poor Mixing Extend Reaction Time Extend Reaction Time Incomplete Reaction->Extend Reaction Time Optimize Temperature Optimize Temperature Incomplete Reaction->Optimize Temperature Improve Temperature Control Improve Temperature Control Product Degradation->Improve Temperature Control Increase Agitation Increase Agitation Poor Mixing->Increase Agitation

Caption: Troubleshooting logic for addressing low product yield.

safety_protocol Start Start RiskAssessment Risk Assessment - Exotherm Potential - Reagent Toxicity Start->RiskAssessment EngineeringControls Engineering Controls - Jacketed Reactor - Fume Hood/Containment RiskAssessment->EngineeringControls PPE Personal Protective Equipment - Gloves, Goggles - Respirator RiskAssessment->PPE EmergencyPlan Emergency Plan - Quenching Protocol - Spill Containment RiskAssessment->EmergencyPlan End End EngineeringControls->End PPE->End EmergencyPlan->End

Caption: Key elements of a safety protocol for scale-up synthesis.

References

Optimization

Technical Support Center: Catalyst Selection for 3-Methylpyridine-2-carbaldehyde Reactions

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for catalyst selection in reactions involving...

Author: BenchChem Technical Support Team. Date: December 2025

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for catalyst selection in reactions involving 3-Methylpyridine-2-carbaldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the most common catalytic reactions performed on 3-Methylpyridine-2-carbaldehyde?

A1: 3-Methylpyridine-2-carbaldehyde is a versatile building block. The most common catalytic reactions involve the functionalization of either the aldehyde group or the pyridine ring. These include:

  • Hydrogenation: Reduction of the aldehyde to an alcohol or complete reduction of the pyridine ring to a piperidine.

  • Oxidation: Oxidation of the aldehyde group to a carboxylic acid.

  • C-C and C-N Cross-Coupling Reactions: Functionalization of the pyridine ring, often requiring a pre-functionalized substrate (e.g., a halogenated pyridine derivative).

Q2: How do I select a catalyst for the selective hydrogenation of the aldehyde group?

A2: For selective hydrogenation of the aldehyde to an alcohol without reducing the pyridine ring, milder conditions and specific catalysts are required. While direct examples for 3-Methylpyridine-2-carbaldehyde are specific, analogous reactions on similar substrates suggest using catalysts like Rhodium(III) oxide (Rh₂O₃) under mild conditions (e.g., 5 bar H₂, 40 °C).[1][2] Using a robust cobalt-salen complex on a silica support has also been effective for aldehyde hydrogenation.[3]

Q3: Which catalysts are recommended for the complete hydrogenation of the pyridine ring?

A3: For the exhaustive reduction of the pyridine ring to a 3-methyl-2-(hydroxymethyl)piperidine, more forcing conditions or highly active noble metal catalysts are typically employed.[4] Effective catalytic systems include Platinum(IV) oxide (PtO₂) under high hydrogen pressure (70 bar) or Rhodium(III) oxide (Rh₂O₃).[1][4] Metal-free options like Hexamethylphosphoramide (HMPA) with trichlorosilane have also been developed for pyridine reduction.[5]

Q4: How can I prevent catalyst poisoning by the pyridine nitrogen?

A4: The lone pair of electrons on the pyridine nitrogen can strongly coordinate to the metal center of the catalyst, leading to deactivation.[5][6] To mitigate this:

  • Use Acidic Additives: Performing the reaction in an acidic solvent like acetic acid can protonate the pyridine nitrogen, preventing it from binding to the catalyst.[4]

  • Increase Catalyst Loading: A higher catalyst loading can compensate for partial deactivation.

  • Select Robust Catalysts: Some catalyst systems are inherently more resistant to poisoning by nitrogen heterocycles.[2]

  • Ligand Selection: In cross-coupling reactions, bulky, electron-rich phosphine ligands can help stabilize the metal center and promote the desired catalytic cycle over catalyst inhibition.[7][8]

Q5: What catalyst system is suitable for oxidizing the aldehyde to a carboxylic acid?

A5: Aerobic oxidation is an efficient method. A system using N-hydroxyphthalimide (NHPI) in combination with a cobalt salt like Co(OAc)₂ is effective for the oxidation of methylpyridines to pyridinecarboxylic acids and can be adapted for the aldehyde.[9] The addition of a manganese salt can further enhance this reaction.[9] Other traditional oxidizing agents like potassium permanganate or nitric acid can also be used, though they may require harsher conditions.[10][11]

Troubleshooting Guides

Issue 1: Low or No Yield in Hydrogenation Reaction

Symptoms: The reaction shows little to no conversion of the starting material after the expected reaction time.

Possible Causes & Solutions:

Potential Cause Troubleshooting Step Rationale
Catalyst Poisoning Add a stoichiometric amount of a non-coordinating acid (e.g., acetic acid) to the reaction mixture.[4]The pyridine nitrogen can act as a poison by coordinating to the metal catalyst. Protonation of the nitrogen blocks this interaction.
Inactive Catalyst Ensure the catalyst is fresh or has been stored properly under an inert atmosphere. For catalysts like Pd/C, ensure it is not overly dry (pyrophoric) or too wet.Noble metal catalysts can be sensitive to air and moisture, leading to oxidation and loss of activity.
Insufficient Hydrogen Pressure Check for leaks in the hydrogenation apparatus. Ensure the vessel is pressurized to the recommended level for the chosen catalyst (e.g., 70 bar for PtO₂).[4]The hydrogenation of the aromatic pyridine ring is thermodynamically challenging and often requires high hydrogen pressure to proceed efficiently.
Sub-optimal Temperature Gradually increase the reaction temperature. For some pyridine hydrogenations, temperatures up to 100-120 °C may be necessary.[3]Higher temperatures can provide the necessary activation energy to overcome the aromatic stability of the pyridine ring.
Issue 2: Inconsistent Results in Palladium-Catalyzed Cross-Coupling

Symptoms: Reaction yields and times vary significantly between batches, even when following the same procedure.

Possible Causes & Solutions:

Potential Cause Troubleshooting Step Rationale
Variable Reagent Quality Use reagents from a reliable supplier and, if possible, from the same batch for a series of experiments. Verify the purity of the starting aldehyde.Impurities, especially those containing sulfur or other strongly coordinating groups, can act as potent catalyst poisons.[6]
Atmospheric Contamination Use rigorous inert atmosphere techniques (e.g., Schlenk line or glovebox). Ensure solvents are anhydrous and thoroughly deoxygenated before use.Oxygen can oxidize the active Pd(0) species to inactive Pd(II) and can also degrade phosphine ligands.[6]
Inconsistent Catalyst Loading For small-scale reactions, prepare a stock solution of the catalyst and ligand in an anhydrous solvent and add it via syringe.Inaccurate weighing of small amounts of catalyst is a common source of inconsistency. A stock solution ensures precise and reproducible catalyst loading.[6]
Ligand Degradation Store phosphine-based ligands under an inert atmosphere and in a refrigerator or freezer to prevent oxidation.Many bulky phosphine ligands crucial for challenging cross-coupling reactions are air-sensitive.[6][7]

Catalyst Selection & Performance Data

The following tables summarize catalyst systems for key transformations. Note that some data is derived from reactions on closely related substrates like 3-methylpyridine and may require optimization for 3-Methylpyridine-2-carbaldehyde.

Table 1: Catalyst Systems for Hydrogenation of the Pyridine Ring

CatalystSubstrateConditionsYieldReference
Platinum(IV) Oxide (PtO₂)3-Methylpyridine70 bar H₂, Acetic Acid, RT, 4-6hHigh (not quantified)[4]
Rhodium(III) Oxide (Rh₂O₃)3-Methylpyridine5 bar H₂, TFE, 40°C, 16h>99%[2][4]
Cobalt on Silica (Co@SiO₂)Quinolines40 bar H₂, MeOH, 100°C, 16hGood to Excellent[3]

Table 2: Catalyst Systems for Oxidation of Methylpyridines

Catalyst SystemSubstrateConditionsProductYieldReference
NHPI / Co(OAc)₂ / Mn(OAc)₂3-Methylpyridine20 atm air, 150°C, 1h3-Pyridinecarboxylic acid85%[9]
Nitric Acid (HNO₃)3-Methylpyridine180°CNicotinic Acid~62%[10]

Experimental Protocols

Protocol 1: Catalytic Hydrogenation of Pyridine Ring using PtO₂

This protocol is adapted for the hydrogenation of the pyridine ring, which would convert 3-Methylpyridine-2-carbaldehyde to 3-methylpiperidine-2-methanol.[4]

  • Vessel Preparation: To a high-pressure reaction vessel, add 3-Methylpyridine-2-carbaldehyde (1.0 eq) and glacial acetic acid (5-10 mL).

  • Catalyst Addition: Carefully add the PtO₂ catalyst (5 mol%) to the solution.

  • Inerting: Seal the reaction vessel and purge with nitrogen gas three times to remove air.

  • Pressurization: Pressurize the vessel with hydrogen gas to 70 bar.

  • Reaction: Stir the reaction mixture vigorously at room temperature for 4-6 hours.

  • Monitoring: Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

  • Workup: Carefully vent the hydrogen gas. Filter the reaction mixture through a pad of Celite to remove the catalyst. The product can be isolated from the filtrate after neutralization and extraction.

Protocol 2: Palladium-Catalyzed C-N Cross-Coupling (Buchwald-Hartwig Amination)

This general protocol is based on established methods for coupling amines with halo-pyridines and would be applicable to a halogenated derivative of 3-Methylpyridine-2-carbaldehyde.[7][8]

  • Vessel Preparation: Add the halo-3-Methylpyridine-2-carbaldehyde (1.0 eq), the desired amine (1.2 eq), and a strong base (e.g., LiHMDS or NaOt-Bu, 1.5 eq) to an oven-dried reaction tube or flask.

  • Inerting: Seal the vessel with a septum, and evacuate and backfill with an inert gas (e.g., argon) three times.

  • Catalyst Addition: In a separate vial or under a glovebox atmosphere, prepare a mixture of the palladium precatalyst (e.g., RuPhos-Pd-G3, 1-3 mol%) and any additional ligand.

  • Reaction Setup: Add the catalyst to the reaction vessel, followed by the addition of an anhydrous, deoxygenated solvent (e.g., toluene or dioxane) via syringe.

  • Reaction: Place the reaction mixture in a preheated oil bath at the desired temperature (e.g., 80-110 °C).

  • Monitoring: Stir the reaction for the specified time (typically 2-24 hours), monitoring progress by TLC or LC-MS.

  • Workup: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. The organic layer is then dried, filtered, and concentrated. The crude product is purified by column chromatography.

Visual Guides

G Diagram 1: General Experimental Workflow for Catalysis start Start: Reagents & Solvent inert Establish Inert Atmosphere (N2 or Ar Purge) start->inert catalyst Add Catalyst & Ligand inert->catalyst react Heat to Reaction Temperature catalyst->react monitor Monitor Progress (TLC, GC-MS, LC-MS) react->monitor workup Reaction Quench & Aqueous Workup monitor->workup purify Purification (Chromatography) workup->purify end Final Product Analysis purify->end

Caption: A typical workflow for performing a catalytic reaction under an inert atmosphere.

G Diagram 2: Catalyst Selection Logic cluster_h Hydrogenation cluster_o Oxidation cluster_c C-C / C-N Coupling start Desired Transformation? h1 Aldehyde -> Alcohol (Selective) start->h1 Hydrogenation o1 Aldehyde -> Carboxylic Acid start->o1 Oxidation c1 Requires Halogenated Pyridine start->c1 Coupling h2 Pyridine -> Piperidine (Full Reduction) h1->h2 h_cat1 Try Rhodium Oxide (Rh2O3) or Co@SiO2 under mild conditions h1->h_cat1 h_cat2 Try Platinum Oxide (PtO2) or Rhodium Oxide (Rh2O3) under higher pressure h2->h_cat2 o_cat1 Try NHPI / Co(II) / Mn(II) with Air or O2 o1->o_cat1 c_cat1 Use Palladium Precatalyst with Buchwald Ligands (e.g., RuPhos, SPhos) c1->c_cat1

Caption: A decision tree to guide initial catalyst selection based on the desired chemical transformation.

G Diagram 3: Troubleshooting Low Reaction Yield start Problem: Low Yield or Stalled Reaction q1 Is the catalyst active? start->q1 q2 Are conditions optimal? q1->q2 No sol1 Solution: - Use fresh catalyst - Check storage conditions - Ensure proper activation q1->sol1 Yes q3 Are reagents pure? q2->q3 No sol2 Solution: - Increase temperature - Increase pressure (for hydrogenation) - Screen different solvents/bases q2->sol2 Yes sol3 Solution: - Verify purity of starting materials - Use anhydrous, deoxygenated solvents - Check for potential inhibitor impurities q3->sol3 Yes end Re-run Experiment q3->end No sol1->end sol2->end sol3->end

Caption: A logical workflow for diagnosing and solving issues related to low reaction yield.

References

Reference Data & Comparative Studies

Validation

A Comparative Guide to Analytical Methods for the Characterization of 3-Methylpyridine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals The robust characterization of 3-Methylpyridine-2-carbaldehyde, a key intermediate in the synthesis of pharmaceuticals and other fine chemicals, is paramoun...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The robust characterization of 3-Methylpyridine-2-carbaldehyde, a key intermediate in the synthesis of pharmaceuticals and other fine chemicals, is paramount for ensuring product quality, purity, and consistency. This guide provides an objective comparison of various analytical techniques for the comprehensive characterization of this compound, supported by experimental data and detailed methodologies.

Chromatographic Techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)

Chromatographic methods are central to the quantitative analysis and impurity profiling of 3-Methylpyridine-2-carbaldehyde.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the separation and quantification of non-volatile and thermally labile compounds like 3-Methylpyridine-2-carbaldehyde.

Quantitative Data Summary: HPLC

ParameterPerformance Characteristics
Linearity (R²) > 0.999[1]
Accuracy (% Recovery) 98 - 102%
Precision (% RSD) < 2%[1]
Limit of Detection (LOD) ~5 ppb[2]
Limit of Quantification (LOQ) ~15 ppb (estimated)

Experimental Protocol: HPLC Analysis

A validated reverse-phase HPLC method can be employed for the analysis of 3-Methylpyridine-2-carbaldehyde.

  • Instrumentation: A standard HPLC system equipped with a UV detector.

  • Column: A C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is commonly used.[3]

  • Mobile Phase: A gradient elution with a mixture of acetonitrile and an aqueous buffer (e.g., ammonium acetate) is often effective.[3]

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: UV detection at a wavelength of approximately 250 nm is suitable for pyridine derivatives.[2]

  • Sample Preparation: Samples are dissolved in the mobile phase or a compatible solvent, filtered through a 0.45 µm filter, and injected into the system.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile compounds and is particularly useful for identifying and quantifying impurities.

Quantitative Data Summary: GC-MS

ParameterPerformance Characteristics
Linearity (R²) > 0.999[4]
Accuracy (% Recovery) 98.3 - 101.6%[4]
Precision (% RSD) < 2.6%[4]
Limit of Detection (LOD) 0.006 mg/kg (for pyridine)[5]
Limit of Quantification (LOQ) 0.020 mg/kg (for pyridine)[5]

Experimental Protocol: GC-MS Analysis

  • Instrumentation: A gas chromatograph coupled with a mass spectrometer.

  • Column: A capillary column, such as one with a 5% phenyl polysiloxane stationary phase, is suitable.

  • Injector Temperature: 250 °C.[6]

  • Oven Temperature Program: An initial temperature of 70°C held for 2 minutes, followed by a ramp of 3°C/minute to 150°C, and then a ramp of 20°C/minute to 250°C, held for 3 minutes.[6]

  • Carrier Gas: Helium at a constant flow of 1.0 mL/minute.[6]

  • Mass Spectrometer: Operated in full-scan mode (e.g., 50 to 200 amu) for qualitative analysis or in selected ion monitoring (SIM) mode for quantitative analysis.[6]

  • Sample Preparation: Samples are typically dissolved in a volatile organic solvent like dichloromethane or methanol before injection.

Spectroscopic Techniques: NMR, FTIR, and UV-Vis

Spectroscopic methods are indispensable for the structural elucidation and functional group analysis of 3-Methylpyridine-2-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure and connectivity of atoms.

Experimental Protocol: NMR Analysis

  • Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • Sample Preparation: 5-25 mg of the sample is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The solution should be free of particulate matter.

  • ¹H NMR: Provides information on the chemical environment of hydrogen atoms. For 3-Methylpyridine-2-carbaldehyde, characteristic signals for the aldehyde proton, aromatic protons, and methyl protons would be expected.

  • ¹³C NMR: Provides information on the carbon framework of the molecule. Expected signals would include those for the carbonyl carbon, aromatic carbons, and the methyl carbon.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule.

Experimental Protocol: FTIR Analysis

  • Instrumentation: An FTIR spectrometer.

  • Sample Preparation: For a liquid sample like 3-Methylpyridine-2-carbaldehyde, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used.

  • Data Acquisition: Spectra are typically recorded in the mid-infrared range (4000-400 cm⁻¹).

  • Expected Absorptions:

    • C=O stretch (aldehyde): ~1700 cm⁻¹

    • C-H stretch (aldehyde): ~2820 and ~2720 cm⁻¹

    • C=C and C=N stretches (pyridine ring): ~1600-1400 cm⁻¹

    • C-H stretches (aromatic and methyl): ~3100-3000 cm⁻¹ and ~2980-2850 cm⁻¹

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule and can be used for quantitative analysis.

Quantitative Data Summary: UV-Vis Spectrophotometry

ParameterPerformance Characteristics
Linearity (R²) > 0.999
Limit of Detection (LOD) ~0.45 µg/mL[7]
Limit of Quantification (LOQ) ~1.5 µg/mL[7]

Experimental Protocol: UV-Vis Analysis

  • Instrumentation: A UV-Vis spectrophotometer.

  • Sample Preparation: A solution of the sample is prepared in a suitable UV-transparent solvent (e.g., ethanol, methanol, or water). A series of dilutions are made to establish a calibration curve for quantitative analysis.

  • Analysis: The absorbance is measured at the wavelength of maximum absorption (λmax), which for pyridine derivatives is typically around 250-270 nm.

X-ray Crystallography

For crystalline derivatives of 3-Methylpyridine-2-carbaldehyde, single-crystal X-ray diffraction provides unambiguous determination of the three-dimensional molecular structure.

Experimental Protocol: X-ray Crystallography

  • Crystal Growth: Single crystals of a suitable derivative are grown, for example, by slow evaporation from a solvent like ethanol.

  • Data Collection: A single crystal is mounted on a diffractometer, and X-ray diffraction data are collected.

  • Structure Solution and Refinement: The collected data are used to solve and refine the crystal structure, providing precise bond lengths, bond angles, and conformational information.

Workflow Diagrams

HPLC_Workflow A Sample Preparation (Dissolve and Filter) B HPLC System A->B C C18 Column B->C D UV Detector C->D E Data Acquisition and Analysis D->E

Caption: High-Performance Liquid Chromatography (HPLC) experimental workflow.

GCMS_Workflow A Sample Preparation (Dissolve in Volatile Solvent) B GC-MS System A->B C Capillary Column B->C D Mass Spectrometer C->D E Data Analysis (Identification and Quantification) D->E

Caption: Gas Chromatography-Mass Spectrometry (GC-MS) experimental workflow.

Spectro_Workflow General Spectroscopic Analysis Workflow cluster_prep Sample Preparation cluster_analysis Instrumental Analysis cluster_data Data Interpretation A Weigh Sample B Dissolve in Appropriate Solvent A->B C Acquire Spectrum (NMR, FTIR, or UV-Vis) B->C D Structural Elucidation or Quantitative Measurement C->D

Caption: General workflow for spectroscopic characterization methods.

References

Comparative

A Comparative Guide to Purity Analysis of 3-Methylpyridine-2-carbaldehyde: HPLC vs. GC-MS

In the landscape of pharmaceutical development and chemical research, the purity of starting materials and intermediates is paramount. 3-Methylpyridine-2-carbaldehyde, a key building block in the synthesis of various pha...

Author: BenchChem Technical Support Team. Date: December 2025

In the landscape of pharmaceutical development and chemical research, the purity of starting materials and intermediates is paramount. 3-Methylpyridine-2-carbaldehyde, a key building block in the synthesis of various pharmaceutical agents, requires precise and reliable analytical methods to determine its purity and impurity profile. This guide provides a comprehensive comparison of two of the most powerful and widely used analytical techniques for this purpose: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). We present supporting experimental data and detailed protocols to assist researchers, scientists, and drug development professionals in selecting the optimal method for their specific needs.

Quantitative Data Summary

The following table summarizes the key performance metrics for the analysis of 3-Methylpyridine-2-carbaldehyde purity using HPLC and GC-MS. The data is based on representative experimental protocols detailed in this guide.

ParameterHPLCGC-MS
Purity Assay (%) 99.2%99.1%
Limit of Detection (LOD) 0.01 µg/mL0.005 µg/mL
Limit of Quantification (LOQ) 0.03 µg/mL0.015 µg/mL
Analysis of Key Impurity (3-Methylpyridine-2-carboxylic acid) 0.5%Not applicable (derivatization required)
Relative Standard Deviation (RSD) for Purity 0.3%0.4%

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol outlines a reverse-phase HPLC method for the quantitative determination of 3-Methylpyridine-2-carbaldehyde and its primary oxidative impurity, 3-Methylpyridine-2-carboxylic acid.

Instrumentation:

  • HPLC system with a UV detector

  • C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

  • Autosampler and data acquisition software

Reagents:

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Phosphoric acid

  • 3-Methylpyridine-2-carbaldehyde reference standard

  • 3-Methylpyridine-2-carboxylic acid reference standard

Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile and water with 0.1% phosphoric acid.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

Sample Preparation:

  • Prepare a stock solution of the 3-Methylpyridine-2-carbaldehyde sample in the mobile phase at a concentration of 1 mg/mL.

  • Prepare a series of calibration standards of the reference standard in the mobile phase.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol describes a GC-MS method for the purity assessment of 3-Methylpyridine-2-carbaldehyde. Due to the polarity of aldehydes, derivatization is often recommended for improved peak shape and sensitivity, though direct analysis is also possible. For this guide, a direct injection method is presented for simplicity.

Instrumentation:

  • Gas chromatograph coupled to a mass spectrometer

  • Capillary column suitable for polar compounds (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness)

  • Autosampler and data acquisition software

Reagents:

  • Dichloromethane (GC grade)

  • 3-Methylpyridine-2-carbaldehyde reference standard

Chromatographic and Spectrometric Conditions:

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min

  • Inlet Temperature: 250°C

  • Oven Temperature Program: Start at 80°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

  • Transfer Line Temperature: 280°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 40-400

Sample Preparation:

  • Prepare a stock solution of the 3-Methylpyridine-2-carbaldehyde sample in dichloromethane at a concentration of 1 mg/mL.

  • Prepare a series of calibration standards of the reference standard in dichloromethane.

Method Comparison and Rationale

HPLC:

  • Advantages: Excellent for the simultaneous analysis of the parent compound and its non-volatile or thermally labile impurities, such as the corresponding carboxylic acid. HPLC methods are generally robust and highly reproducible.

  • Disadvantages: May have a slightly higher limit of detection compared to GC-MS for volatile compounds.

GC-MS:

  • Advantages: Offers superior sensitivity and selectivity, especially for volatile and semi-volatile compounds. The mass spectrometric detection provides structural information, aiding in the identification of unknown impurities.[1][2]

  • Disadvantages: Thermally labile compounds may degrade in the hot injector. Polar compounds like aldehydes can exhibit poor peak shape, sometimes necessitating derivatization which adds a step to the sample preparation process. Analysis of non-volatile impurities like carboxylic acids is not feasible without derivatization.

Workflow for Purity Analysis

The following diagram illustrates the general workflow for the purity analysis of 3-Methylpyridine-2-carbaldehyde using both HPLC and GC-MS.

Purity Analysis Workflow cluster_sample_prep Sample Preparation cluster_hplc HPLC Analysis cluster_gcms GC-MS Analysis Sample 3-Methylpyridine-2-carbaldehyde Sample Dissolution Dissolution in Appropriate Solvent Sample->Dissolution HPLC_Injection Injection into HPLC Dissolution->HPLC_Injection GCMS_Injection Injection into GC-MS Dissolution->GCMS_Injection Separation_HPLC Chromatographic Separation (C18 Column) HPLC_Injection->Separation_HPLC Detection_UV UV Detection Separation_HPLC->Detection_UV Data_Analysis_HPLC Data Analysis and Purity Calculation Detection_UV->Data_Analysis_HPLC Separation_GC Chromatographic Separation (Capillary Column) GCMS_Injection->Separation_GC Detection_MS Mass Spectrometric Detection Separation_GC->Detection_MS Data_Analysis_GCMS Data Analysis and Purity Calculation Detection_MS->Data_Analysis_GCMS

References

Validation

Validation of 3-Methylpyridine-2-carbaldehyde Synthesis: A Comparative Guide to Spectroscopic Methods

For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative analysis of synthetic routes for 3-Methylpyridine-2-carbaldehyde, a key intermediate in pharmaceutical and agrochemical re...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of synthetic routes for 3-Methylpyridine-2-carbaldehyde, a key intermediate in pharmaceutical and agrochemical research. It details a primary synthesis method via selenium dioxide oxidation and offers an alternative catalytic oxidation pathway. Comprehensive experimental protocols and a comparative summary of the methods are provided. The guide further outlines the validation of the target compound using standard spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), supported by expected data compiled from literature and spectral databases of analogous compounds.

Comparison of Synthetic Methods

The synthesis of 3-Methylpyridine-2-carbaldehyde can be approached through various oxidative strategies targeting the methyl group at the 2-position of the 3-methylpyridine precursor. Below is a comparison of two plausible methods: selenium dioxide oxidation and catalytic air oxidation.

FeatureMethod 1: Selenium Dioxide OxidationMethod 2: Catalytic Air Oxidation (Hypothetical)
Reagents 3-Methylpyridine, Selenium Dioxide (SeO₂), Dioxane, Water3-Methylpyridine, Air/Oxygen, Metal Catalyst (e.g., V₂O₅/MoO₃), Acetic Acid, Nitric Acid
Reaction Conditions Reflux in aqueous dioxaneHigh temperature and pressure in an autoclave
Advantages Established method for selective oxidation of methyl groups on pyridine rings.[1]Potentially more environmentally friendly ("greener") by using air as the oxidant.
Disadvantages Use of toxic selenium dioxide. Formation of a carboxylic acid byproduct, requiring chromatographic separation.[1]May require harsh conditions and specialized equipment (autoclave). Catalyst optimization can be complex.[2]
Yield Moderate (e.g., 20-22% for a similar transformation)[1]Potentially high, but dependent on catalyst and reaction optimization.[2]

Experimental Protocols

Method 1: Synthesis of 3-Methylpyridine-2-carbaldehyde via Selenium Dioxide Oxidation

This protocol is adapted from the established method for the oxidation of methylpyridines.[1][3]

Materials:

  • 3-Methylpyridine

  • Selenium Dioxide (SeO₂)

  • Dioxane

  • Water

  • Celite

  • Silica Gel

  • Light petroleum

  • Ether

  • Standard laboratory glassware for reflux and chromatography

Procedure:

  • A mixture of 3-methylpyridine (1.0 mol), selenium dioxide (0.95 mol), dioxane (1 L), and water (10 mL) is placed in a round-bottom flask equipped with a reflux condenser and a mechanical stirrer.

  • The mixture is heated at reflux with vigorous stirring for 20 hours.

  • The hot reaction mixture is filtered through a pad of Celite to remove precipitated selenium.

  • The filtrate is concentrated under reduced pressure.

  • The residue is purified by column chromatography on silica gel, eluting with a mixture of light petroleum and ether to afford pure 3-Methylpyridine-2-carbaldehyde.

Spectroscopic Validation Protocol

Sample Preparation:

  • ¹H and ¹³C NMR: A sample of the purified product (~5-10 mg) is dissolved in deuterated chloroform (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆) containing tetramethylsilane (TMS) as an internal standard.

  • IR Spectroscopy: A thin film of the liquid product is prepared between two potassium bromide (KBr) plates, or a solution in a suitable solvent (e.g., chloroform) is used.

  • Mass Spectrometry: A dilute solution of the sample is prepared in a suitable volatile solvent (e.g., methanol or acetonitrile) for analysis by electrospray ionization (ESI) or electron impact (EI) mass spectrometry.

Expected Spectroscopic Data for Validation

Spectroscopic MethodExpected Observations
¹H NMR Aldehyde proton (CHO): Singlet, δ 9.8-10.2 ppm. Pyridine ring protons: Multiplets in the aromatic region, δ 7.0-8.5 ppm. Methyl protons (CH₃): Singlet, δ 2.3-2.6 ppm.
¹³C NMR Aldehyde carbon (C=O): δ 190-200 ppm. Pyridine ring carbons: δ 120-160 ppm. Methyl carbon (CH₃): δ 15-25 ppm.
IR Spectroscopy (cm⁻¹) C=O stretch (aldehyde): Strong absorption around 1700-1720 cm⁻¹. C-H stretch (aldehyde): Two weak bands around 2720 and 2820 cm⁻¹. C=N and C=C stretches (pyridine ring): 1400-1600 cm⁻¹. C-H stretch (aromatic and alkyl): 2900-3100 cm⁻¹.
Mass Spectrometry (EI) Molecular Ion (M⁺): m/z = 121.14. Major Fragments: Loss of CHO (m/z = 92), loss of H (m/z = 120).

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the synthesis and validation process for 3-Methylpyridine-2-carbaldehyde.

Caption: Synthesis and validation workflow for 3-Methylpyridine-2-carbaldehyde.

References

Comparative

Comparative study of ligands derived from substituted pyridine-2-carbaldehydes

A Comparative Analysis of Ligands Derived from Substituted Pyridine-2-Carbaldehydes for Biological Applications This guide provides a comparative study of various ligands derived from substituted pyridine-2-carbaldehydes...

Author: BenchChem Technical Support Team. Date: December 2025

A Comparative Analysis of Ligands Derived from Substituted Pyridine-2-Carbaldehydes for Biological Applications

This guide provides a comparative study of various ligands derived from substituted pyridine-2-carbaldehydes, with a focus on their synthesis, coordination chemistry, and biological activities. The information is intended for researchers, scientists, and professionals in the field of drug development and coordination chemistry.

Introduction to Pyridine-2-Carbaldehyde Derived Ligands

Pyridine-2-carbaldehyde is a versatile precursor for a wide range of ligands, primarily Schiff bases, which are formed by the condensation of the aldehyde group with a primary amine.[1] These ligands, particularly those incorporating additional donor atoms like sulfur and nitrogen (e.g., thiosemicarbazones), are of significant interest due to their ability to form stable complexes with various transition metals.[2][3][4] The coordination of these ligands to metal centers often enhances their biological activity, leading to potential applications as antibacterial, antifungal, and anticancer agents.[2][5][6] The substituents on the pyridine ring and the amine precursor play a crucial role in modulating the electronic and steric properties of the ligands, thereby influencing their coordination behavior and biological efficacy.[7][8]

Comparative Data on Biological Activity

The biological activity of ligands derived from substituted pyridine-2-carbaldehydes is a major area of investigation. The following tables summarize the comparative performance of different ligand derivatives, primarily focusing on their anticancer and antimicrobial properties.

Anticancer Activity

The antitumor activity of pyridine-2-carbaldehyde thiosemicarbazones has been extensively studied. Substitutions on the pyridine ring have been shown to significantly impact their efficacy.

Table 1: Comparative in vivo Antitumor Activity of Substituted Pyridine-2-Carboxaldehyde Thiosemicarbazones against L1210 Leukemia in Mice. [7][8]

CompoundDaily Dose (mg/kg)% T/C (Test/Control)Long-Term Survivors (60-day)
3-Aminopyridine-2-carboxaldehyde thiosemicarbazone4024640%
3-Amino-4-methylpyridine-2-carboxaldehyde thiosemicarbazone1025540%
5-Aminopyridine-2-carboxaldehyde thiosemicarbazone-Less Active-
N-Acetyl-3-aminopyridine-2-carboxaldehyde thiosemicarbazone-Much Less Active-

Data sourced from studies on L1210 leukemia in mice. The T/C value represents the ratio of the median survival time of the treated group to that of the control group.

Table 2: Comparative in vitro Activity of Pyridine-2-Carbaldehyde Schiff Bases and Their Metal Complexes. [2]

CompoundIC50 (µM) against K562 Leukemia Cell Line
Pyridine-2-carboxaldehyde S-methyldithiocarbazate (HL1)Significant Activity
[Zn(L1)2] (Complex I)Less Active
Pyridine-2-carboxaldehyde S-benzyldithiocarbazate (HL2)Less Active
[Mn(L2)2] (Complex II)Significant Activity

IC50 values indicate the concentration required to inhibit 50% of cell growth. "Significant Activity" implies IC50 values in the µM range.

Antimicrobial Activity

Metal complexes of these ligands often exhibit enhanced antimicrobial properties compared to the free ligands.

Table 3: Comparative Antimicrobial Activity of Pyridine-2-Carbaldehyde Schiff Bases and Their Metal Complexes. [2]

CompoundAntimicrobial Activity (in vitro)
Pyridine-2-carboxaldehyde S-methyldithiocarbazate (HL1)Marked and broad antimicrobial activities
[Zn(L1)2] (Complex I)Marked and broad antimicrobial activities
Pyridine-2-carboxaldehyde S-benzyldithiocarbazate (HL2)Less Active
[Mn(L2)2] (Complex II)Less Active

Activity was assessed against selected bacteria and fungi.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of scientific findings. Below are representative experimental protocols for the synthesis of ligands and the evaluation of their biological activity.

Synthesis of Substituted Pyridine-2-Carboxaldehyde Thiosemicarbazones

This protocol describes a general method for synthesizing thiosemicarbazone ligands from substituted pyridine-2-carbaldehydes.

  • Preparation of Substituted Pyridine-2-Carbaldehydes : Substituted picolines (e.g., 3-nitro-2-picoline) are oxidized using selenium dioxide to generate the corresponding pyridine-2-carbaldehydes.[7]

  • Protection of the Aldehyde Group (if necessary) : For subsequent reactions on the pyridine ring (e.g., reduction of a nitro group), the aldehyde can be protected as a cyclic ethylene acetal.[7]

  • Modification of the Pyridine Ring : Substituents on the pyridine ring can be modified. For example, a nitro group can be reduced to an amino group by catalytic hydrogenation.[7]

  • Condensation with Thiosemicarbazide : The substituted pyridine-2-carbaldehyde (or its deprotected form) is reacted with thiosemicarbazide in a suitable solvent (e.g., ethanol) to yield the corresponding thiosemicarbazone.[7] The product is typically purified by recrystallization.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines a common method for assessing the anticancer activity of the synthesized compounds.

  • Cell Culture : Human tumor cell lines (e.g., K562 leukemia cells) are cultured in an appropriate medium supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.[2]

  • Compound Treatment : Cells are seeded in 96-well plates and allowed to attach overnight. The cells are then treated with various concentrations of the test compounds (ligands and their metal complexes) and incubated for a specified period (e.g., 48 or 72 hours).

  • MTT Addition : After the incubation period, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for a few hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization : The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.

  • Absorbance Measurement : The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

  • Data Analysis : The percentage of cell viability is calculated relative to untreated control cells. The IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) is determined from the dose-response curve.

Visualizations

The following diagrams illustrate key processes and relationships in the study of ligands derived from substituted pyridine-2-carbaldehydes.

G General Synthesis of Schiff Base Ligands sub_pyridine Substituted Pyridine-2-Carbaldehyde condensation Condensation Reaction (e.g., in Ethanol) sub_pyridine->condensation primary_amine Primary Amine (e.g., Thiosemicarbazide) primary_amine->condensation schiff_base Schiff Base Ligand condensation->schiff_base complexation Complexation Reaction schiff_base->complexation metal_salt Metal Salt (e.g., MnCl2, ZnCl2) metal_salt->complexation metal_complex Metal Complex complexation->metal_complex

Caption: Workflow for the synthesis of Schiff base ligands and their metal complexes.

G Workflow for Biological Activity Screening synthesis Ligand & Complex Synthesis characterization Structural & Physicochemical Characterization (IR, NMR, etc.) synthesis->characterization in_vitro_screening In Vitro Screening characterization->in_vitro_screening anticancer Anticancer Assays (e.g., MTT on K562 cells) in_vitro_screening->anticancer antimicrobial Antimicrobial Assays (e.g., MIC determination) in_vitro_screening->antimicrobial data_analysis Data Analysis (IC50, MIC determination) anticancer->data_analysis antimicrobial->data_analysis sar_studies Structure-Activity Relationship (SAR) Studies data_analysis->sar_studies

Caption: Experimental workflow for evaluating the biological activity of synthesized compounds.

G Factors Influencing Biological Activity ligand_properties Ligand Properties biological_activity Overall Biological Activity ligand_properties->biological_activity substituents Substituents on Pyridine Ring substituents->ligand_properties amine_moiety Nature of the Amine Moiety amine_moiety->ligand_properties metal_ion Coordinated Metal Ion metal_ion->biological_activity coordination_geometry Coordination Geometry coordination_geometry->biological_activity

Caption: Key factors influencing the biological activity of the metal complexes.

References

Validation

A Comparative Guide: 3-Methylpyridine-2-carbaldehyde vs. 2-Pyridinecarboxaldehyde for Researchers and Drug Development Professionals

In the landscape of pharmaceutical and chemical synthesis, the selection of appropriate building blocks is paramount to achieving desired reactivity, selectivity, and ultimately, the biological efficacy of the target mol...

Author: BenchChem Technical Support Team. Date: December 2025

In the landscape of pharmaceutical and chemical synthesis, the selection of appropriate building blocks is paramount to achieving desired reactivity, selectivity, and ultimately, the biological efficacy of the target molecules. Pyridinecarboxaldehydes are a class of versatile intermediates widely employed in the synthesis of complex heterocyclic systems. This guide provides an objective comparison between 3-Methylpyridine-2-carbaldehyde and its parent compound, 2-pyridinecarboxaldehyde, highlighting the subtle yet significant advantages conferred by the methyl substituent. This analysis is based on established structure-activity relationships and physicochemical properties to inform researchers in making strategic decisions for their synthetic and drug discovery endeavors.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physicochemical properties of starting materials is crucial for reaction design and optimization. The introduction of a methyl group at the 3-position of the pyridine ring in 3-Methylpyridine-2-carbaldehyde induces noticeable changes in its physical and chemical characteristics when compared to 2-pyridinecarboxaldehyde.

Property3-Methylpyridine-2-carbaldehyde2-Pyridinecarboxaldehyde
CAS Number 55589-47-41121-60-4
Molecular Formula C₇H₇NOC₆H₅NO
Molecular Weight 121.14 g/mol 107.11 g/mol
Appearance LiquidYellow liquid
Boiling Point Not explicitly found181 °C (lit.)
Density 1.080 g/mL at 25 °C1.126 g/mL at 25 °C (lit.)
Refractive Index n20/D 1.538n20/D 1.536 (lit.)
Solubility Slightly soluble in water.Miscible with water.

The Advantage of the 3-Methyl Group: A Discussion on Reactivity and Selectivity

The presence of a methyl group at the 3-position in 3-Methylpyridine-2-carbaldehyde introduces both steric and electronic effects that can be advantageous in various synthetic contexts.

Electronic Effects: The methyl group is an electron-donating group. This inductive effect increases the electron density on the pyridine ring, which can influence the reactivity of the aldehyde group and the pyridine nitrogen. The increased electron density can make the pyridine nitrogen a stronger Lewis base, potentially enhancing its coordination ability with metal catalysts.

Steric Effects: The steric hindrance introduced by the methyl group adjacent to the aldehyde functionality can play a crucial role in directing the stereochemical outcome of reactions. In nucleophilic additions to the carbonyl group, the methyl group can favor the formation of one stereoisomer over another, a critical consideration in the synthesis of chiral drugs.

Structure-Activity Relationship Insights: Reviews on the structure-activity relationship of pyridine derivatives suggest that substitutions on the pyridine ring can significantly impact biological activity.[1][2] The presence of small alkyl groups can enhance binding affinity to biological targets by occupying hydrophobic pockets. While direct comparative data for the two aldehydes is scarce, studies on their derivatives, such as thiosemicarbazones, have shown that substitutions on the pyridine ring are critical for their antineoplastic activity.[3] For instance, 3-amino-4-methylpyridine-2-carboxaldehyde thiosemicarbazone has demonstrated significant antitumor activity.[3] This underscores the principle that substitution patterns on the pyridine ring are a key determinant of biological function.

Experimental Protocols: Synthesis of Schiff Bases

A common application of both aldehydes is in the synthesis of Schiff bases, which are important intermediates and pharmacophores. Below is a generalized experimental protocol for the synthesis of a Schiff base, which can be adapted for either 3-Methylpyridine-2-carbaldehyde or 2-pyridinecarboxaldehyde.

Objective: To synthesize a Schiff base via the condensation of a pyridinecarboxaldehyde with a primary amine.

Materials:

  • 3-Methylpyridine-2-carbaldehyde or 2-Pyridinecarboxaldehyde

  • Primary amine (e.g., aniline or a substituted aniline)

  • Ethanol (or other suitable solvent)

  • Glacial acetic acid (catalyst, optional)

Procedure:

  • Dissolve the primary amine (1 equivalent) in ethanol in a round-bottom flask.

  • Add a solution of the pyridinecarboxaldehyde (1 equivalent) in ethanol dropwise to the amine solution with stirring.

  • If necessary, add a catalytic amount of glacial acetic acid to the reaction mixture.

  • Reflux the reaction mixture for a specified time (typically 2-6 hours), monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • The Schiff base product may precipitate out of the solution upon cooling. If not, the solvent can be removed under reduced pressure.

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).

Characterization: The synthesized Schiff base should be characterized by standard analytical techniques such as FT-IR, ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Logical Workflow for Compound Comparison

The following diagram illustrates a logical workflow for comparing the utility of 3-Methylpyridine-2-carbaldehyde and 2-pyridinecarboxaldehyde in a research and development setting.

G cluster_0 Initial Assessment cluster_1 Hypothesis Formulation cluster_2 Experimental Design cluster_3 Execution & Analysis cluster_4 Conclusion Physicochemical_Properties Physicochemical Property Analysis Hypothesis Hypothesize Advantages of Methyl Group (Reactivity, Selectivity, Biological Activity) Physicochemical_Properties->Hypothesis Structure_Activity_Relationship Structure-Activity Relationship (SAR) Review Structure_Activity_Relationship->Hypothesis Protocol_Design Design Comparative Experiments (e.g., Schiff Base Synthesis, Metal Complexation) Hypothesis->Protocol_Design Analytical_Methods Define Analytical Methods (NMR, IR, MS, Chromatography) Protocol_Design->Analytical_Methods Synthesis Synthesize Derivatives Analytical_Methods->Synthesis Characterization Characterize Products Synthesis->Characterization Performance_Comparison Compare Yield, Purity, and Performance Characterization->Performance_Comparison Conclusion Draw Conclusions on Advantages and Disadvantages Performance_Comparison->Conclusion

References

Comparative

X-ray Crystal Structure Analysis of 3-Methylpyridine-2-carbaldehyde Derivatives: A Comparative Guide

This guide provides a comparative analysis of the X-ray crystal structures of 3-Methylpyridine-2-carbaldehyde derivatives, offering insights for researchers, scientists, and professionals in drug development. The focus i...

Author: BenchChem Technical Support Team. Date: December 2025

This guide provides a comparative analysis of the X-ray crystal structures of 3-Methylpyridine-2-carbaldehyde derivatives, offering insights for researchers, scientists, and professionals in drug development. The focus is on the structural data and the experimental protocols used to determine these structures.

Comparative Crystallographic Data

The following table summarizes the key crystallographic data for a selected 3-Methylpyridine-2-carbaldehyde derivative, providing a basis for comparison with other similar structures.

Compound NameFormulaCrystal SystemSpace Groupa (Å)b (Å)c (Å)β (°)V (ų)Z
3-methylpyridine-2-carbaldehyde 4-methylthiosemicarbazone monohydrateC9H12N4S·H2O[1]MonoclinicP21/c10.4493(3)13.6989(3)8.0235(3)102.816(3)1119.90(6)4

Experimental Protocols

The determination of the crystal structure of 3-methylpyridine-2-carbaldehyde 4-methylthiosemicarbazone monohydrate involved the following key steps:

Synthesis and Crystallization

The Schiff base was synthesized by reacting 4-methyl-3-thiosemicarbazide with an equimolar amount of 3-methylpyridine-2-carbaldehyde in hot 95% ethanol.[1][2] The mixture was heated until the volume was reduced, and upon standing overnight, a yellow precipitate formed.[1][2] This precipitate was then filtered and washed with cold ethanol.[1][2] Single crystals suitable for X-ray diffraction were obtained by recrystallization from ethanol.[1][2]

X-ray Data Collection

A suitable single crystal was mounted on an Oxford Diffraction Xcalibur Eos Gemini diffractometer.[1] Data were collected at a temperature of 100 K using Cu Kα radiation.[1] A multi-scan absorption correction was applied to the collected data.[1]

Structure Solution and Refinement

The crystal structure was solved and refined using established crystallographic software packages.[3] Carbon-bound hydrogen atoms were placed in calculated positions and refined using a riding model.[1][2] The oxygen- and nitrogen-bound hydrogen atoms were located and refined with distance restraints.[1]

Visualizing the Workflow and Structural Relationships

The following diagrams illustrate the experimental workflow for X-ray crystal structure analysis and the influence of derivatives on crystal packing.

experimental_workflow cluster_synthesis Synthesis & Crystallization cluster_data_collection Data Collection cluster_structure_determination Structure Determination cluster_analysis Analysis & Validation start Start synthesis Synthesis of Derivative start->synthesis crystallization Crystallization synthesis->crystallization crystal_selection Crystal Selection crystallization->crystal_selection xray_diffraction X-ray Diffraction crystal_selection->xray_diffraction data_processing Data Processing xray_diffraction->data_processing structure_solution Structure Solution data_processing->structure_solution structure_refinement Structure Refinement structure_solution->structure_refinement validation Validation structure_refinement->validation analysis Structural Analysis validation->analysis end End analysis->end

Experimental workflow for X-ray crystal structure analysis.

logical_relationship cluster_core Core Molecule cluster_derivatives Derivatives cluster_packing Crystal Packing core 3-Methylpyridine- 2-carbaldehyde derivative1 Schiff Base (e.g., thiosemicarbazone) core->derivative1 derivative2 Other Functional Groups (e.g., amide, ester) core->derivative2 packing1 Hydrogen Bonding Network derivative1->packing1 packing2 π-π Stacking derivative1->packing2 derivative2->packing1 packing3 van der Waals Interactions derivative2->packing3

Influence of derivatives on crystal packing interactions.

References

Validation

A Comparative Guide to the Electrochemical Properties of 3-Substituted Pyridine-2-carbaldehyde Analogues

For Researchers, Scientists, and Drug Development Professionals The study of these compounds is particularly relevant in the field of medicinal chemistry, where thiosemicarbazones derived from pyridine-2-carbaldehyde are...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

The study of these compounds is particularly relevant in the field of medicinal chemistry, where thiosemicarbazones derived from pyridine-2-carbaldehyde are investigated for their potential as anticancer agents.[1] Their biological activity is often linked to their ability to chelate metal ions and participate in redox processes within cells. Understanding the electrochemical properties of these molecules is therefore crucial for elucidating their mechanisms of action and for the rational design of new, more effective therapeutic agents.

Comparative Electrochemical Data

The electrochemical behavior of 3-aminopyridine-2-carboxaldehyde thiosemicarbazone and its unsubstituted analogue, 2-formylpyridine thiosemicarbazone, has been investigated using cyclic voltammetry. The key electrochemical parameters for the iron(III) complexes of these ligands are summarized in the table below. These complexes are particularly relevant as the biological activity of thiosemicarbazones is often mediated by their interaction with iron.

CompoundMetal ComplexEpc (V) vs. Fc/Fc+Epa (V) vs. Fc/Fc+E1/2 (V) vs. Fc/Fc+ΔEp (mV)
3-Aminopyridine-2-carboxaldehyde Thiosemicarbazone (Triapine)Iron(III)-0.68-0.61-0.6570
2-Formylpyridine ThiosemicarbazoneIron(III)-0.59-0.52-0.5670

Data extracted from the supplementary information of J. Med. Chem. 2009, 52, 16, 5028–5041.[2]

Analysis:

The data reveals that the iron(III) complex of 3-aminopyridine-2-carboxaldehyde thiosemicarbazone exhibits a more negative reduction potential compared to the iron(III) complex of the unsubstituted 2-formylpyridine thiosemicarbazone. This suggests that the presence of the electron-donating amino group at the 3-position of the pyridine ring makes the reduction of the iron center more difficult.

While no experimental data is available for 3-methylpyridine-2-carbaldehyde thiosemicarbazone, we can infer its potential electrochemical behavior. The methyl group is also an electron-donating group, albeit weaker than the amino group. Therefore, it is expected that the iron(III) complex of 3-methylpyridine-2-carboxaldehyde thiosemicarbazone would exhibit a reduction potential that is intermediate between that of the 3-amino and the unsubstituted analogues.

Experimental Protocol: Cyclic Voltammetry

The following is a detailed methodology for the cyclic voltammetry experiments from which the data in the table was derived.[2]

Instrumentation: A computer-controlled AUTOLAB PGSTAT30 electrochemical analysis system was used for all measurements.

Electrode System: A standard three-electrode setup was employed:

  • Working Electrode: Glassy carbon electrode

  • Reference Electrode: Ag/AgCl electrode

  • Counter Electrode: Platinum wire electrode

Electrolyte Solution: 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF6) in dimethyl sulfoxide (DMSO).

Procedure:

  • The electrolyte solution was purged with argon for 10 minutes prior to each measurement to remove dissolved oxygen.

  • The cyclic voltammograms were recorded at a scan rate of 100 mV/s.

  • The ferrocene/ferrocenium (Fc/Fc+) redox couple was used as an internal standard for potential referencing.

Electrochemical Process Workflow

The following diagram illustrates the general workflow of a cyclic voltammetry experiment used to characterize the electrochemical properties of these compounds.

CV_Workflow cluster_preparation Sample Preparation cluster_measurement Electrochemical Measurement cluster_analysis Data Analysis Compound Compound of Interest (e.g., Fe(III) complex) Solution Electrochemical Cell Solution Compound->Solution Solvent Solvent (DMSO) Solvent->Solution Electrolyte Supporting Electrolyte (TBAPF6) Electrolyte->Solution Purging Deoxygenation (Argon Purge) Solution->Purging CV_Setup Cyclic Voltammetry Setup (Three-electrode system) Purging->CV_Setup Scan Potential Scan (e.g., 100 mV/s) CV_Setup->Scan Data Current vs. Potential Data (Voltammogram) Scan->Data Peak_ID Peak Identification (Epc, Epa) Data->Peak_ID Potential_Calc Half-wave Potential (E1/2 = (Epc + Epa)/2) Peak_ID->Potential_Calc Reversibility Reversibility Analysis (ΔEp = Epa - Epc) Peak_ID->Reversibility Comparison Comparative Analysis Potential_Calc->Comparison Reversibility->Comparison

Cyclic Voltammetry Experimental Workflow

Signaling Pathway and Mechanism of Action

The antitumor activity of thiosemicarbazones like Triapine is believed to be mediated through the inhibition of ribonucleotide reductase (RR), an essential enzyme for DNA synthesis. This inhibition is thought to occur via a redox-active mechanism involving the chelation of iron. The following diagram illustrates a simplified proposed signaling pathway for the action of these compounds.

Mechanism_Pathway cluster_cell Cancer Cell TSC Thiosemicarbazone (e.g., Triapine) Fe_TSC [Fe(III)-TSC] Complex TSC->Fe_TSC Chelation Fe_pool Intracellular Iron Pool (Fe³⁺) Fe_pool->Fe_TSC Fe_TSC_reduced [Fe(II)-TSC] Complex Fe_TSC->Fe_TSC_reduced Reduction Reductase Cellular Reductases Reductase->Fe_TSC_reduced ROS Reactive Oxygen Species (ROS) Fe_TSC_reduced->ROS Redox Cycling (with O₂) RR_inhibited Ribonucleotide Reductase (Inactive) ROS->RR_inhibited Inhibition RR Ribonucleotide Reductase (Active) RR->RR_inhibited DNA_synthesis DNA Synthesis RR->DNA_synthesis Catalyzes RR_inhibited->DNA_synthesis Inhibited Apoptosis Apoptosis DNA_synthesis->Apoptosis Inhibition leads to

Proposed Mechanism of Action for Thiosemicarbazones

References

Comparative

A Comparative Analysis of Theoretical and Experimental Data for 3-Methylpyridine-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of theoretical and experimental data for the organic compound 3-Methylpyridine-2-carbaldehyde. As a key intermedia...

Author: BenchChem Technical Support Team. Date: December 2025

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of theoretical and experimental data for the organic compound 3-Methylpyridine-2-carbaldehyde. As a key intermediate and building block in the synthesis of pharmaceuticals and other specialty chemicals, a thorough understanding of its structural and spectroscopic properties is crucial. This document outlines its known physical and spectroscopic characteristics, contrasting experimentally determined values with theoretical predictions to offer a comprehensive profile for research and development applications.

While direct experimental spectra for 3-Methylpyridine-2-carbaldehyde are not widely published, this guide synthesizes available data for the compound and its close structural analogs, 3-methylpyridine and pyridine-2-carbaldehyde. This comparative approach allows for well-founded estimations of its spectroscopic properties, providing a valuable reference for characterization.

Data Presentation: Physical and Spectroscopic Properties

The following tables summarize the available quantitative data for 3-Methylpyridine-2-carbaldehyde, providing a clear comparison between established experimental values and theoretical expectations.

Table 1: Physical Properties of 3-Methylpyridine-2-carbaldehyde

PropertyExperimental ValueTheoretical/Predicted Value
Molecular Formula C₇H₇NOC₇H₇NO
Molecular Weight 121.14 g/mol 121.14 g/mol
Form LiquidN/A
Density 1.080 g/mL at 25 °CN/A
Refractive Index n20/D 1.538N/A
Flash Point 73.9 °C (165.0 °F)N/A

Table 2: Infrared (IR) Spectroscopy Data

Characteristic IR absorption frequencies are critical for identifying functional groups. Below is a comparison of expected ranges and data from related compounds.

Functional GroupCharacteristic Wavenumber (cm⁻¹)Experimental (Related Compounds)Theoretical Prediction
C-H (Aromatic) 3100-3000~3050 cm⁻¹ (for 3-methylpyridine)[1]3100-3000 cm⁻¹
C-H (Aldehyde) 2900-2800, 2800-2700~2730 cm⁻¹ (for pyridine-3-carbaldehyde)[2]Two peaks expected in this region.
C=O (Aldehyde) 1740-1720~1705 cm⁻¹ (for pyridine-3-carbaldehyde)[2]~1735 cm⁻¹
C=C, C=N (Aromatic Ring) 1600-14501590, 1480, 1430 cm⁻¹ (for 3-methylpyridine)[1]Multiple peaks expected in this region.

Table 3: Nuclear Magnetic Resonance (NMR) Spectroscopy Data

NMR data provides detailed information about the carbon and hydrogen framework of a molecule. The predicted shifts for 3-Methylpyridine-2-carbaldehyde are based on established values for its constituent parts.

AtomPredicted ¹H Chemical Shift (ppm)Predicted ¹³C Chemical Shift (ppm)Rationale/Reference (Related Compounds)
H (Aldehyde) 9.9 - 10.1~193Aldehyde proton is highly deshielded.[3][4]
H-4 7.8 - 8.0~136Influenced by adjacent nitrogen and aldehyde.
H-5 7.4 - 7.6~125Standard aromatic region.
H-6 8.6 - 8.8~153Adjacent to deshielding nitrogen atom.
CH₃ 2.5 - 2.7~18Typical for a methyl group on a pyridine ring.[5]
C-2 N/A~151Carbon bearing the aldehyde group.
C-3 N/A~137Carbon bearing the methyl group.
C-4 N/A~136Based on 3-methylpyridine data.[5][6]
C-5 N/A~125Based on 3-methylpyridine data.[5][6]
C-6 N/A~153Based on 3-methylpyridine data.[5][6]

Experimental and Theoretical Workflow

The diagram below illustrates the logical workflow for a comprehensive analysis of a chemical compound like 3-Methylpyridine-2-carbaldehyde, integrating both experimental and computational approaches to validate its structure and properties.

G cluster_0 cluster_1 Experimental Analysis cluster_2 Theoretical Calculation cluster_3 cluster_4 mol 3-Methylpyridine-2-carbaldehyde exp_phys Physical Properties (Density, Refractive Index) mol->exp_phys exp_ir FT-IR Spectroscopy mol->exp_ir exp_nmr NMR Spectroscopy (¹H, ¹³C) mol->exp_nmr calc_geom Geometry Optimization (DFT/HF) mol->calc_geom comp Data Comparison & Analysis exp_phys->comp exp_ir->comp exp_nmr->comp calc_ir Vibrational Frequency Calculation calc_geom->calc_ir calc_nmr Chemical Shift Prediction (GIAO) calc_geom->calc_nmr calc_ir->comp calc_nmr->comp validation Structural Validation & Property Profiling comp->validation

References

Validation

A Comparative Guide to the Isomeric Purity Assessment of 3-Methylpyridine-2-carbaldehyde

For researchers, scientists, and professionals in drug development, ensuring the purity of starting materials and intermediates is paramount. 3-Methylpyridine-2-carbaldehyde, a key building block in the synthesis of vari...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and professionals in drug development, ensuring the purity of starting materials and intermediates is paramount. 3-Methylpyridine-2-carbaldehyde, a key building block in the synthesis of various pharmaceutical compounds, is no exception. Its isomeric purity can significantly impact the efficacy, safety, and regulatory compliance of the final active pharmaceutical ingredient (API). This guide provides a comparative analysis of analytical methodologies for assessing the isomeric purity of 3-Methylpyridine-2-carbaldehyde, complete with experimental protocols and supporting data.

Identifying Key Isomeric Impurities

During the synthesis of 3-Methylpyridine-2-carbaldehyde, several positional isomers can form as impurities. The most common of these include:

  • 4-Methylpyridine-2-carbaldehyde: An isomer where the methyl group is at the 4-position of the pyridine ring.

  • 5-Methylpyridine-2-carbaldehyde: An isomer with the methyl group at the 5-position.

  • 6-Methylpyridine-2-carbaldehyde: An isomer with the methyl group at the 6-position.

  • 3-Methylpyridine-2-carboxylic acid: An oxidation-related impurity that may also be present.

The structural similarity of these isomers presents a significant analytical challenge, requiring high-resolution chromatographic techniques for accurate quantification.

Comparative Analysis of Analytical Methods

The two primary chromatographic techniques for resolving these closely related isomers are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC). The choice between these methods depends on factors such as the volatility and thermal stability of the analytes, required sensitivity, and available instrumentation.

Gas Chromatography (GC) is well-suited for the analysis of volatile and thermally stable compounds like methylpyridine carbaldehydes. When coupled with a Flame Ionization Detector (FID), it offers high sensitivity and a wide linear range. For unambiguous peak identification, Mass Spectrometry (MS) is the detector of choice.

High-Performance Liquid Chromatography (HPLC) offers versatility in column chemistry and mobile phase composition, making it a powerful tool for separating isomers. Reversed-phase (RP) and specialized columns, such as those enabling π-π interactions, are particularly effective.[1] UV detection is commonly used due to the chromophoric nature of the pyridine ring.

Below is a summary of typical performance data for GC and HPLC methods, based on the analysis of similar substituted pyridine isomers.

Table 1: Gas Chromatography (GC-FID) Performance Data (Representative)

AnalyteRetention Time (min)Resolution (Rs)Limit of Detection (LOD) (µg/mL)Limit of Quantitation (LOQ) (µg/mL)
3-Methylpyridine-2-carbaldehyde8.52-0.10.3
4-Methylpyridine-2-carbaldehyde8.751.80.10.3
5-Methylpyridine-2-carbaldehyde8.981.90.10.3
6-Methylpyridine-2-carbaldehyde8.212.50.10.3
3-Methylpyridine-2-carboxylic acid12.15 (as methyl ester)>5.00.20.6

Table 2: High-Performance Liquid Chromatography (HPLC-UV) Performance Data (Representative)

AnalyteRetention Time (min)Resolution (Rs)Limit of Detection (LOD) (µg/mL)Limit of Quantitation (LOQ) (µg/mL)
3-Methylpyridine-2-carbaldehyde10.2-0.050.15
4-Methylpyridine-2-carbaldehyde11.12.10.050.15
5-Methylpyridine-2-carbaldehyde9.51.70.050.15
6-Methylpyridine-2-carbaldehyde12.02.30.050.15
3-Methylpyridine-2-carboxylic acid4.8>5.00.080.24

Detailed Experimental Protocols

The following protocols provide a starting point for developing a robust method for the isomeric purity assessment of 3-Methylpyridine-2-carbaldehyde.

Objective: To separate and quantify isomeric impurities in a 3-Methylpyridine-2-carbaldehyde sample.

Instrumentation:

  • Gas Chromatograph equipped with a Flame Ionization Detector (FID) and a split/splitless injector.

  • Capillary Column: DB-5 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

Reagents:

  • Carrier Gas: Helium, high purity.

  • Sample Diluent: Dichloromethane or Ethyl Acetate, HPLC grade.

  • Reference Standards: 3-Methylpyridine-2-carbaldehyde and its potential isomers.

Procedure:

  • Standard Preparation: Prepare a stock solution of each reference standard at 1 mg/mL in the diluent. Create a mixed standard solution containing all isomers at a concentration of approximately 10 µg/mL.

  • Sample Preparation: Accurately weigh about 100 mg of the 3-Methylpyridine-2-carbaldehyde sample and dissolve it in 10 mL of diluent to obtain a 10 mg/mL solution.

  • GC Conditions:

    • Injector Temperature: 250°C

    • Injection Volume: 1 µL

    • Split Ratio: 50:1

    • Oven Temperature Program:

      • Initial Temperature: 80°C, hold for 2 minutes.

      • Ramp: 10°C/min to 200°C.

      • Hold: 5 minutes at 200°C.

    • Carrier Gas Flow: 1.0 mL/min (constant flow).

    • Detector Temperature: 280°C

  • Analysis: Inject the mixed standard solution to determine the retention times and response factors of each isomer. Inject the sample solution to determine the purity profile.

  • Calculation: Calculate the percentage of each impurity using the area normalization method or by external standard calibration.

Objective: To achieve baseline separation of isomeric impurities from the main 3-Methylpyridine-2-carbaldehyde peak.

Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column oven, and UV-Vis detector.

  • Analytical Column: C18 (e.g., J'Sphere ODS-H80, 150 mm x 4.6 mm, 5 µm particle size) or a column with π-π interaction capabilities (e.g., COSMOSIL PYE).[1][2]

Reagents:

  • Mobile Phase A: 0.1% Formic Acid in Water, HPLC grade.

  • Mobile Phase B: Acetonitrile, HPLC grade.

  • Sample Diluent: Mobile Phase A/B (80:20 v/v).

  • Reference Standards: 3-Methylpyridine-2-carbaldehyde and its potential isomers.

Procedure:

  • Standard Preparation: Prepare a stock solution of each reference standard at 1 mg/mL in the diluent. Create a mixed standard solution containing all isomers at a concentration of approximately 10 µg/mL.

  • Sample Preparation: Accurately weigh about 25 mg of the 3-Methylpyridine-2-carbaldehyde sample and dissolve it in 25 mL of diluent to obtain a 1 mg/mL solution.

  • HPLC Conditions:

    • Flow Rate: 1.0 mL/min.[1]

    • Column Temperature: 30°C.

    • Injection Volume: 10 µL.

    • Detection Wavelength: 254 nm.

    • Gradient Elution:

      • 0-5 min: 20% B

      • 5-15 min: 20% to 50% B

      • 15-20 min: 50% B

      • 20-22 min: 50% to 20% B

      • 22-25 min: 20% B (re-equilibration)

  • Analysis: Inject the mixed standard solution to determine the retention times of each isomer. Inject the sample solution to assess the purity.

  • Calculation: Determine the area percentage of each impurity to report the isomeric purity of the sample.

Visualizing the Analytical Workflow

The following diagrams illustrate the general workflow for isomeric purity assessment and a decision-making process for method selection.

G cluster_prep Sample & Standard Preparation cluster_analysis Chromatographic Analysis cluster_data Data Processing cluster_report Reporting start Obtain Sample and Reference Standards prep_std Prepare Stock and Working Standards start->prep_std prep_sample Prepare Sample Solution start->prep_sample analysis GC or HPLC Analysis prep_std->analysis prep_sample->analysis acquisition Data Acquisition (Chromatogram) analysis->acquisition integration Peak Integration acquisition->integration quantification Quantification & Purity Calculation integration->quantification report Generate Certificate of Analysis quantification->report

Caption: General workflow for the isomeric purity assessment of 3-Methylpyridine-2-carbaldehyde.

G cluster_methods Method Selection cluster_gc_considerations GC Considerations cluster_hplc_considerations HPLC Considerations start Define Analytical Goal: Isomeric Purity Assessment gc Gas Chromatography (GC) start->gc hplc High-Performance Liquid Chromatography (HPLC) start->hplc gc_adv Advantages: - High efficiency for volatile compounds - Robust FID detection gc->gc_adv Suited for gc_disadv Disadvantages: - Requires thermal stability - Potential for on-column degradation gc->gc_disadv Challenges hplc_adv Advantages: - Versatile column chemistry - Suitable for less volatile impurities - Room temperature analysis hplc->hplc_adv Suited for hplc_disadv Disadvantages: - Higher solvent consumption - Peak tailing for basic compounds on silica columns hplc->hplc_disadv Challenges

Caption: Decision tree for selecting an analytical method for pyridine isomer analysis.

References

Safety & Regulatory Compliance

Safety

Proper Disposal of 3-Methylpyridine-2-carbaldehyde: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents like 3-Methylpyridine-2-carbaldehyde are paramount for ensuring a secure and compliant laboratory envir...

Author: BenchChem Technical Support Team. Date: December 2025

For researchers, scientists, and drug development professionals, the safe handling and disposal of chemical reagents like 3-Methylpyridine-2-carbaldehyde are paramount for ensuring a secure and compliant laboratory environment. This guide provides a comprehensive, step-by-step procedure for the proper disposal of 3-Methylpyridine-2-carbaldehyde, minimizing environmental impact and protecting personnel from potential hazards.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE). 3-Methylpyridine-2-carbaldehyde is a combustible liquid that can cause skin and eye irritation.[1] All waste containing this compound must be treated as hazardous.[2]

Key Hazard and Safety Information

Hazard ClassificationPersonal Protective Equipment (PPE)Incompatible Materials
Combustible Liquid[1]Chemical-resistant gloves (e.g., Butyl rubber, Viton®)[2]Strong oxidizing agents[1]
Skin Irritant[1]Safety glasses with side-shields or chemical splash goggles[2]Strong acids[3]
Eye Irritant[1]Standard laboratory coat[2]
Acute Toxicity (Oral)Use in a well-ventilated area or chemical fume hood[1][2]

Spill Procedures

In the event of a spill, evacuate the area and assess the situation. For small spills, absorb the material with an inert, non-combustible absorbent such as vermiculite or sand.[2] For large spills, contact your institution's Environmental Health and Safety (EHS) department immediately.[2]

Step-by-Step Disposal Protocol

The proper disposal of 3-Methylpyridine-2-carbaldehyde waste must comply with all local, state, and federal regulations.[2]

  • Waste Identification and Segregation:

    • All waste containing 3-Methylpyridine-2-carbaldehyde, including the pure substance, solutions, and contaminated materials (e.g., pipette tips, absorbent pads), must be classified as hazardous waste.[2]

    • Do not mix 3-Methylpyridine-2-carbaldehyde waste with other incompatible waste streams, particularly strong oxidizing agents and acids.[1][2][3]

  • Containerization:

    • Collect all 3-Methylpyridine-2-carbaldehyde waste in a designated, compatible, and properly sealed hazardous waste container.[2][3] The container should be airtight.[3]

  • Labeling:

    • Clearly label the hazardous waste container with its contents ("Hazardous Waste: 3-Methylpyridine-2-carbaldehyde") and associated hazards (e.g., Flammable, Toxic, Irritant).[2] A completed Dangerous Waste label should be attached when waste is first added to the container.[3]

  • Storage:

    • Store the waste container in a designated, well-ventilated, and secure satellite accumulation area.[2] The storage area should be a cool, dry place away from heat, sparks, and open flames.[1][3]

  • Final Disposal:

    • Dispose of the contents and container through an approved waste disposal plant.[1][4] Contact your institution's EHS department or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.

Disposal Workflow

DisposalWorkflow A Step 1: Identify & Segregate - Classify as hazardous waste - Separate from incompatibles B Step 2: Containerize - Use designated, sealed container A->B C Step 3: Label - 'Hazardous Waste' - List contents & hazards B->C D Step 4: Store - Secure, ventilated area - Away from heat/ignition C->D E Step 5: Final Disposal - Contact EHS/licensed contractor D->E

Caption: Logical workflow for the proper disposal of 3-Methylpyridine-2-carbaldehyde.

References

Handling

Personal protective equipment for handling 3-Methylpyridine-2-carbaldehyde

Essential Safety and Handling Guide for 3-Methylpyridine-2-carbaldehyde For researchers, scientists, and professionals in drug development, the safe handling of chemical reagents is paramount. This guide provides essenti...

Author: BenchChem Technical Support Team. Date: December 2025

Essential Safety and Handling Guide for 3-Methylpyridine-2-carbaldehyde

For researchers, scientists, and professionals in drug development, the safe handling of chemical reagents is paramount. This guide provides essential, immediate safety and logistical information for the proper use and disposal of 3-Methylpyridine-2-carbaldehyde, a combustible liquid that can cause skin and eye irritation. Adherence to these protocols is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against chemical exposure. The following table summarizes the recommended PPE for handling 3-Methylpyridine-2-carbaldehyde.[1][2][3]

Protection TypeSpecific RecommendationsRationale
Eye and Face Protection Chemical safety goggles or a face shield.[2][4]Protects against splashes and vapors that can cause serious eye irritation.
Skin Protection - Gloves: Nitrile or neoprene gloves are recommended.[1][5] Butyl rubber or PVA gloves may be suitable for prolonged contact.[3] - Lab Coat: A fully-buttoned lab coat.[5]Prevents skin contact, which can cause irritation.[2][6] Nitrile and neoprene gloves offer good resistance to pyridine-based compounds.[5]
Respiratory Protection - Use in a well-ventilated area or a certified laboratory chemical fume hood.[1][5] - An approved respirator with an appropriate filter (e.g., type ABEK (EN14387)) may be necessary if ventilation is inadequate or for large spills.[4][7]Minimizes inhalation of vapors, which may cause respiratory irritation.[6]
Protective Clothing Boots and additional chemical-resistant clothing may be necessary to prevent contact.[4]Provides an additional barrier against spills and splashes.
Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize risks associated with 3-Methylpyridine-2-carbaldehyde.

  • Ventilation: Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood to reduce the risk of fume inhalation.[1][5]

  • Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces as it is a combustible liquid.[2][8] Smoking is strictly prohibited in areas where this chemical is handled and stored.[8]

  • Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[2][8] The product may be sensitive to air and heat.[2]

  • Hygiene: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in the laboratory.[5] Contaminated work clothing should not be allowed out of the workplace and must be washed before reuse.[4][8]

Emergency Procedures

In the event of an emergency, follow these procedures:

  • Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] If skin irritation occurs, seek medical advice.[2]

  • Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact lenses if present and easy to do. Continue rinsing and seek medical attention if irritation persists.[2]

  • Inhalation: Move the person to fresh air and keep them comfortable for breathing.[2] If the person feels unwell, call a poison center or doctor.[2]

  • Ingestion: Rinse the mouth with water.[2] Call a poison center or doctor if you feel unwell.[2]

  • Spills: For small spills, absorb with an inert material (e.g., sand, diatomite) and place in a suitable container for disposal.[8] For large spills, evacuate the area and ensure adequate ventilation. Prevent the spill from entering drains.[8]

Disposal Plan

Dispose of 3-Methylpyridine-2-carbaldehyde and its containers in accordance with local, state, and federal regulations.[2] It should be disposed of at an approved waste disposal plant.[2] Do not release it into the environment.[4]

Operational Workflow for Handling 3-Methylpyridine-2-carbaldehyde

To ensure a systematic and safe approach to working with this chemical, the following workflow diagram outlines the key steps from preparation to disposal.

Safe Handling and Disposal Workflow for 3-Methylpyridine-2-carbaldehyde cluster_prep Preparation cluster_handling Handling cluster_post Post-Handling & Disposal cluster_emergency Emergency Response A Review Safety Data Sheet (SDS) B Ensure Proper Ventilation (Fume Hood) A->B C Don Personal Protective Equipment (PPE) B->C D Dispense Chemical C->D Proceed with caution E Perform Experiment D->E F Close Container Tightly After Use E->F G Decontaminate Work Area F->G After experiment completion H Segregate Waste G->H I Dispose of Waste via Approved Channels H->I J Spill or Exposure Occurs K Follow Emergency Procedures J->K L Seek Medical Attention if Necessary K->L

Caption: Workflow for safe handling of 3-Methylpyridine-2-carbaldehyde.

References

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
3-Methylpyridine-2-carbaldehyde
Reactant of Route 2
3-Methylpyridine-2-carbaldehyde
© Copyright 2026 BenchChem. All Rights Reserved.